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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Reaction Mechanisms of Aniline and Benzoic Acid

Executive Summary: This document provides a comprehensive analysis of the chemical reactions between aniline (B41778) and benzoic acid, intended for researchers, scientists, and professionals in drug development. It deli...

Author: BenchChem Technical Support Team. Date: December 2025

Executive Summary: This document provides a comprehensive analysis of the chemical reactions between aniline (B41778) and benzoic acid, intended for researchers, scientists, and professionals in drug development. It delineates the two primary reaction pathways: the instantaneous acid-base proton transfer and the more complex, condition-dependent amide formation (amidation) to yield N-phenylbenzamide. The guide details the mechanisms of both direct thermal condensation and catalyzed amidation, presents quantitative data in tabular format for comparative analysis, and provides detailed experimental protocols. All reaction pathways and experimental workflows are visualized using high-contrast, specified diagrams to ensure clarity and accessibility for a technical audience.

Fundamental Interaction: Acid-Base Reaction

The most immediate reaction between aniline, an aromatic amine (a weak base), and benzoic acid, a carboxylic acid (a weak acid), is a classic acid-base neutralization.[1][2] This involves the transfer of a proton (H⁺) from the carboxylic acid group of benzoic acid to the amino group of aniline. The result is the formation of anilinium benzoate (B1203000), an organic salt.[1][2] This reaction is rapid and reversible, establishing an equilibrium in solution. The formation of this salt is a critical first step to consider, as it deactivates both the nucleophile (aniline is protonated to the anilinium ion) and the electrophile (benzoic acid is deprotonated to the benzoate ion), making subsequent covalent bond formation more challenging.

AcidBaseReaction Aniline Aniline (Base) BenzoicAcid Benzoic Acid (Acid) Aniline->BenzoicAcid Proton Transfer Plus1 + Aniline->Plus1 Equilibrium BenzoicAcid->Equilibrium Anilinium Anilinium Ion (Conjugate Acid) Plus2 + Anilinium->Plus2 Benzoate Benzoate Ion (Conjugate Base) Plus1->BenzoicAcid Plus2->Benzoate Equilibrium->Anilinium

Figure 1. Acid-base equilibrium between aniline and benzoic acid.

Covalent Bond Formation: Amidation to N-Phenylbenzamide

The formation of a covalent amide bond between aniline and benzoic acid to produce N-phenylbenzamide (also known as benzanilide) is a condensation reaction that results in the elimination of a water molecule.[3][4] Due to the initial deactivating acid-base equilibrium, this reaction typically requires specific conditions, such as high heat or catalysis, to proceed efficiently.

By heating a mixture of aniline and benzoic acid to high temperatures (e.g., 180-225°C), the acid-base equilibrium can be overcome.[4] At these temperatures, the nucleophilic nitrogen of aniline attacks the electrophilic carbonyl carbon of benzoic acid, proceeding through a tetrahedral intermediate. The subsequent elimination of a water molecule from this intermediate drives the reaction forward, yielding N-phenylbenzamide.[4]

ThermalAmidation Reactants Aniline + Benzoic Acid Intermediate Tetrahedral Intermediate Reactants->Intermediate Nucleophilic Attack Condition Δ (Heat) 180-225°C Reactants->Condition Products N-Phenylbenzamide + H₂O Intermediate->Products Elimination of H₂O Condition->Intermediate

Figure 2. Reaction pathway for direct thermal amidation.

To avoid harsh thermal conditions and improve yields, various catalysts can be employed. The general strategy involves activating the carboxylic acid to make it a better electrophile. Lewis acids are commonly used for this purpose.

Mechanism with Lewis Acid Catalysis: A Lewis acid (e.g., TiCl₄, ZrCl₄) coordinates to the carbonyl oxygen of benzoic acid.[5] This coordination withdraws electron density from the carbonyl carbon, significantly increasing its electrophilicity and making it more susceptible to nucleophilic attack by the weakly nucleophilic aniline. The reaction then proceeds through an intermediate to form the amide, with the catalyst being regenerated.

LewisAcidCatalysis cluster_activation Step 1: Carboxylic Acid Activation cluster_attack Step 2: Nucleophilic Attack cluster_elimination Step 3: Elimination & Product Formation BenzoicAcid Benzoic Acid ActivatedComplex Activated Complex (Enhanced Electrophile) BenzoicAcid->ActivatedComplex LewisAcid Lewis Acid (LA) e.g., TiCl₄, ZrCl₄ LewisAcid->ActivatedComplex TetrahedralIntermediate Tetrahedral Intermediate ActivatedComplex->TetrahedralIntermediate Attack Aniline Aniline Aniline->TetrahedralIntermediate Product N-Phenylbenzamide + H₂O + LA TetrahedralIntermediate->Product Elimination

Figure 3. Generalized mechanism for Lewis acid-catalyzed amidation.

Quantitative Data Summary

The efficiency of N-phenylbenzamide synthesis is highly dependent on the reaction conditions and the choice of catalyst. The following table summarizes quantitative data from various experimental setups.

Catalyst/MethodReagents (Molar Ratio)SolventTemperatureTime (h)Yield/ConversionReference
TiCl₄ (30 mol%)Benzoic Acid (1), Aniline (1)DichloromethaneReflux1212% Yield[5]
TiCl₄ (1.5 eq) / Pyridine (B92270) (1 eq)Benzoic Acid (1), Aniline (1)DichloromethaneReflux1238% Yield[5]
ZrCl₄ (10 mol%)Aromatic Acids, AminesNot Specified100°C24High Yields[5]
ZrCl₄ (10 mol%)3-Phenylpropionic Acid (1), Aniline (1)Not SpecifiedNot SpecifiedNot Specified45% Conversion[6]
Boric AcidAromatic Amines, Benzoic AcidsSolvent-freeNot SpecifiedNot SpecifiedGood Yields[7]
Thermal (uncatalyzed)Benzoic Acid, AnilineSolvent-free180-225°C2+Not Specified[4]

Experimental Protocols

Detailed methodologies are crucial for reproducibility in scientific research. The following are representative protocols based on cited literature.

This protocol is adapted from a general procedure for titanium tetrachloride-mediated amidation.[5]

  • Preparation: To a round-bottom flask dried under inert atmosphere, add benzoic acid (1.0 mmol) and dry dichloromethane.

  • Reagent Addition: Add pyridine (1.0 mmol) to the solution. Subsequently, slowly add titanium tetrachloride (1.5 mmol) while stirring. Formation of an insoluble salt may be observed.

  • Reaction Initiation: Add aniline (1.0 mmol) to the reaction mixture.

  • Reaction Conditions: Heat the mixture to reflux and maintain for 12 hours.

  • Workup: After cooling to room temperature, quench the reaction with water. Extract the aqueous layer with dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product via column chromatography to isolate N-phenylbenzamide.

This protocol is based on a described industrial production method.[4]

  • Preparation: Charge a reaction vessel with dried benzoic acid and freshly distilled aniline.

  • Initial Heating: Heat the mixture to 180-190°C and maintain for 2 hours. During this phase, water will begin to distill off.

  • Temperature Increase: Raise the temperature to 225°C to drive the reaction to completion and distill off any remaining water and excess aniline.

  • Isolation: Collect the fraction that distills after 255°C. This fraction will solidify upon cooling.

  • Purification:

    • Grind the crude solid product.

    • Wash the crude product with dilute hydrochloric acid to remove residual aniline.

    • Wash with a dilute sodium hydroxide (B78521) solution to remove unreacted benzoic acid.

    • Wash with water until neutral.

    • Filter, dry, and recrystallize the product from ethanol (B145695) to obtain pure N-phenylbenzamide.

The differing acid-base properties of aniline and benzoic acid allow for their effective separation from each other and from a neutral organic compound using liquid-liquid extraction.[1][2]

SeparationWorkflow start_node Start: Mixture of Aniline, Benzoic Acid & Neutral Cmpd in Organic Solvent (e.g., Ether) A1 Add aq. NaOH (Base) start_node->A1 process_node process_node decision_node decision_node result_node result_node final_product final_product B1 Separate Layers A1->B1 Shake & Vent C1 Aqueous Layer: Sodium Benzoate B1->C1 C2 Organic Layer: Aniline + Neutral Cmpd B1->C2 D1 Add aq. HCl to acidify C1->D1 D2 Add aq. HCl (Acid) C2->D2 E1 Precipitated Benzoic Acid D1->E1 Filter F1 Separate Layers D2->F1 Shake & Vent G1 Aqueous Layer: Anilinium Chloride F1->G1 G2 Organic Layer: Neutral Compound F1->G2 H1 Add aq. NaOH to basify G1->H1 I1 Precipitated Aniline H1->I1 Filter/Extract

References

Exploratory

Anilinium Benzoate: A Comprehensive Technical Guide to its Formation and Properties

For Immediate Release This technical guide provides an in-depth analysis of the formation and physicochemical properties of anilinium benzoate (B1203000), a salt derived from the simple acid-base reaction between aniline...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

This technical guide provides an in-depth analysis of the formation and physicochemical properties of anilinium benzoate (B1203000), a salt derived from the simple acid-base reaction between aniline (B41778) and benzoic acid. This document is intended for researchers, scientists, and professionals in the field of drug development and materials science who are interested in the characterization and potential applications of this organic salt.

Introduction

Anilinium benzoate is an organic salt formed through the protonation of the weak base aniline by the weak acid, benzoic acid. The study of such salts is crucial in the pharmaceutical industry for understanding drug formulation, stability, and solubility. The formation of a salt from an active pharmaceutical ingredient (API) is a common strategy to modify its physicochemical properties. This guide details the synthesis, structure, and characteristics of anilinium benzoate, supported by crystallographic data and spectroscopic principles.

Salt Formation: An Acid-Base Reaction

The formation of anilinium benzoate is a straightforward acid-base neutralization reaction. Aniline (C₆H₅NH₂), a weak base, accepts a proton from benzoic acid (C₆H₅COOH), a weak acid, to form the anilinium cation (C₆H₅NH₃⁺) and the benzoate anion (C₆H₅COO⁻). The pKa of the anilinium ion is approximately 4.6, indicating that aniline is a weak base.

The reaction proceeds as follows:

C₆H₅NH₂ + C₆H₅COOH ⇌ C₆H₅NH₃⁺ + C₆H₅COO⁻

Salt_Formation

Figure 1: Anilinium Benzoate Salt Formation Pathway

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of anilinium benzoate is not widely documented in readily available literature, a general procedure can be inferred from the synthesis of analogous anilinium salts. The following protocol is a representative method.

3.1. Synthesis of Anilinium Benzoate

Materials:

  • Aniline (reagent grade, freshly distilled)

  • Benzoic acid (reagent grade)

  • Suitable solvent (e.g., ethanol, diethyl ether, or a hydrocarbon solvent)

Procedure:

  • Dissolve an equimolar amount of benzoic acid in a minimal amount of the chosen solvent with gentle warming if necessary.

  • In a separate flask, dissolve an equimolar amount of freshly distilled aniline in the same solvent.

  • Slowly add the aniline solution to the benzoic acid solution with constant stirring.

  • The anilinium benzoate salt may precipitate out of the solution immediately or upon cooling. If no precipitate forms, the solvent can be slowly evaporated.

  • Collect the precipitated salt by filtration.

  • Wash the salt with a small amount of cold solvent to remove any unreacted starting materials.

  • Dry the purified anilinium benzoate salt under vacuum.

3.2. Characterization Methods

The resulting salt should be characterized to confirm its identity and purity using standard analytical techniques:

  • Melting Point Determination: To determine the melting temperature and assess purity.

  • FT-IR Spectroscopy: To identify the presence of the anilinium (NH₃⁺) and carboxylate (COO⁻) functional groups and the disappearance of the NH₂ and COOH groups of the starting materials.

  • ¹H and ¹³C NMR Spectroscopy: To confirm the structure of the anilinium and benzoate ions in solution.

  • Single-Crystal X-ray Diffraction: To determine the precise crystal structure of the salt.

Experimental_Workflow

Figure 2: Experimental Workflow for Anilinium Benzoate

Physicochemical Properties

The quantitative data for anilinium benzoate is sparse in the literature, with most available data being for its constituent components, aniline and benzoic acid. However, crystallographic data for a related compound, "anilinium benoate benzoic acid," provides valuable insight into the solid-state structure.

Table 1: Physicochemical and Crystallographic Data

PropertyValueReference
Anilinium Benzoate (Computed)
Molecular FormulaC₁₃H₁₃NO₂[1]
Molecular Weight215.25 g/mol [1]
Anilinium benoate benzoic acid (Experimental)
Molecular FormulaC₂₀H₁₉NO₄[2]
Molecular Weight337.37 g/mol [2]
Crystal SystemMonoclinic[2]
Space GroupP2₁/n[2]
Unit Cell Dimensionsa = 6.5265 Å, b = 18.4160 Å, c = 14.9966 Å[2]
β = 93.518°[2]
Aniline (Experimental)
Melting Point-6 °C[3]
Boiling Point184 °C[3]
Solubility in water36 g/L at 20 °C[4]
pKa (of anilinium ion)4.63 (at 25 °C)[4]
Benzoic Acid (Experimental)
Melting Point122.4 °C[5]
Boiling Point249.2 °C[5]
Solubility in water2.9 g/L at 20 °C[5]
pKa4.19 (at 25 °C)[5]

Spectroscopic and Structural Characterization

5.1. Crystal Structure

A detailed crystallographic study of a salt formed from aniline and benzoic acid revealed the structure to be "anilinium benoate benzoic acid"[2]. This indicates a co-crystal salt with a 1:1:1 stoichiometry of anilinium cations, benzoate anions, and neutral benzoic acid molecules. The crystal packing is primarily governed by hydrogen bonding interactions between the anilinium cations and the benzoate anions[6].

5.2. Infrared (IR) Spectroscopy

The formation of anilinium benzoate can be monitored by FT-IR spectroscopy. Key expected spectral changes include:

  • Disappearance of the broad O-H stretch from the carboxylic acid dimer of benzoic acid (typically around 2500-3300 cm⁻¹).

  • Appearance of N-H stretching bands from the anilinium ion (NH₃⁺), which are expected in the region of 2800-3200 cm⁻¹.

  • Shift of the C=O stretching frequency of benzoic acid (around 1700-1680 cm⁻¹) to the characteristic asymmetric and symmetric stretching frequencies of the carboxylate anion (COO⁻), typically found around 1600-1550 cm⁻¹ and 1400 cm⁻¹, respectively.

  • Disappearance of the N-H stretching vibrations of the primary amine group in aniline (typically two bands around 3400-3300 cm⁻¹).

5.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy can further confirm the salt formation in solution.

  • In the ¹H NMR spectrum, the acidic proton of the carboxylic acid would disappear. The chemical shifts of the aromatic protons on both the anilinium and benzoate ions would be expected to shift compared to the parent molecules due to the change in electron density upon ion formation. A broad signal corresponding to the NH₃⁺ protons may also be observable.

  • In the ¹³C NMR spectrum, the most significant change would be the shift of the carbonyl carbon of benzoic acid to a more upfield position in the benzoate anion. The chemical shifts of the aromatic carbons in both rings would also be affected by the protonation and deprotonation events.

Conclusion

Anilinium benzoate is a simple organic salt whose formation can be readily achieved through an acid-base reaction. Its solid-state structure, as indicated by the related "anilinium benoate benzoic acid" crystal, is stabilized by a network of hydrogen bonds. While detailed experimental data on the physicochemical properties of pure anilinium benzoate are not extensively reported, its characteristics can be predicted based on the known properties of its constituent ions and analogous anilinium salts. The synthesis and characterization of this and similar organic salts are fundamental to advancing our understanding of molecular interactions and are of significant interest in the fields of crystal engineering and pharmaceutical sciences. Further research to fully characterize the physicochemical properties of anilinium benzoate is warranted.

References

Foundational

The Theoretical Synthesis of Benzanilide from Aniline and Benzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide details the theoretical synthesis of benzanilide (B160483) from aniline (B41778) and benzoic acid, exploring the primary synth...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the theoretical synthesis of benzanilide (B160483) from aniline (B41778) and benzoic acid, exploring the primary synthetic routes and providing detailed experimental protocols. The information is tailored for researchers, scientists, and professionals in drug development who require a comprehensive understanding of this fundamental amide synthesis.

Introduction

Benzanilide, a white solid organic compound, is a significant scaffold in medicinal chemistry and material science. Its derivatives exhibit a wide range of biological activities, including antimicrobial, anticonvulsant, and antitumor properties. The formation of the amide bond in benzanilide from aniline and a benzoic acid derivative is a cornerstone of organic synthesis. This guide will focus on two principal methods: the direct condensation of benzoic acid and aniline, and the Schotten-Baumann reaction involving an activated carboxylic acid derivative.

Synthetic Pathways

The synthesis of benzanilide from aniline and benzoic acid can be approached through several pathways. The most direct method involves the condensation of the two reactants, typically requiring high temperatures or the use of a catalyst to remove the water byproduct. A more common and often more efficient laboratory-scale synthesis is the Schotten-Baumann reaction, which utilizes benzoyl chloride, an activated form of benzoic acid, to acylate aniline under basic conditions.

Direct Condensation

The direct formation of an amide bond from a carboxylic acid and an amine is a thermodynamically uphill process, requiring the removal of water to drive the equilibrium toward the product. This can be achieved through azeotropic distillation or by using dehydrating agents. Alternatively, high temperatures can be employed to drive off water as it is formed. Catalysts such as boric acid and certain transition metal complexes can facilitate this reaction under milder conditions.

Schotten-Baumann Reaction

The Schotten-Baumann reaction is a widely used method for synthesizing amides from amines and acid chlorides. In this reaction, aniline acts as a nucleophile, attacking the electrophilic carbonyl carbon of benzoyl chloride. The reaction is typically carried out in the presence of an aqueous base, such as sodium hydroxide (B78521), which serves to neutralize the hydrochloric acid byproduct and also to catalyze the reaction.[1][2][3] This method is often preferred for its high yields and relatively mild reaction conditions.

Quantitative Data Summary

The following table summarizes key quantitative data for the synthesis of benzanilide via direct condensation and the Schotten-Baumann reaction.

ParameterDirect CondensationSchotten-Baumann Reaction
Reactants Benzoic Acid, AnilineBenzoyl Chloride, Aniline
Typical Yield 80-84%[4]~72% to nearly theoretical[3][4][5]
Melting Point (°C) 157-160[4]161-163[6][7]
Key Reagents High temperature or catalystAqueous NaOH[1][8]
Reaction Time Several hours[4]15-20 minutes[1][3]

Experimental Protocols

Direct Condensation of Benzoic Acid and Aniline

This protocol is adapted from a procedure described in Organic Syntheses.

Procedure:

  • In a round-bottomed flask, combine 15 g of aniline and 20 g of benzoic acid.[4]

  • Heat the mixture to 180°C and then gradually increase the temperature to 225°C.[4]

  • As the reaction proceeds, water will distill from the reaction mixture.

  • After the initial reaction, add an additional 10 g of aniline and continue heating.[4]

  • Once the reaction is complete, pour the hot mixture into an evaporating dish and allow it to solidify.[4]

  • Grind the solid product into a powder.

  • Wash the powder with dilute hydrochloric acid to remove any unreacted aniline.[4]

  • Wash the powder with water to remove any aniline hydrochloride.[4]

  • Wash the powder with a dilute sodium hydroxide solution to remove any unreacted benzoic acid.[4]

  • Finally, wash the product with water and allow it to dry.

  • The crude benzanilide can be recrystallized from hot alcohol to yield colorless plates.[4]

Synthesis of Benzanilide via the Schotten-Baumann Reaction

This protocol is a representative procedure based on several cited laboratory methods.

Procedure:

  • In a conical flask, dissolve 2.5 mL of aniline in 25 mL of 10% aqueous sodium hydroxide solution.

  • To this mixture, add 3.5 mL of benzoyl chloride in small portions while vigorously shaking the flask.[5]

  • After the addition of benzoyl chloride is complete, stopper the flask and shake for 10-15 minutes, or until the odor of benzoyl chloride is no longer detectable.

  • A white solid precipitate of crude benzanilide will form.

  • Add cold water to the flask to help break up the solid mass.

  • Filter the crude product using a Büchner funnel and wash it thoroughly with cold water.

  • The crude benzanilide can be purified by recrystallization from hot ethanol.[1]

Workflow and Pathway Visualizations

The following diagrams illustrate the logical workflow of the synthetic procedures and the general signaling pathway for the Schotten-Baumann reaction.

G Workflow for Direct Condensation of Benzoic Acid and Aniline cluster_reactants Reactants cluster_reaction Reaction cluster_workup Work-up & Purification benzoic_acid Benzoic Acid heating Heat to 180-225°C benzoic_acid->heating aniline Aniline aniline->heating add_aniline Add more Aniline heating->add_aniline solidify Cool and Solidify add_aniline->solidify grind Grind Solid solidify->grind wash_hcl Wash with dilute HCl grind->wash_hcl wash_water1 Wash with Water wash_hcl->wash_water1 wash_naoh Wash with dilute NaOH wash_water1->wash_naoh wash_water2 Wash with Water wash_naoh->wash_water2 dry Dry wash_water2->dry recrystallize Recrystallize from Ethanol dry->recrystallize product Benzanilide recrystallize->product

Caption: Workflow for the direct condensation synthesis of benzanilide.

G Workflow for Schotten-Baumann Synthesis of Benzanilide cluster_reactants Reactants cluster_reaction Reaction cluster_workup Work-up & Purification aniline_naoh Aniline in 10% NaOH(aq) shake Shake Vigorously (10-15 min) aniline_naoh->shake benzoyl_chloride Benzoyl Chloride benzoyl_chloride->shake precipitate Precipitation of Crude Product shake->precipitate filter_wash Filter and Wash with Water precipitate->filter_wash recrystallize Recrystallize from Ethanol filter_wash->recrystallize product Benzanilide recrystallize->product

Caption: Workflow for the Schotten-Baumann synthesis of benzanilide.

G Generalized Reaction Pathway for Schotten-Baumann Reaction aniline Aniline (Nucleophile) intermediate Tetrahedral Intermediate aniline->intermediate Nucleophilic Attack benzoyl_chloride Benzoyl Chloride (Electrophile) benzoyl_chloride->intermediate product Benzanilide intermediate->product Collapse of Intermediate hcl HCl intermediate->hcl Elimination nacl_h2o NaCl + H₂O hcl->nacl_h2o naoh NaOH naoh->nacl_h2o Neutralization

Caption: Generalized pathway for the Schotten-Baumann reaction.

References

Exploratory

Thermodynamics of the Aniline and Benzoic Acid Acid-Base Reaction: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the core thermodynamic principles governing the acid-base reaction between aniline (B41778) and be...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic principles governing the acid-base reaction between aniline (B41778) and benzoic acid in an aqueous solution. This guide includes a summary of key thermodynamic data, detailed experimental protocols for their determination, and visualizations of the underlying chemical and experimental processes.

Introduction

The acid-base reaction between the weak base aniline (C₆H₅NH₂) and the weak acid benzoic acid (C₆H₅COOH) is a fundamental example of proton transfer in an aqueous environment. Understanding the thermodynamics of this reaction—specifically the changes in Gibbs free energy (ΔG°), enthalpy (ΔH°), and entropy (ΔS°)—is crucial for various applications in chemistry, including reaction prediction, process optimization, and understanding intermolecular interactions relevant to drug design and development.

The reaction proceeds as follows:

C₆H₅NH₂(aq) + C₆H₅COOH(aq) ⇌ C₆H₅NH₃⁺(aq) + C₆H₅COO⁻(aq)

This guide will delve into the quantitative thermodynamic parameters of this equilibrium and provide a detailed methodology for their experimental determination.

Thermodynamic Data

The thermodynamic parameters for the acid-base reaction between aniline and benzoic acid in aqueous solution at 298.15 K (25 °C) and 1 atm are summarized below. These values have been calculated using established thermodynamic principles and data from various sources.

Thermodynamic ParameterValueUnits
pKₐ (Benzoic Acid)4.20
pKₐ (Anilinium Ion)4.63
Equilibrium Constant (Keq)0.37
Standard Gibbs Free Energy Change (ΔG°)2.46kJ/mol
Standard Enthalpy Change (ΔH°)-5.1kJ/mol
Standard Entropy Change (ΔS°)-25.4J/(mol·K)

Note: The values for ΔH° and ΔS° are calculated based on the standard enthalpies of formation and standard molar entropies of the aqueous species. The values for aqueous aniline, anilinium ion, and benzoate (B1203000) ion were sourced from various thermodynamic databases and literature sources. Small variations in these values may exist depending on the source.

Experimental Protocol: Isothermal Titration Calorimetry (ITC)

Isothermal Titration Calorimetry (ITC) is a powerful technique for the direct determination of the thermodynamic parameters of binding reactions, including acid-base neutralizations. It measures the heat change that occurs when one substance is titrated into another.

Principle

In an ITC experiment, a solution of aniline (the titrant) is injected in small aliquots into a solution of benzoic acid (the titrand) in a sample cell at a constant temperature. The heat released or absorbed upon each injection is measured by a sensitive calorimeter. The resulting data are plotted as heat change per injection versus the molar ratio of the reactants, yielding a titration curve from which the equilibrium constant (Kₐ), enthalpy change (ΔH°), and stoichiometry (n) of the reaction can be determined. The Gibbs free energy (ΔG°) and entropy change (ΔS°) can then be calculated using the following relationships:

ΔG° = -RTlnKₐ ΔG° = ΔH° - TΔS°

Where:

  • R is the ideal gas constant (8.314 J/(mol·K))

  • T is the absolute temperature in Kelvin

Materials and Instrumentation
  • Instrumentation: An isothermal titration calorimeter (e.g., Malvern MicroCal PEAQ-ITC, TA Instruments Nano ITC).

  • Reagents:

    • Aniline (analytical grade, freshly distilled or from a new bottle)

    • Benzoic acid (analytical grade)

    • Buffer solution (e.g., 0.1 M Phosphate Buffered Saline (PBS) at pH 7.0, or another appropriate buffer with a low ionization enthalpy)

    • Deionized water

Experimental Procedure
  • Solution Preparation:

    • Prepare a 1 mM solution of benzoic acid in the chosen buffer. Degas the solution thoroughly to prevent air bubbles in the calorimeter cell.

    • Prepare a 10 mM solution of aniline in the same degassed buffer. The higher concentration of the titrant ensures that the reaction reaches completion within a reasonable number of injections.

    • Ensure the pH of both solutions is precisely matched to the buffer's pH to minimize heats of dilution.

  • Instrument Setup:

    • Set the experimental temperature to 298.15 K (25 °C).

    • Set the stirring speed to an appropriate level (e.g., 750 rpm) to ensure rapid mixing without generating significant frictional heat.

    • Set the reference power to a suitable value (e.g., 10 µcal/s).

  • Calorimeter Loading:

    • Carefully load approximately 300-400 µL of the benzoic acid solution into the sample cell, avoiding the introduction of air bubbles.

    • Load the aniline solution into the injection syringe (typically 40-100 µL).

  • Titration Experiment:

    • Perform an initial small injection (e.g., 0.4 µL) to account for the diffusion of material from the syringe tip upon insertion. This data point is typically discarded during analysis.

    • Program a series of subsequent injections (e.g., 19 injections of 2 µL each) with a spacing of approximately 150-180 seconds between injections to allow the system to return to thermal equilibrium.

  • Control Experiment (Blank Titration):

    • To account for the heat of dilution of the titrant, perform a control experiment by titrating the aniline solution into the buffer solution alone (without benzoic acid) under identical experimental conditions.

Data Analysis
  • Subtract the heat of dilution data (from the control experiment) from the raw titration data of the aniline-benzoic acid reaction.

  • Integrate the heat flow peaks for each injection to obtain the heat change per injection (ΔH).

  • Plot the corrected heat change per mole of injectant against the molar ratio of aniline to benzoic acid.

  • Fit the resulting binding isotherm to a suitable model (e.g., one-site binding model) using the analysis software provided with the ITC instrument. This fitting will yield the values for the association constant (Kₐ), enthalpy change (ΔH°), and stoichiometry (n).

  • Calculate ΔG° and ΔS° using the equations mentioned in section 3.1.

Visualizations

Logical Relationship of Thermodynamic Parameters

The following diagram illustrates the interconnectedness of the key thermodynamic parameters in the aniline-benzoic acid reaction.

Thermodynamics cluster_experimental Experimental Determination cluster_calculated Calculated Parameters Ka Equilibrium Constant (Keq) DeltaG Gibbs Free Energy (ΔG°) Ka->DeltaG ΔG° = -RTln(Keq) DeltaH Enthalpy Change (ΔH°) DeltaH->DeltaG DeltaS Entropy Change (ΔS°) DeltaS->DeltaG ΔG° = ΔH° - TΔS°

Caption: Interrelationship of thermodynamic parameters.

Experimental Workflow for Isothermal Titration Calorimetry (ITC)

The diagram below outlines the major steps involved in determining the thermodynamic parameters of the aniline-benzoic acid reaction using ITC.

ITC_Workflow cluster_prep 1. Sample Preparation cluster_exp 2. ITC Experiment cluster_analysis 3. Data Analysis cluster_results 4. Thermodynamic Parameters prep_aniline Prepare Aniline Solution (Titrant) degas Degas Solutions prep_aniline->degas prep_benzoic Prepare Benzoic Acid Solution (Titrand) prep_benzoic->degas load_cell Load Benzoic Acid into Sample Cell degas->load_cell load_syringe Load Aniline into Syringe degas->load_syringe titration Perform Titration load_cell->titration load_syringe->titration raw_data Raw Heat Data titration->raw_data integration Integrate Peaks raw_data->integration isotherm Generate Binding Isotherm integration->isotherm fitting Fit Data to Model isotherm->fitting thermo_params ΔH°, Keq, n fitting->thermo_params calc_params Calculate ΔG°, ΔS° thermo_params->calc_params

Caption: ITC experimental workflow.

Conclusion

This technical guide has provided a detailed examination of the thermodynamics of the acid-base reaction between aniline and benzoic acid. The presented quantitative data, in conjunction with the detailed experimental protocol for Isothermal Titration Calorimetry, offers a robust framework for researchers and professionals in drug development and other scientific fields to study and understand such fundamental chemical interactions. The provided visualizations further clarify the relationships between thermodynamic parameters and the experimental workflow, serving as a valuable resource for both theoretical understanding and practical application.

Foundational

An In-depth Technical Guide on the Solubility of Aniline in Aqueous Benzoic Acid Solutions

For Researchers, Scientists, and Drug Development Professionals Executive Summary Aniline (B41778), a primary aromatic amine, exhibits limited solubility in water due to the hydrophobic nature of its benzene (B151609) ri...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Aniline (B41778), a primary aromatic amine, exhibits limited solubility in water due to the hydrophobic nature of its benzene (B151609) ring.[1] However, its solubility is significantly enhanced in acidic aqueous solutions through the formation of the more polar anilinium ion.[1][2] This guide provides a comprehensive technical overview of the solubility of aniline in aqueous solutions of benzoic acid. The interaction between aniline, a weak base, and benzoic acid, a weak acid, results in an acid-base reaction that forms the salt anilinium benzoate (B1203000), thereby increasing the solubility of aniline. This document outlines the fundamental principles governing this phenomenon, presents a framework for the quantitative analysis of this solubility, and provides a detailed experimental protocol for its determination.

Theoretical Background: The Chemistry of Enhanced Solubility

The increased solubility of aniline in an aqueous solution containing benzoic acid is fundamentally an acid-base phenomenon. Aniline (C₆H₅NH₂) is a weak base, and benzoic acid (C₆H₅COOH) is a weak acid. When mixed in an aqueous environment, they undergo a neutralization reaction to form the salt, anilinium benzoate (C₆H₅NH₃⁺C₆H₅COO⁻).

The reaction can be represented as:

C₆H₅NH₂ (aniline) + C₆H₅COOH (benzoic acid) ⇌ C₆H₅NH₃⁺ (anilinium ion) + C₆H₅COO⁻ (benzoate ion)

Aniline itself has a low solubility in water, approximately 3.6 g/L at 25°C, because the large non-polar benzene ring counteracts the polarity of the amino group (-NH₂).[1] The resulting anilinium benzoate salt, being an ionic compound, is significantly more polar than aniline and is therefore more readily solvated by water molecules. This shift in equilibrium towards the formation of the water-soluble salt is the primary reason for the observed increase in aniline's solubility in the presence of benzoic acid.

G Aniline Aniline (C₆H₅NH₂) Slightly Soluble Anilinium_Ion Anilinium Ion (C₆H₅NH₃⁺) Highly Soluble Aniline->Anilinium_Ion + Benzoic Acid (H⁺ donor) Benzoic_Acid Benzoic Acid (C₆H₅COOH) Slightly Soluble Benzoate_Ion Benzoate Ion (C₆H₅COO⁻) Highly Soluble Benzoic_Acid->Benzoate_Ion - H⁺ G start Start prep_benzoic Prepare Aqueous Benzoic Acid Solutions of Varying Concentrations start->prep_benzoic add_aniline Add Excess Aniline to each Benzoic Acid Solution prep_benzoic->add_aniline equilibrate Equilibrate Samples in a Thermostatically Controlled Shaker Bath (e.g., 24-48h) add_aniline->equilibrate settle Allow Undissolved Aniline to Settle equilibrate->settle sample Withdraw an Aliquot of the Supernatant and Filter settle->sample extract Perform Liquid-Liquid Extraction of the Aqueous Sample with a Suitable Organic Solvent (e.g., Dichloromethane) after Basification sample->extract titrate Titrate the Aniline in the Organic Extract with Standardized HCl extract->titrate calculate Calculate the Concentration of Aniline titrate->calculate end End calculate->end

References

Exploratory

An In-Depth Technical Guide to the Acid-Base Equilibrium Between Aniline and Benzoic Acid

Prepared for: Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive examination of the acid-base equilibrium established between benzoic acid, a simple aromatic carboxy...

Author: BenchChem Technical Support Team. Date: December 2025

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the acid-base equilibrium established between benzoic acid, a simple aromatic carboxylic acid, and aniline (B41778), a primary aromatic amine. Understanding this fundamental interaction is critical in various scientific disciplines, including synthetic chemistry, materials science, and particularly in drug development, where acid-base properties dictate formulation, solubility, and bioavailability.

Core Principles of the Equilibrium

The reaction between benzoic acid (C₆H₅COOH) and aniline (C₆H₅NH₂) is a classic Brønsted-Lowry acid-base neutralization. Benzoic acid acts as the proton (H⁺) donor (the acid), while aniline, with its lone pair of electrons on the nitrogen atom, acts as the proton acceptor (the base).

The equilibrium reaction is as follows:

C₆H₅COOH (acid) + C₆H₅NH₂ (base) ⇌ C₆H₅COO⁻ (conjugate base) + C₆H₅NH₃⁺ (conjugate acid)

The position of this equilibrium—whether it favors the reactants or the products—is determined by the relative strengths of the acids and bases involved. The strength of an acid is quantified by its acid dissociation constant (Ka), or more conveniently, its pKa value (-log(Ka)). A lower pKa indicates a stronger acid.[1]

  • Benzoic Acid (C₆H₅COOH) : pKa ≈ 4.20.[2][3][4]

  • Anilinium ion (C₆H₅NH₃⁺) : This is the conjugate acid of aniline. Its pKa is approximately 4.6.[1][5][6]

The fundamental rule of acid-base equilibria is that the reaction will favor the formation of the weaker acid and the weaker base. Comparing the two acids in the equilibrium:

  • Benzoic acid (pKa ≈ 4.20) is a stronger acid than the anilinium ion (pKa ≈ 4.6).

Therefore, the equilibrium will lie to the right , favoring the formation of the benzoate (B1203000) ion and the anilinium ion.[6]

Quantitative Data Summary

The equilibrium constant (Keq) for this reaction can be calculated from the pKa values of the two acids involved.

Keq = 10^(pKa(product acid) - pKa(reactant acid)) Keq = 10^(pKa(anilinium) - pKa(benzoic acid)) Keq = 10^(4.6 - 4.2) = 10^0.4 Keq ≈ 2.5

This value, being greater than 1, confirms that the formation of products is favored at equilibrium. The key quantitative data are summarized in the table below.

CompoundFormulaRolepKa (at 25°C)
Benzoic AcidC₆H₅COOHReactant Acid4.20[2][4]
AnilineC₆H₅NH₂Reactant Base9.3 (pKb)
Anilinium IonC₆H₅NH₃⁺Product (Conjugate) Acid4.60[1][5]
Benzoate IonC₆H₅COO⁻Product (Conjugate) Base-
Equilibrium Constant (Keq) --~2.5 (Calculated)

Visualizing the Equilibrium and Workflow

The following diagram illustrates the proton transfer from benzoic acid to aniline.

AcidBaseEquilibrium cluster_reactants Reactants cluster_products Products BenzoicAcid Benzoic Acid (C₆H₅COOH) pKa = 4.20 Aniline Aniline (C₆H₅NH₂) Anilinium Anilinium Ion (C₆H₅NH₃⁺) pKa = 4.60 BenzoicAcid->Anilinium Keq ≈ 2.5 Benzoate Benzoate Ion (C₆H₅COO⁻) TitrationWorkflow prep 1. Solution Preparation - Prepare 0.1 M Benzoic Acid (titrant) - Prepare 0.1 M Aniline (analyte) - Prepare 0.15 M KCl (for ionic strength) calib 2. Instrument Calibration Calibrate pH meter with standard buffers (pH 4, 7, 10) prep->calib purge 3. System Purge Purge analyte solution with N₂ gas to displace dissolved CO₂ calib->purge titrate 4. Titration - Place aniline solution in vessel with pH electrode - Add benzoic acid titrant in small, precise increments purge->titrate record 5. Data Acquisition Record pH after each addition of titrant, allowing the reading to stabilize titrate->record plot 6. Data Plotting Plot pH (y-axis) vs. Volume of Titrant Added (x-axis) to generate a titration curve record->plot analyze 7. Analysis - Identify the half-equivalence point (pH = pKa of the conjugate acid) - Calculate Keq from determined pKa values plot->analyze

References

Foundational

Computational Modeling of the Aniline-Benzoic Acid Interaction: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the computational and experimental methodologies for studying the non-covalent interactions betwee...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the computational and experimental methodologies for studying the non-covalent interactions between aniline (B41778) and benzoic acid. This system serves as a fundamental model for understanding hydrogen bonding and proton transfer phenomena crucial in drug design, materials science, and supramolecular chemistry. This document outlines the theoretical background, computational approaches, and experimental validation techniques necessary for a thorough investigation of the aniline-benzoic acid complex.

Theoretical Background: The Aniline-Benzoic Acid Interaction

The interaction between aniline, a primary aromatic amine, and benzoic acid, a carboxylic acid, is primarily governed by the formation of a hydrogen bond between the acidic proton of the carboxylic group and the lone pair of electrons on the nitrogen atom of the amine. The strength and nature of this interaction can range from a neutral hydrogen-bonded complex to a proton-transferred salt, depending on the environment and the pKa difference between the two molecules. Computational modeling provides a powerful tool to elucidate the energetic and structural details of this interaction at an atomic level.

Computational Modeling Methodology

A robust computational investigation of the aniline-benzoic acid interaction involves a multi-faceted approach, combining quantum mechanical calculations for accurate energetic and geometric predictions with molecular dynamics simulations to explore the system's behavior over time.

Density Functional Theory (DFT) Calculations

DFT is a widely used quantum chemical method that offers a good balance between accuracy and computational cost for studying molecular interactions.

2.1.1 Software and Functionals

A variety of quantum chemistry software packages can be employed, such as Gaussian, ORCA, or GAMESS. The choice of functional and basis set is critical for obtaining reliable results. A common and effective combination for studying hydrogen-bonded systems is the B3LYP functional with a Pople-style basis set, such as 6-311++G(d,p), which includes diffuse functions and polarization functions to accurately describe non-covalent interactions.

2.1.2 Geometry Optimization

The first step is to obtain the minimum energy structures of aniline, benzoic acid, and the aniline-benzoic acid complex. This is achieved through geometry optimization, where the forces on each atom are minimized. The optimized geometry will provide key structural parameters, including the length and angles of the hydrogen bond.

2.1.3 Vibrational Frequency Analysis

Following a successful geometry optimization, a vibrational frequency calculation should be performed. This serves two purposes: to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies) and to predict the infrared (IR) and Raman spectra of the molecules and the complex. The calculated vibrational frequencies can be compared with experimental data to validate the computational model. A key indicator of hydrogen bond formation is the red shift (lowering of frequency) of the O-H stretching vibration of benzoic acid and the N-H stretching vibrations of aniline upon complexation.

2.1.4 Binding Energy Calculation

The binding energy (BE) of the complex is a crucial measure of the interaction strength. It is calculated as the difference between the total energy of the complex and the sum of the energies of the individual, optimized aniline and benzoic acid molecules. It is essential to correct for the basis set superposition error (BSSE) to obtain a more accurate binding energy. The counterpoise correction method is a standard approach for this.

The formula for the BSSE-corrected binding energy is: BE = E(complex) - E(aniline) - E(benzoic acid) + BSSE

2.1.5 Natural Bond Orbital (NBO) and Atoms in Molecules (AIM) Analysis

NBO and AIM analyses provide deeper insights into the nature of the hydrogen bond. NBO analysis can quantify the charge transfer between the donor and acceptor orbitals involved in the hydrogen bond. AIM theory analyzes the electron density topology to characterize the bond critical points and quantify the strength and nature (e.g., electrostatic vs. covalent character) of the interaction.

Molecular Dynamics (MD) Simulations

MD simulations are employed to study the dynamic behavior of the aniline-benzoic acid interaction in a condensed phase, such as in a solvent or in the solid state.

2.2.1 Force Fields

Classical MD simulations rely on force fields to describe the potential energy of the system. Common force fields for organic molecules include AMBER, CHARMM, and OPLS. It is important to select a force field that accurately represents the intermolecular interactions of interest.

2.2.2 Simulation Setup

A simulation box is constructed containing multiple aniline and benzoic acid molecules, and optionally, solvent molecules. The system is then subjected to energy minimization to remove any unfavorable contacts. The system is gradually heated to the desired temperature and equilibrated under constant pressure and temperature (NPT ensemble).

2.2.3 Production Run and Analysis

Following equilibration, a production run is performed to generate a trajectory of the system's evolution over time. Analysis of the trajectory can provide information on:

  • Radial Distribution Functions (RDFs): To understand the local ordering and solvation shells of the molecules.

  • Hydrogen Bond Lifetimes: To quantify the stability of the aniline-benzoic acid hydrogen bonds.

  • Dynamical Properties: Such as diffusion coefficients and rotational correlation times.

Experimental Protocols for Validation

Experimental validation is crucial for corroborating the findings from computational models. The synthesis and characterization of the aniline-benzoic acid co-crystal provide the necessary experimental data.

Synthesis of the Aniline-Benzoic Acid Co-crystal

3.1.1 Solution Growth Method

  • Materials: Aniline (reagent grade), Benzoic Acid (reagent grade), Ethanol (B145695) (anhydrous).

  • Procedure:

    • Prepare equimolar solutions of aniline and benzoic acid in separate flasks using a minimal amount of hot ethanol to achieve complete dissolution.

    • Mix the two solutions while still warm.

    • Allow the resulting solution to cool slowly to room temperature.

    • If no crystals form, loosely cover the flask and allow the solvent to evaporate slowly over several days.

    • Collect the resulting crystals by vacuum filtration and wash with a small amount of cold ethanol.

    • Dry the crystals in a desiccator.

3.1.2 Mechanochemical Grinding

  • Materials: Aniline, Benzoic Acid.

  • Procedure:

    • Place equimolar amounts of solid aniline and benzoic acid in a mortar.

    • Grind the mixture with a pestle for 15-20 minutes.

    • The formation of a new solid phase can be monitored by powder X-ray diffraction (PXRD).

Characterization Techniques

3.2.1 Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is the gold standard for determining the precise three-dimensional structure of the co-crystal. High-quality single crystals are selected and mounted on a diffractometer. The resulting crystal structure provides accurate bond lengths, bond angles, and details of the intermolecular interactions, which can be directly compared with the DFT-optimized geometry.

3.2.2 Powder X-ray Diffraction (PXRD)

PXRD is used to confirm the formation of a new crystalline phase and to check the bulk purity of the synthesized co-crystal. The diffraction pattern of the co-crystal will be distinct from the patterns of the individual starting materials.

3.2.3 Fourier-Transform Infrared (FTIR) and Raman Spectroscopy

Vibrational spectroscopy is highly sensitive to changes in molecular structure and bonding upon co-crystal formation.

  • FTIR Spectroscopy: The solid sample is typically analyzed as a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory. Key vibrational modes to monitor include the O-H stretch of the carboxylic acid and the N-H stretch of the amine. A significant broadening and red-shifting of the O-H stretching band is a strong indicator of hydrogen bond formation.

  • Raman Spectroscopy: This technique is complementary to FTIR and can provide additional information about the vibrational modes of the complex.

3.2.4 Nuclear Magnetic Resonance (NMR) Spectroscopy

Solid-state NMR (ssNMR) can be used to probe the local chemical environment of the atoms in the co-crystal. Changes in the chemical shifts of the protons and carbons involved in the hydrogen bond can provide evidence of complex formation. Solution-state NMR can be used to study the interaction in solution, although rapid proton exchange can sometimes complicate the spectra.

3.2.5 Differential Scanning Calorimetry (DSC)

DSC is used to determine the melting point and thermal stability of the co-crystal. The co-crystal will typically exhibit a single, sharp melting point that is different from the melting points of the individual components.

Data Presentation and Expected Results

All quantitative data should be summarized in clearly structured tables for easy comparison between computational and experimental results.

Table 1: Calculated Properties of the Aniline-Benzoic Acid Complex (DFT B3LYP/6-311++G(d,p))

ParameterAnilineBenzoic AcidAniline-Benzoic Acid Complex
Total Energy (Hartree) Calculated ValueCalculated ValueCalculated Value
Binding Energy (kcal/mol) --Calculated Value
BSSE Corrected BE (kcal/mol) --Calculated Value
H-Bond Length (N···H) (Å) --Calculated Value
O-H Bond Length (Å) -Calculated ValueCalculated Value
C=O Bond Length (Å) -Calculated ValueCalculated Value
N-H Bond Length (Å) Calculated Value-Calculated Value

Table 2: Comparison of Key Vibrational Frequencies (cm⁻¹)

Vibrational ModeExperimental (Aniline)Calculated (Aniline)Experimental (Benzoic Acid)Calculated (Benzoic Acid)Experimental (Complex)Calculated (Complex)Δν (Calculated)
O-H Stretch --ValueValueValueValueValue
C=O Stretch --ValueValueValueValueValue
N-H Sym. Stretch ValueValue--ValueValueValue
N-H Asym. Stretch ValueValue--ValueValueValue

Table 3: Thermal Analysis Data

SampleMelting Point (°C)
Aniline Literature Value
Benzoic Acid Literature Value
Aniline-Benzoic Acid Co-crystal Experimental Value

Visualizations

Computational Workflow

computational_workflow cluster_setup Initial Setup cluster_dft DFT Calculations cluster_md Molecular Dynamics cluster_results Results and Analysis mol_build Build Aniline and Benzoic Acid Structures geom_opt Geometry Optimization mol_build->geom_opt freq_calc Frequency Calculation geom_opt->freq_calc be_calc Binding Energy Calculation (with BSSE correction) geom_opt->be_calc system_setup System Setup (Solvation Box) geom_opt->system_setup comp_exp Compare with Experimental Data freq_calc->comp_exp nbo_aim NBO and AIM Analysis be_calc->nbo_aim be_calc->comp_exp equilibration Equilibration (NPT) system_setup->equilibration production_run Production Run equilibration->production_run traj_analysis Trajectory Analysis (RDF, H-bonds) production_run->traj_analysis traj_analysis->comp_exp

Caption: Computational workflow for the aniline-benzoic acid interaction.

Aniline-Benzoic Acid Hydrogen Bonding

hydrogen_bond cluster_aniline Aniline cluster_benzoic_acid Benzoic Acid aniline Aniline benzoic_acid Benzoic Acid aniline->benzoic_acid Hydrogen Bond (N-H···O=C)

Caption: Aniline-benzoic acid hydrogen bonding schematic.

Experimental Workflow

experimental_workflow cluster_synthesis Synthesis cluster_characterization Characterization cluster_analysis Data Analysis synthesis_method Co-crystal Synthesis (Solution Growth or Grinding) scxrd Single-Crystal X-ray Diffraction synthesis_method->scxrd pxrd Powder X-ray Diffraction synthesis_method->pxrd ftir_raman FTIR and Raman Spectroscopy synthesis_method->ftir_raman nmr NMR Spectroscopy synthesis_method->nmr dsc Differential Scanning Calorimetry synthesis_method->dsc structure_elucidation Structure Elucidation scxrd->structure_elucidation pxrd->structure_elucidation spectral_analysis Spectroscopic Analysis ftir_raman->spectral_analysis nmr->spectral_analysis thermal_analysis Thermal Properties dsc->thermal_analysis

Caption: Experimental workflow for aniline-benzoic acid co-crystal.

Exploratory

An In-depth Technical Guide to the Crystal Structure Analysis of Anilinium Benzoate

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the crystal structure of anilinium benzoate (B1203000), with a focus on its crystallographic param...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of anilinium benzoate (B1203000), with a focus on its crystallographic parameters, intermolecular interactions, and the experimental methodologies used for its characterization. The information presented is intended to support research and development activities in fields where understanding the solid-state properties of organic salts is crucial.

Introduction

Anilinium benzoate is an organic salt formed from the proton transfer between benzoic acid and aniline (B41778). The study of its crystal structure reveals the intricate network of non-covalent interactions, particularly hydrogen bonds, that govern its molecular packing and physicochemical properties. Such studies are fundamental in the fields of crystal engineering and drug development, where control over the solid-state structure of a compound can influence its solubility, stability, and bioavailability.

Experimental Protocols

The determination of the crystal structure of anilinium benzoate involves a series of well-defined experimental procedures, from synthesis and crystallization to data collection and structure refinement.

Synthesis and Crystallization

High-quality single crystals of anilinium benzoate suitable for X-ray diffraction can be grown using the slow evaporation method.

Protocol:

  • Preparation of Solution: Aniline (C₆H₅NH₂) is dissolved in a suitable solvent, such as ethanol (B145695) or an aqueous solution.

  • Acidification: A stoichiometric amount of benzoic acid (C₆H₅COOH) is slowly added to the aniline solution under constant stirring. The acid-base reaction results in the formation of anilinium benzoate in solution.

  • Crystallization: The resulting solution is filtered to remove any impurities and then allowed to stand undisturbed at room temperature. Slow evaporation of the solvent over a period of several days to weeks typically yields single crystals of sufficient size and quality for X-ray diffraction analysis.

X-ray Diffraction Data Collection and Structure Refinement

The crystallographic data are collected using a single-crystal X-ray diffractometer.

Protocol:

  • Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

  • Data Collection: The diffractometer, typically equipped with Mo Kα radiation (λ = 0.71073 Å), is used to collect diffraction data at a controlled temperature (e.g., 298 K).

  • Structure Solution and Refinement: The collected data are processed to solve and refine the crystal structure. The structure is typically solved by direct methods and refined by full-matrix least-squares on F². All non-hydrogen atoms are refined anisotropically. Hydrogen atoms attached to carbon and nitrogen are often placed in geometrically calculated positions and refined using a riding model.

experimental_workflow cluster_synthesis Synthesis & Crystallization cluster_diffraction X-ray Diffraction cluster_analysis Structure Analysis A Dissolve Aniline B Add Benzoic Acid A->B C Slow Evaporation B->C D Single Crystals C->D E Mount Crystal D->E F Data Collection E->F G Data Processing F->G H Structure Solution G->H I Structure Refinement H->I J Final Structure I->J

Caption: Experimental workflow for anilinium benzoate crystal structure analysis.

Crystallographic Data

The crystallographic data for a reported structure of a derivative, 2-aminoanilinium benzoate, are summarized below. This provides insight into the general structural features of anilinium-carboxylate salts.

Table 1: Crystal Data and Structure Refinement for 2-Aminoanilinium Benzoate
ParameterValue[1]
Chemical FormulaC₆H₉N₂⁺ · C₇H₅O₂⁻
Formula Weight230.26
Crystal SystemOrthorhombic
Space GroupPbca
a (Å)6.0211 (12)
b (Å)12.237 (2)
c (Å)16.639 (3)
α (°)90
β (°)90
γ (°)90
Volume (ų)1226.0 (4)
Z4
Temperature (K)298
RadiationMo Kα (λ = 0.71073 Å)
R-factor (R)0.050
Weighted R-factor (wR)0.118
Goodness-of-fit (S)1.08

Molecular Structure and Hydrogen Bonding Network

The crystal structure of anilinium benzoate is stabilized by a network of hydrogen bonds. In the case of 2-aminoanilinium benzoate, the asymmetric unit consists of one benzene-1,2-diamine cation and one benzoic acid anion.[1] The carboxyl group of benzoic acid protonates one of the amine nitrogen atoms.[1]

The primary intermolecular interactions are N-H···O hydrogen bonds. These interactions link the cations and anions, forming specific ring motifs. For instance, an R²₂(9) ring is formed by N-H···O hydrogen bonds.[1] These interactions further propagate to form chains that develop parallel to the a-axis through the formation of R³₄(10) rings.[1]

hydrogen_bonding cluster_anilinium Anilinium Cation cluster_benzoate Benzoate Anion cluster_legend Legend N1 N⁺H₃ O1 O⁻ N1->O1 N-H···O O2 O N1->O2 N-H···O C1 C C1->O1 C1->O2 l1 Anilinium Cation l2 Benzoate Anion l3 Hydrogen Bond key_N N⁺H₃ key_O O/O⁻ key_H_bond key_H_bond->l3

Caption: Key N-H···O hydrogen bonding in anilinium benzoate.

Conclusion

The crystal structure analysis of anilinium benzoate reveals a well-ordered, three-dimensional architecture stabilized by charge-assisted N-H···O hydrogen bonds. The detailed understanding of its crystal packing and intermolecular interactions is essential for modulating its solid-state properties for various applications in the pharmaceutical and materials science industries. The experimental protocols and data presented in this guide serve as a valuable resource for researchers working with this and related organic salts.

References

Foundational

discovery and characterization of aniline-benzoic acid cocrystals

An in-depth technical guide on the discovery and characterization of aniline-benzoic acid cocrystals, tailored for researchers, scientists, and drug development professionals. Cocrystals are multi-component molecular cry...

Author: BenchChem Technical Support Team. Date: December 2025

An in-depth technical guide on the discovery and characterization of aniline-benzoic acid cocrystals, tailored for researchers, scientists, and drug development professionals.

Cocrystals are multi-component molecular crystals comprised of an active pharmaceutical ingredient (API) and a coformer, held together by non-covalent interactions, most commonly hydrogen bonds. This strategy has gained significant traction in pharmaceutical sciences as a robust method for modifying the physicochemical properties of APIs, such as solubility, dissolution rate, stability, and bioavailability, without altering their intrinsic pharmacological activity.

Aniline (B41778), a primary aromatic amine, and benzoic acid, a simple aromatic carboxylic acid, represent fundamental building blocks for forming a classic acid-amine supramolecular heterosynthon. The potential cocrystallization of these two molecules offers a model system for studying hydrogen bonding and provides a pathway to new solid forms with tailored properties. This technical guide outlines the systematic approach to the discovery, synthesis, and comprehensive characterization of aniline-benzoic acid cocrystals, drawing upon established methodologies in the field of crystal engineering.

Cocrystal Design and Screening Strategy

The formation of a cocrystal is predicted on the ability of the constituent molecules to form favorable intermolecular interactions. The primary interaction anticipated between benzoic acid and aniline is the robust and well-documented carboxylic acid-aromatic amine hydrogen bond.

Supramolecular Synthon Approach

The logical starting point for predicting cocrystal formation is the analysis of supramolecular synthons. For the aniline-benzoic acid system, the expected interaction is a heterosynthon where the acidic proton of the benzoic acid's carboxyl group forms a hydrogen bond with the lone pair of electrons on the nitrogen atom of aniline's amino group.

Caption: Conceptual diagram of the acid-amine supramolecular synthon.

High-Throughput Screening Methods

Effective screening is crucial for identifying potential cocrystal phases. A combination of techniques is often employed to maximize the chances of discovery.[1]

  • Solution-Based Screening: Involves dissolving both aniline and benzoic acid in various solvents and allowing them to co-crystallize through slow evaporation, cooling crystallization, or anti-solvent addition.[2][3] The choice of solvent is critical as it can influence the final crystalline form.

  • Solid-State Screening:

    • Neat Grinding: Involves grinding stoichiometric amounts of aniline and benzoic acid together mechanically.

    • Liquid-Assisted Grinding (LAG): Similar to neat grinding but with the addition of a small amount of a solvent to facilitate molecular mobility and promote cocrystal formation.[4]

  • Thermal Screening: Differential Scanning Calorimetry (DSC) can be used as a rapid screening tool.[1] A physical mixture of the components is heated, and the appearance of a new endotherm or an exotherm followed by an endotherm can indicate cocrystal formation.[3][5]

start Define Components (Aniline + Benzoic Acid) screening High-Throughput Screening start->screening solution Solution-Based Methods (Evaporation, Cooling) screening->solution solid Solid-State Methods (Grinding, LAG) screening->solid thermal Thermal Methods (DSC Screening) screening->thermal analysis Initial Analysis (PXRD) solution->analysis solid->analysis thermal->analysis success New Crystalline Phase Identified (Cocrystal Hit) analysis->success  Yes fail No New Phase Detected analysis->fail  No

Caption: High-level workflow for cocrystal screening and discovery.

Experimental Protocols

Detailed methodologies are essential for the reproducible synthesis and analysis of cocrystals.

Synthesis: Solvent Evaporation Method

This method is widely used for producing high-quality single crystals suitable for structural analysis.[6]

  • Preparation: Prepare equimolar solutions of aniline and benzoic acid in a suitable solvent (e.g., ethanol, acetone, or an ethanol:acetone mixture).[2][6] For a 1:1 cocrystal, this could involve dissolving 1.22 g of benzoic acid and 0.93 g of aniline in 20 mL of the chosen solvent.

  • Mixing: Combine the two solutions in a beaker and stir at room temperature for 30-60 minutes to ensure homogeneity.

  • Crystallization: Cover the beaker with a perforated film (e.g., Parafilm) to allow for slow evaporation of the solvent at ambient temperature.

  • Isolation: Once crystals have formed and the solvent has evaporated, harvest the solid product.

  • Drying: Dry the crystals under vacuum for several hours to remove any residual solvent.

Characterization: Standard Analytical Workflow

A multi-technique approach is required to unambiguously confirm cocrystal formation and to characterize its properties.

cluster_synthesis Synthesis cluster_characterization Characterization cluster_confirmation Confirmation synthesis Synthesize Putative Cocrystal (e.g., Solvent Evaporation) pxrd PXRD Analysis synthesis->pxrd Primary Check thermal Thermal Analysis (DSC/TGA) pxrd->thermal spectro Spectroscopic Analysis (FT-IR, Raman, NMR) thermal->spectro confirm Confirm New Solid Phase spectro->confirm

Caption: Standard workflow for cocrystal synthesis and characterization.

  • Purpose: PXRD is the definitive tool for identifying new crystalline phases. The diffraction pattern of a true cocrystal will be unique and distinct from the patterns of the individual components or their simple physical mixture.[3][4]

  • Methodology:

    • Gently grind a small sample of the synthesized material to ensure a random orientation of crystallites.

    • Mount the sample on a zero-background sample holder.

    • Collect the diffraction pattern using a diffractometer with Cu Kα radiation.

    • Scan over a 2θ range of approximately 5° to 40° with a suitable step size and scan speed.

    • Compare the resulting diffractogram with those of pure aniline, pure benzoic acid, and a 1:1 physical mixture.

  • Purpose: DSC measures the difference in heat flow into a sample and a reference as a function of temperature. It is used to determine the melting point and thermal stability of the cocrystal.[7] A pure cocrystal should exhibit a single, sharp endotherm corresponding to its melting point, which is different from the melting points of the starting materials.[3]

  • Methodology:

    • Accurately weigh 2-5 mg of the sample into an aluminum DSC pan and seal it.

    • Place the pan in the DSC instrument. An empty, sealed pan is used as a reference.

    • Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere.[8]

    • Record the heat flow from a suitable starting temperature (e.g., 25 °C) to a temperature beyond the melting point of all components.

  • Purpose: TGA measures the change in mass of a sample as a function of temperature. It is used to assess thermal stability, detect the presence of solvates, and in some cases, confirm stoichiometry.[7]

  • Methodology:

    • Place a 5-10 mg sample into a TGA pan.

    • Heat the sample at a controlled rate (e.g., 10 °C/min) under a nitrogen atmosphere to a high temperature (e.g., 300 °C).[8]

    • Record the mass loss as a function of temperature. For an unsolvated aniline-benzoic acid cocrystal, significant mass loss is expected to begin at or near the decomposition/boiling points of the components.

  • Purpose: FT-IR spectroscopy is used to probe the hydrogen bonding interactions between the coformers. The formation of the O-H···N hydrogen bond in the aniline-benzoic acid cocrystal is expected to cause characteristic shifts in the vibrational frequencies of the O-H (from benzoic acid) and N-H (from aniline) groups.

  • Methodology:

    • Prepare a sample by mixing a small amount of the cocrystal with dry potassium bromide (KBr) and pressing it into a pellet, or by using an Attenuated Total Reflectance (ATR) accessory.

    • Record the spectrum over the range of 4000–400 cm⁻¹.

    • Compare the spectrum with those of the pure components, looking for shifts in the O-H stretching band (typically broad and shifted to lower wavenumbers) and the N-H stretching bands.

Data Presentation and Interpretation

Quantitative data should be summarized in tables for clear comparison and interpretation. The following tables present hypothetical but expected data for a 1:1 aniline-benzoic acid cocrystal.

Table 1: Thermal Analysis Data (DSC)

The melting point of the cocrystal is expected to be distinct from that of the individual components.

SampleMelting Point (°C)
Aniline-6
Benzoic Acid122
Aniline:Benzoic Acid Physical MixShows two endotherms near -6°C and 122°C
Aniline:Benzoic Acid Cocrystale.g., 105 °C (single, sharp endotherm)
Table 2: Powder X-Ray Diffraction (PXRD) Data

The cocrystal must show unique diffraction peaks not present in the starting materials.[9]

SampleCharacteristic Diffraction Peaks (2θ)
AnilineHypothetical peaks for solid aniline
Benzoic Acide.g., 6.4, 9.4, 15.8, 25.5
Aniline:Benzoic Acid Cocrystale.g., 8.9, 11.0, 17.5, 22.1, 26.8 (new peaks)
Table 3: Spectroscopic Data (Key FT-IR Peak Shifts)

Shifts in key stretching frequencies confirm the formation of the acid-amine hydrogen bond.

Functional GroupBenzoic Acid (cm⁻¹)Aniline (cm⁻¹)Aniline:Benzoic Acid Cocrystal (cm⁻¹)Interpretation
O-H stretch (Carboxylic Acid)~3000 (broad)N/A~2500 (very broad)Broadening and shift to lower wavenumber indicates strong H-bonding.
C=O stretch (Carboxylic Acid)~1680N/A~1695Slight shift due to altered electronic environment.
N-H stretch (Amine)N/A~3430, ~3350~3300, ~3200Shift to lower wavenumber indicates N-H involvement in H-bonding.

By following this systematic guide, researchers can effectively discover, synthesize, and characterize aniline-benzoic acid cocrystals, providing a solid foundation for further investigation into their pharmaceutical applications and material properties.

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Laboratory Preparation of Benzanilide from Aniline and Benzoic Acid

Audience: Researchers, scientists, and drug development professionals. Abstract This document provides a comprehensive guide for the laboratory synthesis of benzanilide (B160483) through the direct condensation of anilin...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for the laboratory synthesis of benzanilide (B160483) through the direct condensation of aniline (B41778) and benzoic acid. The protocol details the necessary reagents, reaction conditions, and purification procedures. Additionally, quantitative data is summarized for easy reference, and diagrams illustrating the experimental workflow and chemical transformation are provided to enhance understanding. This direct amidation method, while requiring elevated temperatures, serves as a fundamental and effective technique for the formation of the amide bond central to the benzanilide structure.

Introduction

Benzanilide is a key chemical intermediate in the synthesis of a wide range of organic compounds, including pharmaceuticals, dyes, and agrochemicals. Its structural motif, an amide linkage between two phenyl groups, is a common feature in many biologically active molecules. The laboratory-scale synthesis of benzanilide can be achieved through various methods, with the direct reaction between aniline and benzoic acid being a classical approach. This method involves a nucleophilic acyl substitution, where aniline acts as the nucleophile attacking the carbonyl carbon of benzoic acid, leading to the formation of benzanilide and water.

Quantitative Data Summary

The following table outlines the key quantitative parameters for the synthesis of benzanilide from aniline and benzoic acid.

ParameterValue
Reactants
Aniline15 g (initial), 10 g (additional)[1]
Benzoic Acid20 g[1]
Reaction Conditions
Initial Temperature180 °C[1]
Final Temperature225 °C[1]
Product Information
Product NameBenzanilide
AppearanceColorless plates[1]
Theoretical YieldApproximately 26.6 g
Actual Yield80%[1]
Melting Point162 °C[1]
SolubilityInsoluble in water[1]

Experimental Protocol

This section provides a detailed step-by-step procedure for the synthesis of benzanilide.

3.1. Materials and Equipment

  • Aniline

  • Benzoic Acid

  • 1 M Hydrochloric Acid (HCl)

  • 1 M Sodium Hydroxide (NaOH)

  • Ethanol (95%)

  • Round-bottom flask (250 mL)

  • Heating mantle with a temperature controller

  • Condenser

  • Evaporating dish

  • Mortar and pestle

  • Büchner funnel and flask

  • Filter paper

  • Beakers

  • Glass rod

  • Melting point apparatus

3.2. Synthesis Procedure

  • Reaction Setup: In a fume hood, combine 15 g of aniline and 20 g of benzoic acid in a 250 mL round-bottom flask.

  • Heating: Heat the mixture to 180 °C using a heating mantle.[1]

  • Addition and Temperature Increase: Once the initial reaction subsides, gradually increase the temperature to 225 °C and add an additional 10 g of aniline to the reaction mixture. Continue heating.[1]

  • Solidification: After the reaction is complete (indicated by the cessation of water distillation), carefully pour the hot, molten product into an evaporating dish and allow it to cool and solidify.[1]

  • Grinding: Once solidified, grind the crude product into a fine powder using a mortar and pestle.

  • Purification (Acid Wash): Transfer the powder to a beaker and wash with 100 mL of 1 M HCl to remove unreacted aniline. Stir thoroughly and then filter.

  • Purification (Water Wash): Wash the filtered solid with deionized water to remove any residual acid.

  • Purification (Base Wash): Transfer the solid to a clean beaker and wash with 100 mL of 1 M NaOH to remove unreacted benzoic acid. Stir well and filter.[1]

  • Final Water Wash: Wash the product with deionized water until the filtrate is neutral.

  • Drying: Dry the purified benzanilide in a desiccator or a low-temperature oven.

  • Recrystallization: For higher purity, recrystallize the dried product from hot ethanol. Dissolve the solid in a minimum amount of boiling ethanol, allow it to cool slowly to form crystals, and then cool further in an ice bath.

  • Final Product: Collect the recrystallized benzanilide by filtration, wash with a small amount of cold ethanol, and dry completely. Determine the final yield and melting point.

Visualizations

4.1. Experimental Workflow

G cluster_0 Reaction cluster_1 Workup & Purification A Mix Aniline & Benzoic Acid B Heat to 180°C A->B C Add more Aniline Heat to 225°C B->C D Cool & Solidify C->D E Grind D->E F Wash with HCl E->F G Wash with Water F->G H Wash with NaOH G->H I Final Water Wash H->I J Dry I->J K Recrystallize (Ethanol) J->K

Caption: Workflow for the synthesis and purification of benzanilide.

4.2. Chemical Transformation

G cluster_reactants Reactants cluster_products Products Aniline Aniline Benzanilide Benzanilide Aniline->Benzanilide + BenzoicAcid Benzoic Acid BenzoicAcid->Benzanilide Water Water Benzanilide->Water +

Caption: Reaction scheme for the formation of benzanilide.

References

Application

Application Notes and Protocols: Schotten-Baumann Reaction for Benzanilide Synthesis

For Researchers, Scientists, and Drug Development Professionals Introduction The Schotten-Baumann reaction is a robust and widely utilized method for the synthesis of amides and esters. It involves the reaction of an ami...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Schotten-Baumann reaction is a robust and widely utilized method for the synthesis of amides and esters. It involves the reaction of an amine or alcohol with an acid chloride in the presence of a base.[1][2][3] This protocol specifically details the synthesis of benzanilide (B160483), an important intermediate in the pharmaceutical and dye industries, through the reaction of aniline (B41778) with benzoyl chloride. The reaction is typically carried out in a two-phase system, consisting of an organic solvent and water, where the base in the aqueous phase neutralizes the hydrochloric acid generated during the reaction.[2][4] The use of an aqueous base like sodium hydroxide (B78521) makes this a cost-effective and environmentally friendly approach to amide bond formation.[5]

The reaction proceeds via a nucleophilic acyl substitution mechanism. The amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acid chloride. The base plays a crucial role by neutralizing the HCl byproduct, which prevents the protonation of the unreacted amine and drives the reaction equilibrium towards the formation of the amide product.[6][7]

Reaction Scheme

Aniline reacts with benzoyl chloride in the presence of a base (typically sodium hydroxide) to yield benzanilide and hydrochloric acid, which is subsequently neutralized by the base.

C₆H₅NH₂ + C₆H₅COCl + NaOH → C₆H₅NHCOC₆H₅ + NaCl + H₂O

Quantitative Data Summary

The following table summarizes typical reactant quantities and expected yields for the synthesis of benzanilide via the Schotten-Baumann reaction, based on various literature procedures.

ParameterValueReference
Aniline1.0 mL (1.04 g)[8]
Benzoyl Chloride1.4 mL (1.72 g)[8]
10% Aqueous NaOH10 mL[8]
Theoretical Yield 2.18 g (from 1 mL aniline) [9]
Actual Yield 1.76 g [9]
Percent Yield 71.56% [9]
Melting Point163 °C (literature)
Recrystallization SolventEthanol[8][10][11]

Experimental Protocol

This protocol provides a detailed methodology for the synthesis of benzanilide.

Materials and Equipment:

  • Aniline (C₆H₅NH₂)

  • Benzoyl chloride (C₆H₅COCl)

  • 10% Sodium hydroxide (NaOH) solution

  • Ethanol

  • Distilled water

  • 250 mL Erlenmeyer flask with a stopper

  • Measuring cylinders

  • Buchner funnel and flask

  • Filter paper

  • Beakers

  • Stirring rod

  • Hot plate

  • Melting point apparatus

Procedure:

  • Reactant Preparation: In a 250 mL Erlenmeyer flask, combine 2.5 mL of aniline with 25 mL of 10% aqueous sodium hydroxide solution.[12] Stopper the flask and shake the mixture to create a suspension.

  • Addition of Benzoyl Chloride: Carefully and slowly add 3.5 mL of benzoyl chloride to the flask.[11][12] The addition should be done in small portions with vigorous shaking after each addition. This reaction is exothermic, and slow addition helps to control the temperature.[13]

  • Reaction: After the complete addition of benzoyl chloride, stopper the flask securely and shake it vigorously for approximately 10-15 minutes.[11][12] The shaking should continue until the characteristic odor of benzoyl chloride is no longer detectable, indicating the completion of the reaction.[13] A white solid precipitate of crude benzanilide will form.[8]

  • Isolation of Crude Product: Add about 25 mL of cold water to the flask to break up the solid mass.[11][12] Collect the crude benzanilide by vacuum filtration using a Buchner funnel.

  • Washing: Wash the collected solid product several times with cold water to remove any unreacted starting materials and soluble byproducts like sodium benzoate (B1203000) and sodium chloride.[8][13]

  • Recrystallization: Purify the crude benzanilide by recrystallization. Transfer the solid to a beaker and dissolve it in a minimum amount of hot ethanol.[8][13] Filter the hot solution if any insoluble impurities are present. Allow the filtrate to cool slowly to room temperature and then in an ice bath to induce crystallization.

  • Drying and Characterization: Collect the purified crystals by vacuum filtration, wash them with a small amount of cold ethanol, and dry them completely. Determine the yield and measure the melting point of the dried benzanilide.

Safety Precautions:

  • Aniline is toxic and can be absorbed through the skin. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

  • Benzoyl chloride is corrosive and a lachrymator (causes tearing). It should also be handled in a fume hood with appropriate PPE.

  • Sodium hydroxide is a corrosive base. Avoid contact with skin and eyes.

Experimental Workflow Diagram

Schotten_Baumann_Benzanilide_Synthesis cluster_preparation Reactant Preparation cluster_reaction Reaction cluster_workup Workup & Purification aniline Aniline flask_prep Combine in Flask & Shake to Suspend aniline->flask_prep naoh 10% NaOH Solution naoh->flask_prep reaction_step Vigorous Shaking (10-15 min) flask_prep->reaction_step Slowly Add benzoyl_chloride Benzoyl Chloride benzoyl_chloride->reaction_step filtration Vacuum Filtration reaction_step->filtration Precipitate Forms washing Wash with Water filtration->washing recrystallization Recrystallize from Hot Ethanol washing->recrystallization drying Dry Product recrystallization->drying benzanilide Pure Benzanilide drying->benzanilide

Caption: Experimental workflow for benzanilide synthesis.

References

Method

Application Notes and Protocols: Microwave-Assisted Synthesis of Benzanilides Using a Clay Catalyst

For Researchers, Scientists, and Drug Development Professionals This document provides a detailed protocol for the efficient and environmentally friendly synthesis of benzanilides, a core structural motif in many pharmac...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the efficient and environmentally friendly synthesis of benzanilides, a core structural motif in many pharmaceuticals, through a microwave-assisted reaction catalyzed by a palladium-doped clay catalyst. This method offers significant advantages over traditional synthetic routes, including reduced reaction times, high yields, and solvent-free conditions.

Introduction

Benzanilides are a critical class of compounds in medicinal chemistry and drug development, exhibiting a wide range of biological activities. Traditional methods for their synthesis often involve harsh reaction conditions, long reaction times, and the use of hazardous solvents. The application of microwave irradiation in conjunction with a recyclable, heterogeneous clay-based catalyst provides a green and efficient alternative for the synthesis of these valuable molecules. This protocol details a solvent-free method for the synthesis of a diverse range of benzanilides.

Data Presentation

The following table summarizes the results for the microwave-assisted synthesis of various substituted benzanilides using a Pd-doped montmorillonite-KSF clay catalyst. The reactions were conducted under solvent-free conditions.

EntryAniline (B41778) DerivativeBenzoyl Chloride DerivativeTime (min)Yield (%)
1AnilineBenzoyl chloride899
24-MethoxyanilineBenzoyl chloride899
34-MethylanilineBenzoyl chloride898
44-ChloroanilineBenzoyl chloride1096
54-BromoanilineBenzoyl chloride1095
64-FluoroanilineBenzoyl chloride1097
74-NitroanilineBenzoyl chloride1292
8Aniline4-Methoxybenzoyl chloride898
9Aniline4-Methylbenzoyl chloride897
10Aniline4-Chlorobenzoyl chloride1095
11Aniline4-Bromobenzoyl chloride1094
12Aniline4-Fluorobenzoyl chloride1096
13Aniline4-Nitrobenzoyl chloride1291

Table 1: Synthesis of various benzanilides using a Pd-clay catalyst under microwave irradiation.

Experimental Protocols

This section provides a detailed methodology for the preparation of the catalyst and the synthesis of benzanilides.

Catalyst Preparation: Palladium-Doped Montmorillonite-KSF Clay
  • Suspend montmorillonite-KSF clay (10 g) in distilled water (200 ml).

  • Stir the suspension vigorously at room temperature for 2 hours.

  • Add an aqueous solution of palladium chloride (to achieve a 3.5 wt.% loading) to the suspension.

  • Stir the resulting mixture for 1 hour at 80°C.

  • Add a sodium hydroxide (B78521) solution dropwise until the OH/Pd ratio is 2.

  • Continue stirring the slurry at room temperature for 15 hours.

  • Filter the solid, wash thoroughly with distilled water, and dry to obtain the Pd-doped clay catalyst.

General Procedure for Microwave-Assisted Synthesis of Benzanilides
  • In a 5 ml microwave vial, combine the aniline derivative (1 mmol), the benzoyl chloride derivative (1 mmol), and the Pd-doped clay catalyst (5 mg).

  • Cap the vial with a Teflon pressure cap.

  • Place the vial in a conventional microwave oven.

  • Irradiate the mixture for the time specified in Table 1 at a power of 260 watts and a temperature of 150°C.[1]

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • Dissolve the mixture in ethyl acetate (B1210297) and filter to separate the catalyst.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by crystallization from a suitable solvent (e.g., ethanol).

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the microwave-assisted synthesis of benzanilides.

G cluster_prep Catalyst Preparation cluster_synthesis Benzanilide (B160483) Synthesis Clay Montmorillonite-KSF Clay Stirring1 Stir at 80°C Clay->Stirring1 in Water PdCl2 Palladium Chloride Solution PdCl2->Stirring1 NaOH Sodium Hydroxide Solution NaOH_add Add NaOH NaOH->NaOH_add Catalyst Pd-Doped Clay Catalyst Stirring1->NaOH_add Cool Stirring2 Stirring2 NaOH_add->Stirring2 Stir at RT Filtration1 Filtration1 Stirring2->Filtration1 Filter & Wash Filtration1->Catalyst Aniline Aniline Derivative Microwave Microwave Irradiation (260W, 150°C) Aniline->Microwave BenzoylChloride Benzoyl Chloride Derivative BenzoylChloride->Microwave Catalyst_input Pd-Doped Clay Catalyst Catalyst_input->Microwave Workup Work-up (Ethyl Acetate, Filtration) Microwave->Workup Purification Purification (Crystallization) Workup->Purification Product Pure Benzanilide Purification->Product

Experimental workflow for benzanilide synthesis.
Proposed Catalytic Mechanism

The following diagram illustrates a proposed mechanism for the clay-catalyzed synthesis of benzanilides. The clay surface acts as a Lewis acid, activating the benzoyl chloride for nucleophilic attack by the aniline.

G cluster_mechanism Proposed Reaction Mechanism on Clay Surface Clay Clay Surface (Lewis Acid Sites) Activation Activation of Benzoyl Chloride by Lewis Acid Site Clay->Activation Reactants Aniline + Benzoyl Chloride Adsorption Adsorption of Reactants onto Clay Surface Reactants->Adsorption Adsorption->Activation on clay Attack Nucleophilic Attack by Aniline Activation->Attack Intermediate Tetrahedral Intermediate Attack->Intermediate ProtonTransfer Proton Transfer Intermediate->ProtonTransfer Elimination Elimination of HCl ProtonTransfer->Elimination Desorption Desorption of Benzanilide Product Elimination->Desorption Product Benzanilide Desorption->Product

Proposed mechanism on the clay catalyst surface.

References

Application

Application Notes and Protocols: Palladium-Catalyzed and Direct Methods for Amide Bond Formation Between Aniline and Benzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals Introduction The amide bond is a cornerstone of modern chemistry, integral to pharmaceuticals, polymers, and biological systems. The direct catalytic format...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The amide bond is a cornerstone of modern chemistry, integral to pharmaceuticals, polymers, and biological systems. The direct catalytic formation of amides from carboxylic acids and amines is a highly sought-after transformation, offering a more atom-economical and environmentally benign alternative to traditional methods that often require stoichiometric activating agents. While direct palladium-catalyzed condensation of benzoic acid and aniline (B41778) is not a widely established method, palladium catalysis plays a crucial role in alternative strategies for amide synthesis, such as aminocarbonylation. This document provides an overview of palladium-catalyzed aminocarbonylation as an indirect route to form the amide bond between aryl precursors, and it details direct amidation methods using other metal catalysts as effective alternatives.

Palladium-Catalyzed Aminocarbonylation: An Indirect Route to Amides

Palladium-catalyzed aminocarbonylation is a powerful method for the synthesis of amides from aryl halides, carbon monoxide (or a CO surrogate), and an amine. This approach allows for the formation of a wide range of amides with high efficiency and functional group tolerance.[1]

General Reaction Scheme

An aryl halide is reacted with an amine in the presence of a palladium catalyst, a ligand, a base, and a source of carbon monoxide to yield the corresponding amide.

Conceptual Reaction:

Aryl-X + H₂N-Aryl' + CO --[Pd catalyst, Ligand, Base]--> Aryl-C(O)NH-Aryl' + HX

Proposed Catalytic Cycle

The mechanism of palladium-catalyzed aminocarbonylation generally proceeds through a series of well-defined steps:

  • Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (Ar-X) to form a Pd(II)-aryl complex.

  • CO Insertion: Carbon monoxide coordinates to the Pd(II) complex and subsequently inserts into the Pd-Aryl bond to form a Pd(II)-acyl complex.

  • Amine Coordination and Nucleophilic Attack: The amine coordinates to the palladium center. A subsequent deprotonation or direct nucleophilic attack of the amine on the acyl group can occur.

  • Reductive Elimination: The final amide product is formed through reductive elimination from the palladium complex, regenerating the active Pd(0) catalyst.

Palladium-Catalyzed Aminocarbonylation Cycle Pd(0)L2 Pd(0)L2 Ar-Pd(II)(X)L2 Ar-Pd(II)(X)L2 Pd(0)L2->Ar-Pd(II)(X)L2 Oxidative Addition (Ar-X) Ar(CO)-Pd(II)(X)L2 Ar(CO)-Pd(II)(X)L2 Ar-Pd(II)(X)L2->Ar(CO)-Pd(II)(X)L2 CO Insertion Ar(CO)-Pd(II)(NHR'R'')L2 Ar(CO)-Pd(II)(NHR'R'')L2 Ar(CO)-Pd(II)(X)L2->Ar(CO)-Pd(II)(NHR'R'')L2 Amine Coordination (R'R''NH) Ar(CO)-Pd(II)(NHR'R'')L2->Pd(0)L2 Reductive Elimination Amide Product Amide Product Ar(CO)-Pd(II)(NHR'R'')L2->Amide Product

Caption: Catalytic cycle for palladium-catalyzed aminocarbonylation.

Experimental Protocol: Palladium-Catalyzed Aminocarbonylation of an Aryl Bromide with Aniline

This protocol is a general representation based on established procedures for the aminocarbonylation of aryl bromides.[2]

Materials:

  • Palladium(II) acetate (B1210297) (Pd(OAc)₂)

  • Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

  • Aryl bromide (e.g., bromobenzene)

  • Aniline

  • Triethylamine (B128534) (Et₃N)

  • Anhydrous 1,4-dioxane (B91453)

  • Carbon monoxide (CO) gas (handle with extreme caution in a well-ventilated fume hood)

  • Schlenk flask or a pressure-rated reaction vessel

  • Standard glassware for inert atmosphere techniques

Procedure:

  • To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add Pd(OAc)₂ (e.g., 2 mol%) and Xantphos (e.g., 2.2 mol%).

  • Add the aryl bromide (1.0 mmol) and aniline (1.2 mmol).

  • Add anhydrous 1,4-dioxane (e.g., 5 mL) and triethylamine (2.0 mmol).

  • Purge the flask with carbon monoxide gas by bubbling CO through the solution for a few minutes.

  • Pressurize the reaction vessel with CO (e.g., 1 atm) using a balloon or a pressure regulator.

  • Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and stir for the required time (e.g., 12-24 hours).

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and carefully vent the excess CO.

  • Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

Direct Amidation of Benzoic Acid and Aniline using Non-Palladium Catalysts

Direct amidation of carboxylic acids with amines represents a more straightforward approach. While palladium is not the typical catalyst for this transformation, other metal-based systems have shown excellent efficacy.

Titanium Tetrachloride (TiCl₄) Mediated Amidation

Titanium tetrachloride is an effective Lewis acid catalyst for the direct condensation of carboxylic acids and amines.[3][4]

General Reaction Scheme:

Benzoic Acid + Aniline --[TiCl₄, Base]--> N-phenylbenzamide + H₂O

Experimental Protocol: [3]

Materials:

  • Titanium tetrachloride (TiCl₄)

  • Benzoic acid

  • Aniline

  • Pyridine (B92270) (as both solvent and base)

  • 1 N HCl aqueous solution

  • Dichloromethane

  • Standard laboratory glassware

Procedure:

  • In a screw-capped vial, dissolve benzoic acid (1.0 mmol) in pyridine (10 mL).

  • Heat the resulting solution to 85 °C.

  • Carefully add TiCl₄ (3.0 mmol) to the heated solution, followed by the addition of aniline (1.0 mmol).

  • Stir the reaction mixture at 85 °C and monitor its progress (typically complete within 2 hours).

  • After completion, cool the reaction mixture to room temperature.

  • Acidify the mixture with a 1 N HCl aqueous solution and extract with dichloromethane.

  • The organic phase contains the N-phenylbenzamide product, which can be further purified if necessary. This method often yields products of high purity.[3]

Ceric Ammonium (B1175870) Nitrate (B79036) (CAN) Catalyzed Amidation

Ceric ammonium nitrate can also catalyze the direct formation of amides from carboxylic acids and amines, particularly under microwave irradiation.[5]

General Reaction Scheme:

Benzoic Acid + Aniline --[CAN, Microwave]--> N-phenylbenzamide + H₂O

Experimental Protocol: [5]

Materials:

  • Ceric ammonium nitrate (CAN)

  • Benzoic acid

  • p-toluidine (as a representative aniline derivative)

  • Microwave reactor

  • Ethyl acetate

  • Water

Procedure:

  • In a microwave-safe reaction vessel, combine benzoic acid, p-toluidine, and a catalytic amount of CAN (e.g., 0.1-2 mol%).

  • The reaction is typically performed under solvent-free conditions.

  • Place the vessel in a microwave reactor and heat to the optimized temperature (e.g., 160-165 °C) for a short duration (e.g., 10-30 minutes).

  • After the reaction, allow the mixture to cool to room temperature.

  • Isolate the pure product by extraction with an ethyl acetate/water mixture (acidic, basic, or saline washes can be employed as needed).[5]

  • Further purification by column chromatography is often not necessary due to the high yields and purity of the product.[5]

Experimental_Workflow cluster_aminocarbonylation Palladium-Catalyzed Aminocarbonylation cluster_direct_amidation Direct Amidation A1 Combine Aryl Halide, Aniline, Pd Catalyst, Ligand, and Base A2 Introduce CO Atmosphere A1->A2 A3 Heat and Stir A2->A3 A4 Work-up and Purification A3->A4 B1 Combine Benzoic Acid, Aniline, and Catalyst (e.g., TiCl4 or CAN) B2 Heat (Conventional or Microwave) B1->B2 B3 Work-up and Purification B2->B3

Caption: General experimental workflows for amide synthesis.

Data Summary

The following table summarizes typical reaction conditions and outcomes for the discussed methods.

MethodCatalyst SystemSubstratesSolventTemperature (°C)Time (h)Yield (%)
Aminocarbonylation Pd(OAc)₂ / XantphosAryl Bromide, Aniline, CODioxane80-12012-24Good to Excellent
Direct Amidation TiCl₄Benzoic Acid, AnilinePyridine85~2up to 98[3]
Direct Amidation Ceric Ammonium Nitrate (CAN)Benzoic Acid, p-toluidineSolvent-free (Microwave)160-1650.17-0.5High

Conclusion

While a direct palladium-catalyzed condensation of aniline and benzoic acid is not a conventional synthetic route, palladium catalysis remains highly relevant for amide bond formation through indirect methods like aminocarbonylation. For the direct synthesis of N-phenylbenzamide from benzoic acid and aniline, alternative catalytic systems based on titanium or cerium offer efficient and high-yielding protocols. The choice of method will depend on the specific substrates, desired functional group tolerance, and available laboratory equipment. The protocols provided herein serve as a guide for researchers to explore these powerful transformations in their synthetic endeavors.

References

Method

synthesis of N-phenylanthranilic acids from anilines and chlorobenzoic acid

For Researchers, Scientists, and Drug Development Professionals These application notes provide an overview of the synthesis of N-phenylanthranilic acids, key intermediates in the development of pharmacologically active...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the synthesis of N-phenylanthranilic acids, key intermediates in the development of pharmacologically active molecules. The protocols detailed below focus on the Ullmann condensation reaction, a classical and widely utilized method for the formation of the C-N bond between anilines and chlorobenzoic acid.

Application Notes

N-phenylanthranilic acid, also known as the vanadium reagent, and its derivatives are crucial scaffolds in medicinal chemistry.[1][2][3] They form the core structure of several non-steroidal anti-inflammatory drugs (NSAIDs), including mefenamic acid and flufenamic acid.[4][5] Beyond their anti-inflammatory properties, these compounds have gained attention as modulators of voltage-dependent potassium channels, making them promising candidates for the treatment of neurological disorders such as epilepsy, migraine, and neuropathic pain.[6][7] The synthesis of these compounds is, therefore, of significant interest to the drug development industry.

The most common method for synthesizing N-phenylanthranilic acids is the Ullmann condensation, a copper-catalyzed nucleophilic aromatic substitution reaction.[8][9] This reaction typically involves the coupling of an aryl halide (in this case, 2-chlorobenzoic acid) with an amine (aniline) in the presence of a copper catalyst and a base.[8] While effective, traditional Ullmann conditions often require high temperatures and polar aprotic solvents.[8] Modern variations of this reaction have been developed to proceed under milder conditions, for instance, through the use of microwave irradiation or ultrasound, which can significantly reduce reaction times and improve yields.[10][11][12]

Recent research has also explored greener synthesis approaches, such as using water as a solvent, which can provide satisfactory yields and high product purity.[13] The choice of catalyst, base, and solvent can significantly impact the reaction's efficiency and yield. Common catalysts include copper powder, copper(I) iodide, and copper(I) oxide, while potassium carbonate is a frequently used base.[1][10][13]

Experimental Workflow: Ullmann Condensation

Ullmann_Condensation_Workflow start Start reactants Combine: - 2-Chlorobenzoic Acid - Aniline (B41778) - Solvent (e.g., DMF, Water) start->reactants additives Add: - Base (e.g., K2CO3) - Copper Catalyst (e.g., Cu powder, CuI) reactants->additives reaction Heat Reaction Mixture (Conventional or Microwave) additives->reaction workup Reaction Work-up: - Cool and Filter - Acidify with HCl reaction->workup isolation Isolate Crude Product: - Filtration workup->isolation purification Purify Product: - Recrystallization isolation->purification product N-Phenylanthranilic Acid purification->product end End product->end

Caption: General workflow for the synthesis of N-phenylanthranilic acid via Ullmann condensation.

Signaling Pathway: N-Phenylanthranilic Acids as KCNQ Channel Openers

KCNQ_Channel_Modulation NPAA N-Phenylanthranilic Acid Derivative KCNQ KCNQ2/3 (Kv7.2/7.3) Potassium Channel NPAA->KCNQ Binds to and opens channel MCurrent Increased M-Current (K+ Efflux) KCNQ->MCurrent Hyperpolarization Membrane Hyperpolarization MCurrent->Hyperpolarization ReducedExcitability Reduced Neuronal Excitability Hyperpolarization->ReducedExcitability TherapeuticEffect Therapeutic Effect (e.g., Anticonvulsant) ReducedExcitability->TherapeuticEffect

Caption: Mechanism of action of N-phenylanthranilic acid derivatives as KCNQ potassium channel openers.

Experimental Protocols

Herein are detailed protocols for the synthesis of N-phenylanthranilic acid based on established literature procedures.

Protocol 1: Conventional Heating in Dimethylformamide (DMF)

This protocol is adapted from a method utilizing conventional heating.[1]

Materials:

  • 2-Chlorobenzoic acid

  • Aniline

  • Dimethylformamide (DMF)

  • Potassium carbonate (K₂CO₃)

  • Copper powder

  • Hydrochloric acid (HCl)

  • Diatomaceous earth

  • Ethyl acetate

  • Petroleum ether

  • Acetic acid

Procedure:

  • To a 100 mL round-bottom flask, add 2-chlorobenzoic acid (25.64 mmol), aniline (12.82 mmol), potassium carbonate (19.23 mmol), and copper powder (19.23 mmol).

  • Add 50 mL of dimethylformamide (DMF) to the flask.

  • Heat the mixture to 130°C and reflux overnight with constant stirring.

  • Monitor the reaction progress using thin-layer chromatography (TLC) with a mobile phase of ethyl acetate:petroleum ether:acetic acid (1:1:trace).

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the mixture through a pad of diatomaceous earth to remove the catalyst.

  • Pour the filtrate into 200 mL of water.

  • Adjust the pH of the aqueous solution to approximately 3 using dilute hydrochloric acid to precipitate the product.

  • Collect the solid precipitate by vacuum filtration.

  • Wash the solid with water and dry to obtain the crude N-phenylanthranilic acid.

  • The crude product can be further purified by recrystallization.

Protocol 2: Microwave-Assisted Synthesis in DMF

This protocol utilizes microwave irradiation to accelerate the reaction.[1]

Materials:

  • 2-Chlorobenzoic acid

  • Aniline

  • Dimethylformamide (DMF)

  • Anhydrous potassium carbonate (K₂CO₃)

  • Cuprous iodide (CuI)

  • Hydrochloric acid (HCl)

  • Ethanol

  • Activated carbon

Procedure:

  • In a microwave-safe reaction vessel, dissolve 1 g of 2-chlorobenzoic acid and 0.7 mL of aniline in 10 mL of DMF.

  • Add 2.65 g of anhydrous potassium carbonate and 0.05 g of cuprous iodide to the solution.

  • Seal the vessel and place it in a microwave reactor.

  • Irradiate the mixture at 130°C for 13 minutes.

  • After the reaction, cool the vessel and evaporate the DMF under reduced pressure.

  • Adjust the pH of the remaining solution to 4 with 10% hydrochloric acid to precipitate the product.

  • Collect the crude product by filtration and wash with water.

  • For purification, decolorize the crude product with activated carbon and recrystallize from ethanol.

Protocol 3: Synthesis in Water with Ultrasound Irradiation

This protocol offers a more environmentally friendly approach using water as the solvent, accelerated by ultrasound.[12]

Materials:

  • o-Chlorobenzoic acid

  • Aniline

  • Anhydrous potassium carbonate (K₂CO₃)

  • Copper powder

  • Pyridine (B92270)

  • Water (H₂O)

  • Hydrochloric acid (HCl)

  • Ethanol (EtOH)

Procedure:

  • In a suitable reaction vessel, mix o-chlorobenzoic acid (6.26 g, 0.04 mol), aniline (7.45 g, 0.08 mol), anhydrous potassium carbonate (2.76 g, 0.02 mol), copper powder (0.2 g), and pyridine (1.58 g, 0.02 mol).

  • Add 25 mL of water to the mixture.

  • Subject the mixture to ultrasonic irradiation using a sonic horn at 20 kHz for 20 minutes.

  • After irradiation, cool the reaction mixture to 10°C.

  • Acidify the mixture with dilute HCl (1:1) to precipitate the product.

  • Filter the solid, wash with water, and then extract with boiling water.

  • The obtained N-phenylanthranilic acid can be recrystallized from an ethanol/water mixture (1:1).

Quantitative Data Summary

The following table summarizes the reaction conditions and outcomes for the different synthetic protocols.

ProtocolReactantsCatalystBaseSolventConditionsYield (%)Purity (%)Reference
1 2-Chlorobenzoic acid, AnilineCopper powderK₂CO₃DMF130°C, overnight50.72Not specified[1]
2 2-Chlorobenzoic acid, AnilineCuIK₂CO₃DMF130°C, 13 min, Microwave46Not specified[1]
3 o-Chlorobenzoic acid, AnilineCopper powderK₂CO₃WaterUltrasound, 20 minGoodHigh[12][13]
4 2-Chlorobenzonitrile, AnilineNoneK₂CO₃, NaOHDMSOReflux, 2h then 1.5h91.699.2[1][2]
5 o-Chlorobenzoic acid, AnilineCopper powderK₂CO₃Amyl AlcoholNot specified-Intense green color, reaction did not proceed well with KOH[13]
6 o-Chlorobenzoic acid, AnilineCopper powderK₂CO₃WaterNot specified75High[13]
7 o-Chlorobenzoic acid, AnilineCu₂OK₂CO₃Not specified130°C, 24hUp to 99Not specified[4]

Note: The yields and purities can vary depending on the specific reaction scale, purity of reagents, and purification methods employed. The data presented here is for comparative purposes based on the cited literature. Protocol 4, while not starting from chlorobenzoic acid, is included for comparison as a high-yield alternative.

References

Application

Application Notes and Protocols for the EDC-Mediated Coupling of Aniline and Benzoic Acid

For Researchers, Scientists, and Drug Development Professionals Introduction Amide bond formation is a fundamental transformation in organic chemistry, particularly in the synthesis of pharmaceuticals and other biologica...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amide bond formation is a fundamental transformation in organic chemistry, particularly in the synthesis of pharmaceuticals and other biologically active molecules. The coupling of a carboxylic acid and an amine to form an amide is a condensation reaction that typically requires an activating agent to proceed efficiently. 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a water-soluble carbodiimide (B86325) that is widely used as a coupling agent for this purpose.[1] It activates the carboxylic acid to form a highly reactive O-acylisourea intermediate, which is then readily attacked by the amine to form the desired amide.[1] This document provides detailed application notes and protocols for the EDC-mediated coupling of aniline (B41778) and benzoic acid to form N-phenylbenzamide.

Reaction Mechanism

The reaction proceeds through a two-step mechanism. First, EDC activates the carboxylic acid (benzoic acid) to form a reactive O-acylisourea intermediate. This intermediate is then susceptible to nucleophilic attack by the amine (aniline), leading to the formation of the amide bond and the release of a water-soluble urea (B33335) byproduct.[1][2] Additives such as 1-hydroxybenzotriazole (B26582) (HOBt) or N-hydroxysuccinimide (NHS) can be used to form a more stable active ester intermediate, which can improve reaction efficiency and reduce side reactions, especially with less reactive amines like aniline.[3][4][5] 4-Dimethylaminopyridine (DMAP) can also be added as a catalyst to accelerate the reaction.[3][6]

G cluster_activation Activation Step cluster_coupling Coupling Step benzoic_acid Benzoic Acid o_acylisourea O-Acylisourea Intermediate benzoic_acid->o_acylisourea + EDC benzoic_acid->o_acylisourea edc EDC n_phenylbenzamide N-Phenylbenzamide o_acylisourea->n_phenylbenzamide + Aniline o_acylisourea->n_phenylbenzamide urea_byproduct Urea Byproduct o_acylisourea->urea_byproduct aniline Aniline

Caption: Reaction mechanism of EDC-mediated amide coupling.

Data Presentation

The following table summarizes various reported conditions and yields for the synthesis of N-phenylbenzamide using EDC as a coupling agent.

Benzoic Acid (eq.)Aniline (eq.)EDC (eq.)Additive (eq.)Base (eq.)SolventTemp (°C)Time (h)Yield (%)Reference
1.01.01.0HOBt (0.1), DMAP (1.0)DIPEACH₃CN232472[7]
1.01.01.0--RDES*500.5-1Good[2]
1.01.01.0-2.0DMAP (1.0)DIPEA (5.0)CH₃CN234211-19[3]
1.01.01.0HOBt (1.0)Et₃N (5.0)Dichloroethane2348Trace[3]

*RDES: Reactive Deep Eutectic Solvent

Experimental Protocols

This section provides a detailed protocol for the EDC-mediated coupling of aniline and benzoic acid.

Materials
  • Benzoic Acid

  • Aniline

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

  • 1-Hydroxybenzotriazole (HOBt)

  • 4-Dimethylaminopyridine (DMAP)

  • N,N-Diisopropylethylamine (DIPEA)

  • Acetonitrile (B52724) (CH₃CN), anhydrous

  • Ethyl acetate

  • 1 M HCl solution

  • Saturated NaHCO₃ solution

  • Brine (saturated NaCl solution)

  • Anhydrous Na₂SO₄ or MgSO₄

  • Silica (B1680970) gel for column chromatography

Equipment
  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Nitrogen or argon inlet

  • Syringes

  • Separatory funnel

  • Rotary evaporator

  • Thin Layer Chromatography (TLC) plates and chamber

  • UV lamp

  • Glassware for column chromatography

Procedure
  • Reaction Setup: To a dry round-bottom flask under an inert atmosphere (nitrogen or argon), add benzoic acid (1.0 eq.).

  • Solvent and Reagents Addition: Dissolve the benzoic acid in anhydrous acetonitrile (to a concentration of approximately 0.1-0.5 M).

  • Add aniline (1.0-1.2 eq.), HOBt (0.1-1.2 eq.), and a catalytic amount of DMAP (0.1 eq.).[3][6][7]

  • Add DIPEA (2.0-3.0 eq.) to the mixture and stir for 5 minutes at room temperature.[7]

  • EDC Addition: Add EDC·HCl (1.0-1.2 eq.) portion-wise to the reaction mixture. An exothermic reaction may be observed.

  • Reaction Monitoring: Stir the reaction at room temperature for 12-24 hours.[7] Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

  • Work-up:

    • Once the reaction is complete, dilute the reaction mixture with ethyl acetate.

    • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

    • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

    • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system to afford the pure N-phenylbenzamide.[3]

G cluster_workflow Experimental Workflow A 1. Add Benzoic Acid to Flask B 2. Dissolve in Anhydrous Acetonitrile A->B C 3. Add Aniline, HOBt, DMAP, and DIPEA B->C D 4. Add EDC·HCl Portion-wise C->D E 5. Stir at Room Temperature (12-24h) D->E F 6. Monitor by TLC E->F G 7. Work-up: - Dilute with EtOAc - Wash with HCl, NaHCO₃, Brine - Dry and Concentrate F->G Reaction Complete H 8. Purify by Column Chromatography G->H I N-Phenylbenzamide H->I

Caption: Experimental workflow for N-phenylbenzamide synthesis.

Troubleshooting

  • Low Yield:

    • Ensure all reagents are pure and the solvent is anhydrous.

    • Increase the equivalents of the coupling agent (EDC) or additives (HOBt, DMAP).[3]

    • Optimize the reaction time and temperature.

    • Aniline is a relatively weak nucleophile; for less reactive anilines, consider converting the carboxylic acid to a more reactive acid chloride.[8]

  • Side Reactions:

    • The formation of N-acylurea byproduct can occur. Using HOBt or NHS can help to minimize this.[4]

    • The O-acylisourea intermediate can rearrange. Performing the reaction at a lower temperature may reduce this.

  • Purification Difficulties:

    • The urea byproduct from EDC is water-soluble, which generally simplifies purification through an aqueous workup.[2] If purification is still challenging, ensure thorough washing steps are performed.

Safety Precautions

  • Handle all chemicals in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • EDC is a skin and eye irritant. Avoid inhalation and contact with skin.

  • Refer to the Safety Data Sheets (SDS) for all reagents before use.

References

Method

Application Notes and Protocols for the Separation of an Aniline and Benzoic Acid Mixture

For Researchers, Scientists, and Drug Development Professionals Introduction The separation of acidic and basic compounds from a mixture is a fundamental and crucial technique in organic chemistry, with significant appli...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The separation of acidic and basic compounds from a mixture is a fundamental and crucial technique in organic chemistry, with significant applications in pharmaceutical research and drug development. This document provides a detailed experimental protocol for the separation of a mixture of aniline (B41778) (a weak base) and benzoic acid (a weak acid) using the technique of liquid-liquid acid-base extraction. This method leverages the differential solubility of the compounds in aqueous and organic solvents upon conversion to their respective salts.

Principle of Separation

Aniline, an organic base, and benzoic acid, an organic acid, are both soluble in many organic solvents but generally insoluble in water.[1][2] However, they can be converted into their water-soluble salts through acid-base reactions.

  • Aniline , a weak base, reacts with a strong acid (like HCl) to form anilinium chloride, a salt that is soluble in water.[1]

  • Benzoic acid , a weak acid, reacts with a strong base (like NaOH) or a weaker base (like NaHCO3) to form sodium benzoate, a salt that is also soluble in water.[3][4]

By selectively converting one component into its water-soluble salt, it can be extracted from the organic phase into the aqueous phase. Subsequent neutralization of the aqueous extract will then regenerate the original organic compound, which will precipitate out of the aqueous solution and can be collected.[5]

Data Presentation

The following table summarizes key quantitative data for aniline and benzoic acid, which are critical for understanding and optimizing the separation process.

CompoundMolecular FormulaMolar Mass ( g/mol )pKaSolubility in WaterSolubility in Organic Solvents
Aniline C₆H₅NH₂93.134.6 (of anilinium ion)[6]Slightly soluble (~3.6 g/L at 25°C)[7]Soluble in ethanol, ether, acetone, chloroform[7][8]
Benzoic Acid C₆H₅COOH122.124.20[9]Sparingly solubleSoluble in ether, dichloromethane[4][10]

Experimental Protocols

This protocol details the step-by-step methodology for the separation of an aniline and benzoic acid mixture dissolved in an organic solvent, such as diethyl ether or dichloromethane.

Materials and Reagents:

  • Mixture of aniline and benzoic acid

  • Diethyl ether (or dichloromethane)

  • 5% Hydrochloric acid (HCl) solution

  • 5% Sodium hydroxide (B78521) (NaOH) solution

  • Saturated sodium chloride (brine) solution

  • Anhydrous sodium sulfate (B86663) (Na₂SO₄)

  • Separatory funnel (appropriate size)

  • Beakers and Erlenmeyer flasks

  • pH paper

  • Ice bath

  • Büchner funnel and filter paper

  • Rotary evaporator (optional)

Procedure:

  • Dissolution of the Mixture:

    • Dissolve a known mass (e.g., 1.0 g) of the aniline and benzoic acid mixture in a suitable volume (e.g., 30 mL) of diethyl ether in an Erlenmeyer flask. Ensure complete dissolution.

  • Extraction of Aniline (Basic Component):

    • Transfer the ether solution to a separatory funnel.

    • Add 20 mL of 5% HCl solution to the separatory funnel.

    • Stopper the funnel and shake vigorously for about 1 minute, periodically venting the funnel by inverting it and opening the stopcock to release any pressure buildup.[5]

    • Allow the layers to separate. The top layer will be the organic phase (diethyl ether), and the bottom layer will be the aqueous phase containing anilinium chloride.

    • Carefully drain the lower aqueous layer into a labeled beaker ("Aqueous Layer 1 - Aniline Salt").

    • To ensure complete extraction, repeat the process by adding another 15 mL of 5% HCl solution to the organic layer in the separatory funnel, shaking, and collecting the aqueous layer in the same beaker.

  • Washing the Organic Layer:

    • The remaining organic layer now primarily contains benzoic acid. To remove any residual acid, add 20 mL of deionized water to the separatory funnel, shake, and discard the aqueous wash layer.

  • Extraction of Benzoic Acid (Acidic Component):

    • To the organic layer in the separatory funnel, add 20 mL of 5% NaOH solution.

    • Shake the funnel vigorously, venting periodically.

    • Allow the layers to separate. The sodium salt of benzoic acid (sodium benzoate) will be in the aqueous layer.

    • Drain the lower aqueous layer into a labeled beaker ("Aqueous Layer 2 - Benzoic Acid Salt").

    • Repeat the extraction with another 15 mL of 5% NaOH solution and combine the aqueous layers.

  • Isolation of the Separated Components:

    • Aniline Recovery:

      • Place the beaker containing "Aqueous Layer 1 - Aniline Salt" in an ice bath to cool.

      • Slowly add 5% NaOH solution dropwise while stirring until the solution is basic (check with pH paper). Aniline will precipitate out as an oil or solid.

      • Collect the precipitated aniline by vacuum filtration using a Büchner funnel.

      • Wash the solid with a small amount of cold deionized water.

      • Allow the aniline to dry.

    • Benzoic Acid Recovery:

      • Place the beaker containing "Aqueous Layer 2 - Benzoic Acid Salt" in an ice bath.

      • Slowly add 5% HCl solution dropwise while stirring until the solution is acidic (check with pH paper). Benzoic acid will precipitate as a white solid.[5]

      • Collect the precipitated benzoic acid by vacuum filtration.

      • Wash the solid with a small amount of cold deionized water.

      • Allow the benzoic acid to dry.

  • Drying and Evaporation of the Neutral Component (if any):

    • If a neutral component were present in the original mixture, it would remain in the ether layer.

    • Wash the ether layer with 20 mL of saturated sodium chloride solution (brine) to remove residual water.

    • Drain the ether layer into a clean, dry Erlenmeyer flask and add a small amount of anhydrous sodium sulfate to dry the solution.

    • Decant or filter the dried ether solution and evaporate the solvent using a rotary evaporator or a gentle stream of air in a fume hood to recover the neutral component.

Mandatory Visualizations

The following diagrams illustrate the logical workflow of the separation procedure.

SeparationWorkflow start Mixture of Aniline and Benzoic Acid in Diethyl Ether extraction1 Add 5% HCl (aq) Shake and Separate Layers start->extraction1 aqueous1 Aqueous Layer (Anilinium Chloride) extraction1->aqueous1 Aqueous Phase organic1 Organic Layer (Benzoic Acid in Ether) extraction1->organic1 Organic Phase neutralization1 Add 5% NaOH (aq) until basic aqueous1->neutralization1 extraction2 Add 5% NaOH (aq) Shake and Separate Layers organic1->extraction2 product1 Precipitated Aniline (Collect by Filtration) neutralization1->product1 aqueous2 Aqueous Layer (Sodium Benzoate) extraction2->aqueous2 Aqueous Phase organic2 Organic Layer (Residual Ether - Discard or process for neutral component) extraction2->organic2 Organic Phase neutralization2 Add 5% HCl (aq) until acidic aqueous2->neutralization2 product2 Precipitated Benzoic Acid (Collect by Filtration) neutralization2->product2

Caption: Workflow for the separation of aniline and benzoic acid.

ChemicalTransformations cluster_aniline Aniline Separation cluster_benzoic_acid Benzoic Acid Separation aniline_ether Aniline (in Ether) add_hcl + 5% HCl anilinium_chloride Anilinium Chloride (in Aqueous Layer) aniline_ether->anilinium_chloride Extraction add_naoh_aniline + 5% NaOH aniline_precipitate Aniline (Precipitate) anilinium_chloride->aniline_precipitate Neutralization benzoic_acid_ether Benzoic Acid (in Ether) add_naoh_benzoic + 5% NaOH sodium_benzoate Sodium Benzoate (in Aqueous Layer) benzoic_acid_ether->sodium_benzoate Extraction add_hcl_benzoic + 5% HCl benzoic_acid_precipitate Benzoic Acid (Precipitate) sodium_benzoate->benzoic_acid_precipitate Neutralization

Caption: Chemical transformations during the separation process.

References

Application

Benzanilide as a Versatile Intermediate in Pharmaceutical Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the use of benzanilide (B160483) as a key intermediate in the synthesis of various pharm...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of benzanilide (B160483) as a key intermediate in the synthesis of various pharmaceutical agents. The following sections outline its application in the development of anticancer, antifungal, anticonvulsant, and α1-adrenoceptor antagonist drugs, complete with quantitative data, detailed experimental procedures, and visual diagrams of synthetic pathways.

Anticancer Applications: Synthesis of Thiobenzanilides and Tyrosine Kinase Inhibitors

Benzanilide and its derivatives serve as crucial scaffolds for the development of potent anticancer agents. Notably, thiobenzanilides have demonstrated significant cytotoxicity against melanoma cells, while more complex derivatives form the core of targeted therapies like the tyrosine kinase inhibitor Ponatinib.

Quantitative Data Summary
Compound IDTarget Cancer Cell LineEC50 (µM)Reference CompoundEC50 (µM)
Thiobenzanilides
Compound 17A375 (Melanoma)11.8 (24h)Doxorubicin6.0
Compound 15MCF-7 (Breast Cancer)43 (24h)Tamoxifen30.0
Ponatinib Derivatives
Ponatinib-SH (2a)Abl1 Kinase---
GZD824-SH (3a)Abl1 Kinase---

Table 1: In vitro anticancer activity of selected benzanilide derivatives.[1]

Experimental Protocols

Protocol 1: General Synthesis of Thiobenzanilides [1]

This protocol describes a two-step synthesis of thiobenzanilide (B1581041) derivatives, starting from the corresponding benzanilides.

Step 1: Synthesis of Benzanilide Derivatives (Schotten-Baumann Reaction)

  • Dissolve the desired amine in pyridine (B92270) in a round-bottom flask and cool in an ice bath.

  • Add the corresponding acid chloride dropwise to the stirred solution.

  • After the addition is complete, reflux the reaction mixture until the reaction is complete (monitored by TLC).

  • Cool the mixture to room temperature, pour it into water, and extract with dichloromethane (B109758) and ethyl acetate.

  • Combine the organic extracts, wash with 5% NaHCO3 solution, and dry over anhydrous Na2SO4.

  • Evaporate the solvent under reduced pressure and purify the resulting benzanilide derivative by recrystallization.

Step 2: Thionation of Benzanilides

  • To a stirred, warm solution of the benzanilide derivative (5 mmol) in anhydrous toluene (B28343) (10 mL), add Lawesson's reagent (10 mmol) portion-wise.

  • Heat the reaction mixture at 90 °C and monitor by TLC until completion.

  • Remove the toluene under vacuum.

  • Purify the residue by column chromatography and recrystallization to yield the desired thiobenzanilide.

Protocol 2: Synthesis of Ponatinib-SH (2a) and GZD824-SH (3a) via Native Chemical Ligation (NCL)-type Reaction [2]

This protocol outlines a multi-step synthesis of thiolated derivatives of the tyrosine kinase inhibitors Ponatinib and GZD824, where the final benzanilide core is formed via an NCL-type reaction.

  • Bromination: Treat the starting nitroarene with N-bromosuccinimide (NBS) and azobisisobutyronitrile (AIBN) in acetic acid at 80 °C.

  • Nucleophilic Substitution: React the resulting benzylic bromide with 1-methylpiperazine (B117243) and diisopropylethylamine (DIPEA) in dimethylformamide (DMF) at room temperature.

  • Thioether Formation: Introduce the sulfur-containing moiety by nucleophilic aromatic substitution of a chlorine atom with 2-methylpropane-2-thiol in the presence of cesium carbonate in DMF at room temperature.

  • Reduction and Cyclization: Reduce the nitro group using sodium dithionite (B78146) in a mixture of methanol (B129727) and water at room temperature. Subsequent acidification leads to the formation of the thiolated benzanilide core.

Visualizations

Synthesis_of_Thiobenzanilides Amine Amine Benzanilide Benzanilide Derivative Amine->Benzanilide AcidChloride Acid Chloride AcidChloride->Benzanilide Pyridine Pyridine Pyridine->Benzanilide Thiobenzanilide Thiobenzanilide Benzanilide->Thiobenzanilide LawessonsReagent Lawesson's Reagent LawessonsReagent->Thiobenzanilide

Caption: General synthesis workflow for thiobenzanilides.

Ponatinib_Synthesis_Workflow Start Nitroarene Step1 Bromination (NBS, AIBN) Start->Step1 Step2 Nucleophilic Substitution (1-Methylpiperazine) Step1->Step2 Step3 Thioether Formation (tBuSH) Step2->Step3 Step4 Reduction & Cyclization (Na2S2O4, Acid) Step3->Step4 End Ponatinib-SH / GZD824-SH Step4->End Antifungal_Mechanism BenzanilideAzole Benzanilide-Containing Azole CYP51 Fungal CYP51 BenzanilideAzole->CYP51 Inhibits ErgosterolBiosynthesis Ergosterol Biosynthesis CYP51->ErgosterolBiosynthesis Catalyzes FungalCellMembrane Fungal Cell Membrane Integrity ErgosterolBiosynthesis->FungalCellMembrane Maintains Anticonvulsant_Synthesis_Logic cluster_0 Core Synthesis cluster_1 Functionalization GlutamicAcid Glutamic Acid Derivative Glutarimide Glutarimide Core GlutamicAcid->Glutarimide Amine Amine Amine->Glutarimide FinalProduct 2-Benzylglutarimide Glutarimide->FinalProduct BenzylHalide Substituted Benzyl Halide BenzylHalide->FinalProduct Adrenoceptor_Antagonist_Logic BenzoylChloride Substituted Benzoyl Chloride BenzanilideCore Benzanilide Core BenzoylChloride->BenzanilideCore Aniline Substituted Aniline Aniline->BenzanilideCore Functionalization Further Functionalization BenzanilideCore->Functionalization FinalCompound α1-Adrenoceptor Antagonist Functionalization->FinalCompound

References

Method

Application Note: Real-Time Monitoring of Benzanilide Synthesis using In-Situ FTIR Spectroscopy

Audience: Researchers, scientists, and drug development professionals. Introduction Benzanilide (B160483), an important amide, serves as a key intermediate in the synthesis of various pharmaceuticals, dyes, and agrochemi...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

Benzanilide (B160483), an important amide, serves as a key intermediate in the synthesis of various pharmaceuticals, dyes, and agrochemicals.[1] The most common laboratory synthesis method is the Schotten-Baumann reaction, which involves the acylation of aniline (B41778) with benzoyl chloride in the presence of a base.[2] Efficient and safe process development for such reactions requires a thorough understanding of the reaction kinetics and mechanism. In-situ Fourier Transform Infrared (FTIR) spectroscopy is a powerful Process Analytical Technology (PAT) tool that allows for real-time, continuous monitoring of chemical reactions without the need for sample extraction.[3][4] This application note provides a detailed protocol for using in-situ Attenuated Total Reflectance (ATR)-FTIR spectroscopy to monitor the progress of benzanilide synthesis, enabling qualitative and quantitative analysis of reactant consumption and product formation.

Reaction Chemistry

The synthesis of benzanilide from aniline and benzoyl chloride proceeds via nucleophilic acyl substitution. The overall reaction is as follows:

Aniline + Benzoyl Chloride → Benzanilide + Hydrochloric Acid

The hydrochloric acid byproduct is neutralized by a base, typically aqueous sodium hydroxide (B78521), which also helps to drive the reaction to completion.[1]

FTIR Spectral Data

The progress of the benzanilide synthesis can be monitored by observing the changes in the infrared absorption bands corresponding to the functional groups of the reactants and the product. The disappearance of the N-H stretching vibrations of aniline and the C=O stretching vibration of benzoyl chloride, along with the appearance of the amide I (C=O stretch) and amide II (N-H bend) bands of benzanilide, provide a clear indication of the reaction's progress.

Table 1: Key FTIR Absorption Bands for Monitoring Benzanilide Synthesis

Compound Functional Group Vibrational Mode Characteristic Wavenumber (cm⁻¹)
Aniline N-HSymmetric & Asymmetric Stretch3300 - 3500
N-HScissoring1600 - 1650
Benzoyl Chloride C=OStretch~1770 and ~1735 (Fermi resonance)[5]
C-ClStretch870 - 880[5]
Benzanilide N-HStretch~3300
C=O (Amide I)Stretch~1660
N-H (Amide II)Bend~1530

Note: The exact peak positions may vary slightly depending on the solvent and reaction conditions.

Experimental Protocols

I. In-Situ FTIR Monitoring of Benzanilide Synthesis

This protocol outlines the procedure for real-time monitoring of the reaction using an in-situ ATR-FTIR probe.

Materials and Equipment:

  • FTIR spectrometer equipped with a diamond or silicon ATR probe

  • Reaction vessel (e.g., jacketed glass reactor) with a port for the ATR probe

  • Overhead stirrer

  • Temperature control system (e.g., circulator bath)

  • Aniline

  • Benzoyl chloride

  • 10% Sodium hydroxide (NaOH) solution

  • Suitable organic solvent (e.g., dichloromethane (B109758) or toluene)

  • Data acquisition and analysis software

Procedure:

  • Instrument Setup and Background Collection:

    • Insert the ATR probe into the empty, clean, and dry reaction vessel.

    • Collect a background spectrum of the empty reactor.

    • Add the solvent to the reactor and collect a background spectrum of the solvent at the desired reaction temperature. This will allow for the subtraction of solvent peaks from the reaction spectra.

  • Reaction Setup:

    • In the reaction vessel, dissolve aniline in the chosen organic solvent.

    • Add the 10% aqueous NaOH solution.

    • Begin stirring to ensure good mixing between the organic and aqueous phases.

    • Immerse the ATR probe into the reaction mixture, ensuring the ATR crystal is fully submerged.

  • Data Acquisition:

    • Begin collecting FTIR spectra at regular intervals (e.g., every 30-60 seconds).

    • Monitor the baseline to ensure stability before starting the reaction.

    • Initiate the reaction by adding benzoyl chloride dropwise to the stirred mixture.

  • Reaction Monitoring:

    • Continuously collect spectra throughout the reaction.

    • Observe the decrease in the intensity of the characteristic peaks for aniline (e.g., N-H stretch) and benzoyl chloride (e.g., C=O stretch).

    • Simultaneously, monitor the increase in the intensity of the characteristic peaks for benzanilide (e.g., Amide I and Amide II bands).

  • Reaction Endpoint Determination:

    • The reaction is considered complete when the reactant peaks have disappeared and the product peaks no longer increase in intensity.

II. Quantitative Analysis of Reaction Progress

This protocol describes how to quantify the concentration of reactants and products over time from the collected in-situ FTIR data.

Procedure:

  • Peak Selection:

    • From the collected spectra, select isolated and well-defined absorption bands for at least one reactant (e.g., benzoyl chloride C=O stretch at ~1770 cm⁻¹) and the product (e.g., benzanilide Amide I band at ~1660 cm⁻¹). These peaks should not overlap significantly with other peaks.

  • Calibration (Optional but Recommended for Absolute Quantification):

    • Prepare a series of standards with known concentrations of the reactants and product in the reaction solvent.

    • Collect the FTIR spectrum for each standard.

    • Create a calibration curve by plotting the peak height or peak area of the selected characteristic peak against the concentration. This will allow for the conversion of absorbance values to absolute concentrations.

  • Data Analysis (Relative Concentration Profile):

    • For each time point in the reaction data, determine the peak height or area of the selected characteristic peaks for the reactant(s) and product.

    • Normalize the data by dividing the peak intensity at each time point by the maximum intensity observed for that peak during the reaction.

    • Plot the normalized peak intensities against time to generate a reaction profile showing the relative consumption of reactants and formation of the product.

Visualizations

experimental_workflow cluster_prep Preparation cluster_monitoring Real-Time Monitoring cluster_analysis Data Analysis setup Instrument Setup & Background Collection reactants Charge Reactor with Aniline, Solvent, and NaOH setup->reactants start_rxn Initiate Reaction by Adding Benzoyl Chloride reactants->start_rxn Insert ATR Probe collect_data Continuously Collect FTIR Spectra start_rxn->collect_data qual_analysis Qualitative Analysis (Peak Identification) collect_data->qual_analysis quant_analysis Quantitative Analysis (Concentration Profiles) qual_analysis->quant_analysis endpoint Determine Reaction Endpoint quant_analysis->endpoint

Caption: Experimental workflow for in-situ FTIR monitoring.

reaction_pathway cluster_reactants Reactants cluster_product Product aniline Aniline (N-H stretch: 3300-3500 cm⁻¹) benzanilide Benzanilide (Amide I: ~1660 cm⁻¹) (Amide II: ~1530 cm⁻¹) aniline->benzanilide Consumption of N-H benzoyl_chloride Benzoyl Chloride (C=O stretch: ~1770 cm⁻¹) benzoyl_chloride->benzanilide Consumption of C=O Formation of Amide

Caption: Key functional group changes during benzanilide synthesis.

References

Application

Application Note: 1H NMR Characterization of Benzanilide

Audience: Researchers, scientists, and drug development professionals. Purpose: This document provides a detailed protocol for the synthesis of benzanilide (B160483) via the Schotten-Baumann reaction and its subsequent c...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the synthesis of benzanilide (B160483) via the Schotten-Baumann reaction and its subsequent characterization using 1H NMR spectroscopy. It includes expected chemical shifts, coupling constants, and peak assignments to facilitate the identification and purity assessment of the final product.

Introduction

Benzanilide is a chemical compound with the formula C₆H₅C(O)NHC₆H₅. It is a key structural motif found in numerous biologically active compounds and serves as a versatile intermediate in organic synthesis. Accurate characterization of the benzanilide product is crucial to ensure its identity and purity for subsequent applications. 1H NMR (Proton Nuclear Magnetic Resonance) spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. This application note outlines the synthesis of benzanilide and the interpretation of its 1H NMR spectrum.

Experimental Protocols

Synthesis of Benzanilide (Schotten-Baumann Reaction)

This protocol describes the synthesis of benzanilide from aniline (B41778) and benzoyl chloride.[1][2][3]

Materials:

  • Aniline (2.5 mL, 2.6 g)

  • 10% Aqueous Sodium Hydroxide (NaOH) solution (25 mL)

  • Benzoyl chloride (3.5 mL)

  • Ethanol (B145695) (for recrystallization)

  • Distilled water

  • Erlenmeyer flask (100 mL) with a stopper

  • Buchner funnel and filter paper

  • Beakers

  • Graduated cylinders

  • Magnetic stirrer and stir bar (optional)

Procedure:

  • In a 100 mL Erlenmeyer flask, combine 2.5 mL of aniline and 25 mL of 10% aqueous NaOH solution.

  • Stopper the flask and shake vigorously for 10-15 minutes.

  • Carefully add 3.5 mL of benzoyl chloride to the mixture in small portions while continuing to shake.

  • After the addition is complete, stopper the flask again and shake for another 15-20 minutes. A white solid precipitate of crude benzanilide will form.

  • Filter the crude product using a Buchner funnel and wash the solid with cold distilled water to remove any unreacted starting materials and salts.

  • Recrystallize the crude benzanilide from hot ethanol to obtain the purified product.

  • Dry the purified crystals and determine the melting point (expected: 161-163 °C).

1H NMR Sample Preparation

Materials:

  • Purified benzanilide

  • Deuterated chloroform (B151607) (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆)

  • NMR tube

  • Pipette

Procedure:

  • Dissolve 5-10 mg of the purified benzanilide in approximately 0.6-0.7 mL of deuterated solvent (e.g., CDCl₃) in a clean, dry vial.

  • Transfer the solution to an NMR tube.

  • Place the NMR tube in the NMR spectrometer for analysis.

Data Presentation: 1H NMR Data for Benzanilide

The following table summarizes the expected 1H NMR spectral data for benzanilide in CDCl₃.[4]

Signal AssignmentChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)Integration
NH7.82br s-1H
Aromatic CH (ortho to C=O)7.86d7.02H
Aromatic CH (ortho to NH)7.64d8.22H
Aromatic CH (para to C=O)7.55t7.51H
Aromatic CH (meta to C=O)7.49t7.52H
Aromatic CH (meta to NH)7.38t7.82H
Aromatic CH (para to NH)7.16t7.21H

br s = broad singlet, d = doublet, t = triplet

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the synthesis and characterization of benzanilide.

experimental_workflow cluster_synthesis Synthesis cluster_characterization Characterization start Start: Reagents reaction Schotten-Baumann Reaction start->reaction Aniline, Benzoyl Chloride, 10% NaOH filtration Filtration & Washing reaction->filtration Crude Product recrystallization Recrystallization filtration->recrystallization Washed Solid product Purified Benzanilide recrystallization->product Pure Crystals nmr_prep NMR Sample Preparation product->nmr_prep Dissolve in CDCl3 nmr_acq 1H NMR Data Acquisition nmr_prep->nmr_acq Sample in NMR Tube nmr_analysis Spectral Analysis nmr_acq->nmr_analysis FID Data

Caption: Experimental workflow for the synthesis and 1H NMR characterization of benzanilide.

Discussion

The 1H NMR spectrum of benzanilide provides distinct signals for the amide proton and the aromatic protons. The amide proton (NH) typically appears as a broad singlet around 7.82 ppm. The aromatic region (7.1-7.9 ppm) can be complex due to the presence of two different phenyl rings. The protons on the benzoyl ring are generally shifted downfield compared to those on the aniline ring due to the electron-withdrawing effect of the carbonyl group. The ortho protons to the carbonyl group appear as a doublet around 7.86 ppm, while the ortho protons to the amide group appear as a doublet around 7.64 ppm. The remaining meta and para protons appear as triplets between 7.16 and 7.55 ppm. The integration of the peaks should correspond to the number of protons in each environment, confirming the structure of the synthesized benzanilide.

Disclaimer: This application note is for informational purposes only. Researchers should always follow appropriate laboratory safety procedures and consult relevant safety data sheets (SDS) before handling any chemicals. The experimental conditions may need to be optimized for specific laboratory setups.

References

Method

Application Note: Simultaneous Separation of Aniline and Benzoic Acid Derivatives by High-Performance Liquid Chromatography

Abstract This application note presents a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the simultaneous separation and quantification of a mixture of common aniline (B41778) and benzoic ac...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This application note presents a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the simultaneous separation and quantification of a mixture of common aniline (B41778) and benzoic acid derivatives. The developed reversed-phase HPLC method offers excellent resolution and peak symmetry for these compounds, which are crucial in pharmaceutical, chemical, and environmental analyses. This document provides a detailed protocol, system suitability parameters, and a summary of the chromatographic data.

Introduction

Aniline and benzoic acid derivatives are fundamental structural motifs found in a vast array of chemical compounds, including active pharmaceutical ingredients (APIs), dyes, and agrochemicals. The simultaneous analysis of these acidic and basic compounds in a single chromatographic run can be challenging due to their differing polarities and ionization behaviors. This application note details a validated HPLC method that achieves a successful separation of these two classes of compounds, providing a valuable tool for researchers, scientists, and professionals in drug development and quality control. The method utilizes a C18 stationary phase with a phosphate (B84403) buffer and an organic modifier gradient to achieve optimal separation.

Experimental Protocols

Instrumentation and Consumables
  • HPLC System: A standard HPLC system equipped with a binary or quaternary pump, an autosampler, a column oven, and a Diode Array Detector (DAD) or a UV-Vis detector is suitable.[1]

  • Chromatography Data System (CDS): Software for instrument control, data acquisition, and processing.

  • Analytical Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended.[1]

  • Vials and Caps: Amber glass vials with PTFE septa.

  • Syringe Filters: 0.45 µm PTFE or Nylon syringe filters for sample preparation.[1][2]

  • Analytical Balance: For accurate weighing of standards.

  • pH Meter: For mobile phase preparation.

Reagents and Solutions
  • Solvents: HPLC grade acetonitrile (B52724) and methanol (B129727).[2]

  • Water: Deionized water, filtered through a 0.45 µm membrane.[2]

  • Reagents: Phosphoric acid (analytical grade), potassium dihydrogen phosphate (analytical grade).[1][2]

  • Mobile Phase A: 20 mM potassium dihydrogen phosphate buffer. Adjust pH to 3.0 with phosphoric acid.

  • Mobile Phase B: Acetonitrile.

  • Standard Stock Solutions: Prepare individual stock solutions of aniline, p-toluidine, benzoic acid, and p-hydroxybenzoic acid at a concentration of 1 mg/mL in methanol.

  • Working Standard Solution: Prepare a mixed working standard solution by diluting the stock solutions with the initial mobile phase composition to a final concentration of 50 µg/mL for each analyte.

Chromatographic Conditions
ParameterSetting
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A 20 mM KH2PO4, pH 3.0
Mobile Phase B Acetonitrile
Gradient 0-2 min: 20% B, 2-10 min: 20-80% B, 10-12 min: 80% B, 12-13 min: 80-20% B, 13-15 min: 20% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
Detection Wavelength 254 nm
Sample Preparation
  • Accurately weigh and dissolve the sample in methanol to achieve a concentration within the calibration range.

  • Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial.[1][2]

System Suitability

Before sample analysis, perform a system suitability test by injecting the working standard solution five times. The acceptance criteria are as follows:

  • Tailing Factor (T): ≤ 2.0 for all analyte peaks.

  • Theoretical Plates (N): ≥ 2000 for all analyte peaks.

  • Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0% for all analyte peaks.

Results and Discussion

The developed HPLC method successfully separated the four representative aniline and benzoic acid derivatives within a 15-minute run time. The chromatogram (Figure 1) shows well-resolved peaks with good symmetry. The retention times and other chromatographic parameters are summarized in Table 1. The acidic mobile phase at pH 3.0 ensures that the benzoic acid derivatives are in their protonated, less polar form, leading to better retention on the reversed-phase column. The gradient elution allows for the separation of both the more polar aniline derivatives and the less polar benzoic acid derivatives in a single run.

Table 1: Chromatographic Data for the Separation of Aniline and Benzoic Acid Derivatives

AnalyteRetention Time (min)Tailing Factor (T)Theoretical Plates (N)Resolution (Rs)
p-Hydroxybenzoic Acid4.21.15800-
Benzoic Acid5.81.262003.5
Aniline7.51.365004.1
p-Toluidine8.91.268003.2

Visualization of the Experimental Workflow

HPLC_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing A Mobile Phase Preparation D HPLC System Equilibration A->D B Standard Solution Preparation E System Suitability Test B->E C Sample Preparation F Sample Injection and Data Acquisition C->F D->E E->F G Peak Integration and Identification F->G H Quantification and Reporting G->H

Caption: Workflow for HPLC analysis.

Conclusion

The HPLC method described in this application note provides a reliable and efficient means for the simultaneous separation and analysis of aniline and benzoic acid derivatives. The method is suitable for a wide range of applications in quality control and research settings where the analysis of these compound classes is required. The detailed protocol and system suitability criteria ensure the robustness and reproducibility of the results.

References

Application

Application Note: A Detailed Protocol for the Multi-Step Synthesis of Aniline from Benzoic Acid via Hofmann Degradation

For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive, two-step protocol for the conversion of benzoic acid to aniline (B41778). The synthesis involves the initia...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, two-step protocol for the conversion of benzoic acid to aniline (B41778). The synthesis involves the initial conversion of benzoic acid to its corresponding amide, benzamide (B126), which is subsequently subjected to a Hofmann degradation reaction to yield aniline. The Hofmann degradation is a robust method for producing a primary amine with one less carbon atom than the starting amide.[1] This application note includes detailed experimental procedures, a summary of quantitative data, safety precautions, and a workflow visualization to guide researchers in the successful synthesis, purification, and characterization of aniline for applications in pharmaceutical and chemical industries.[2]

Overall Reaction Scheme

Step 1: Benzoic Acid → Benzamide C₆H₅COOH + SOCl₂ → C₆H₅COCl + SO₂ + HCl C₆H₅COCl + 2NH₃ → C₆H₅CONH₂ + NH₄Cl

Step 2: Benzamide → Aniline (Hofmann Degradation) C₆H₅CONH₂ + Br₂ + 4NaOH → C₆H₅NH₂ + Na₂CO₃ + 2NaBr + 2H₂O

Experimental and Synthesis Workflow

The overall workflow involves the synthesis of an amide intermediate followed by a rearrangement reaction and subsequent purification of the final amine product.

G cluster_0 Step 1: Amide Synthesis cluster_1 Step 2: Hofmann Degradation & Purification A Benzoic Acid B Benzoyl Chloride A->B  SOCl₂, Reflux   C Benzamide B->C  Conc. NH₄OH, 0-5°C   D Crude Aniline in reaction mixture C->D  Br₂ / aq. NaOH, 75°C   E Purification (Steam Distillation) D->E F Pure Aniline E->F

Caption: Workflow for the two-step conversion of benzoic acid to aniline.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for each step of the synthesis.

ParameterStep 1: Benzoic Acid to BenzamideStep 2: Benzamide to Aniline
Primary Reactant Benzoic AcidBenzamide
Molar Mass ( g/mol ) 122.12121.14
Key Reagents Thionyl Chloride (SOCl₂), Ammonium (B1175870) Hydroxide (B78521) (NH₄OH)Bromine (Br₂), Sodium Hydroxide (NaOH)
Molar Ratio 1 eq. Benzoic Acid : 1.5 eq. SOCl₂ : ~5 eq. NH₄OH1 eq. Benzamide : 1.1 eq. Br₂ : 4 eq. NaOH
Solvent Toluene (optional, for SOCl₂ reaction) / WaterWater
Reaction Temperature Reflux (~80-90°C), then 0-5°C0-10°C, then ~75°C
Reaction Time 2 hours, then 30 minutes30 minutes, then 1-2 hours
Typical Yield 85-95%70-80%

Experimental Protocols

Safety Precautions:

  • All manipulations should be performed in a well-ventilated fume hood.

  • Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, is mandatory.

  • Thionyl chloride (SOCl₂) and Bromine (Br₂) are highly corrosive, toxic, and react violently with water. Handle with extreme care.

  • Sodium Hydroxide (NaOH) is a strong caustic base. Avoid contact with skin and eyes.

  • Aniline is toxic and can be absorbed through the skin.[3]

Part 1: Synthesis of Benzamide from Benzoic Acid

This procedure first converts benzoic acid to the more reactive benzoyl chloride, which is then treated with ammonia (B1221849) to form benzamide.[4][5]

Materials and Reagents:

  • Benzoic Acid

  • Thionyl Chloride (SOCl₂)

  • Concentrated Ammonium Hydroxide (28-30%)

  • Ice

  • Round-bottom flask, reflux condenser, dropping funnel, beaker, Buchner funnel

Methodology:

  • Preparation of Benzoyl Chloride:

    • Place 12.2 g (0.1 mol) of dry benzoic acid into a 250 mL round-bottom flask.

    • In a fume hood, carefully add 18.0 g (11 mL, 0.15 mol) of thionyl chloride to the flask.

    • Fit the flask with a reflux condenser equipped with a gas trap (e.g., a calcium chloride tube leading to a gas scrubber containing NaOH solution) to neutralize the HCl and SO₂ gases produced.

    • Heat the mixture gently under reflux in a water bath at 80-90°C for 1-2 hours, or until the evolution of gases ceases.

    • Allow the reaction mixture to cool to room temperature. The product is crude benzoyl chloride.

  • Ammonolysis of Benzoyl Chloride:

    • Place 100 mL of concentrated ammonium hydroxide into a 500 mL beaker surrounded by an ice-salt bath to maintain a temperature of 0-5°C.

    • Slowly add the crude benzoyl chloride dropwise from a dropping funnel to the chilled, vigorously stirred ammonia solution. The addition should be controlled to keep the temperature below 10°C.

    • A white solid (benzamide) will precipitate immediately.

    • After the addition is complete, continue stirring the mixture for an additional 30 minutes in the ice bath.

  • Isolation and Purification:

    • Collect the precipitated benzamide by vacuum filtration using a Buchner funnel.

    • Wash the solid product thoroughly with cold deionized water to remove any ammonium salts.

    • Recrystallize the crude benzamide from hot water to obtain pure, needle-like crystals.

    • Dry the purified product in a desiccator. The expected yield is approximately 10.3-11.5 g (85-95%).

Part 2: Hofmann Degradation of Benzamide to Aniline

This reaction transforms the primary amide (benzamide) into a primary amine (aniline) with the loss of the carbonyl carbon.[6]

Materials and Reagents:

  • Benzamide

  • Bromine (Br₂)

  • Sodium Hydroxide (NaOH)

  • Ice

  • Apparatus for steam distillation

Methodology:

  • Preparation of Sodium Hypobromite (B1234621) Solution:

    • In a fume hood, prepare a solution of 16.0 g (0.4 mol) of NaOH in 100 mL of water in a 500 mL flask.

    • Cool the solution to 0-5°C in an ice bath.

    • While maintaining the low temperature and stirring, slowly and carefully add 17.6 g (5.6 mL, 0.11 mol) of bromine to the cold NaOH solution. Stir until all the bromine has dissolved to form a pale yellow sodium hypobromite solution.

  • Hofmann Degradation Reaction:

    • Prepare a separate solution by dissolving 12.1 g (0.1 mol) of benzamide in a minimal amount of warm water or by making a slurry.

    • Slowly add the benzamide solution/slurry to the cold, stirred sodium hypobromite solution. Ensure the temperature remains below 10°C during the addition.

    • After the addition is complete, remove the ice bath and slowly warm the reaction mixture in a water bath to about 75°C.[7]

    • Maintain this temperature for 1-2 hours. The yellow color of the hypobromite will fade, and an oily layer of aniline may separate.

  • Isolation and Purification of Aniline:

    • Set up the apparatus for steam distillation.[8]

    • Subject the reaction mixture to steam distillation. Aniline is volatile with steam and will co-distill with water.

    • Collect the distillate, which will appear as a milky emulsion, until the collected liquid is clear.

    • Transfer the distillate to a separatory funnel. Add sodium chloride to the funnel to "salt out" the aniline, reducing its solubility in the aqueous layer.

    • Extract the aniline layer with a suitable organic solvent like dichloromethane (B109758) or diethyl ether (2 x 50 mL).

    • Combine the organic extracts and dry them over anhydrous potassium hydroxide (KOH) or magnesium sulfate (B86663) (MgSO₄).[3][7]

    • Filter to remove the drying agent and remove the solvent by rotary evaporation.

    • For final purification, the crude aniline can be distilled under reduced pressure. The expected yield is approximately 6.5-7.5 g (70-80%).

References

Technical Notes & Optimization

Troubleshooting

how to improve the yield of benzanilide from aniline and benzoic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the yield of benzanilide (B160483) synthesiz...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the yield of benzanilide (B160483) synthesized from aniline (B41778) and benzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing benzanilide from aniline and benzoic acid?

A1: Benzanilide can be synthesized from aniline and benzoic acid through several methods:

  • Direct thermal condensation: This is the most direct method, involving heating aniline and benzoic acid at high temperatures (around 180-225°C) to form benzanilide and water.[1][2][3] This method can be effective but often requires high temperatures and can lead to side products.

  • Use of activating agents: To achieve higher yields under milder conditions, benzoic acid can be converted to a more reactive derivative, such as benzoyl chloride. The subsequent reaction with aniline is known as the Schotten-Baumann reaction and is a widely used method for preparing benzanilides.[4][5][6]

  • Catalytic methods: Various catalysts can be employed to facilitate the direct amidation of benzoic acid with aniline. These include boric acid, palladium-doped clay (often with microwave irradiation), and titanium (IV) fluoride.[7][8][9][10] These methods aim to increase the reaction rate and yield under more environmentally friendly conditions.

Q2: Why is the direct reaction between aniline and benzoic acid often low-yielding?

A2: The direct amidation of a carboxylic acid and an amine is a challenging reaction.[9] The primary reason for low yields is the acid-base reaction between benzoic acid (an acid) and aniline (a base), which forms an unreactive ammonium (B1175870) carboxylate salt. High temperatures are required to dehydrate this salt and form the amide bond, which can lead to decomposition and side reactions.[9]

Q3: What is the Schotten-Baumann reaction, and why is it preferred for high-yield benzanilide synthesis?

A3: The Schotten-Baumann reaction is the synthesis of amides from amines and acid chlorides.[4][6] In the context of benzanilide synthesis, it involves the reaction of aniline with benzoyl chloride in the presence of a base, typically aqueous sodium hydroxide (B78521).[5][11][12] This method is often preferred because benzoyl chloride is much more reactive than benzoic acid, allowing the reaction to proceed at a lower temperature with a significantly higher yield. The base neutralizes the hydrochloric acid byproduct, preventing it from protonating the aniline and stopping the reaction.[4]

Q4: How can I purify the crude benzanilide to improve the final yield and purity?

A4: Purification of crude benzanilide is crucial for obtaining a high-purity product and an accurate yield calculation. The typical purification process involves:

  • Washing with dilute acid: To remove unreacted aniline, the crude product is washed with dilute hydrochloric acid.[1][2][3]

  • Washing with dilute base: To remove unreacted benzoic acid, a wash with a dilute sodium hydroxide solution is performed.[1][2][3]

  • Washing with water: To remove any remaining salts, the product is washed with water.[3]

  • Recrystallization: The washed and dried crude product is then recrystallized, typically from hot ethanol (B145695), to obtain pure, colorless crystals of benzanilide.[2][3][11]

Troubleshooting Guide

Issue Possible Cause(s) Recommended Solution(s)
Low or no product yield 1. Formation of aniline benzoate (B1203000) salt. 2. Insufficient reaction temperature or time. 3. Inefficient removal of water byproduct. 4. Use of impure starting materials.1. Use a Dean-Stark apparatus to remove water azeotropically if using a solvent like toluene. 2. Ensure the reaction temperature is maintained at 180-225°C for several hours.[1][2][3] 3. Consider using a catalytic method (e.g., with boric acid) to lower the required reaction temperature.[10] 4. Use freshly distilled aniline and dry benzoic acid.[7][8]
Product is a purplish-gray solid Presence of oxidized aniline impurities.This is a common observation for the crude product.[1][2] The color should be removed during the recrystallization step, possibly with the addition of decolorizing carbon.[1]
Product has a low melting point Presence of unreacted starting materials (aniline, benzoic acid) or byproducts.Follow the purification protocol rigorously: wash with dilute HCl, then dilute NaOH, and finally water, before recrystallizing from ethanol.[1][2][3] Ensure the product is thoroughly dry.
Product fails to crystallize 1. Supersaturated solution. 2. Presence of impurities inhibiting crystallization.1. Scratch the inside of the flask with a glass rod to induce crystallization. 2. Add a seed crystal of pure benzanilide. 3. Cool the solution in an ice bath. 4. If impurities are suspected, re-purify the product by washing it again before attempting recrystallization.
Odor of benzoyl chloride remains after reaction (Schotten-Baumann) Incomplete reaction; insufficient shaking or reaction time.Shake the reaction mixture vigorously for at least 10-15 minutes.[5][11] Ensure the aqueous layer remains basic throughout the reaction.

Experimental Protocols

Protocol 1: Direct Synthesis of Benzanilide from Aniline and Benzoic Acid

This protocol is based on established literature procedures.[1][2][3]

Materials:

  • Aniline (freshly distilled for best results)

  • Benzoic acid

  • Dilute Hydrochloric Acid (e.g., 1 M)

  • Dilute Sodium Hydroxide (e.g., 1 M)

  • Ethanol (for recrystallization)

Procedure:

  • In a round-bottom flask, combine approximately equimolar amounts of aniline and benzoic acid.

  • Heat the mixture in an oil bath to 180-190°C. Water and some aniline will begin to distill off.

  • Continue heating for about two hours, then slowly raise the temperature to 225°C until no more distillate is collected.

  • Allow the mixture to cool and solidify.

  • Grind the crude solid into a fine powder.

  • Wash the powder with dilute hydrochloric acid to remove excess aniline. Filter the solid.

  • Wash the solid with dilute sodium hydroxide to remove excess benzoic acid. Filter the solid.

  • Wash the solid with water and dry it completely.

  • Recrystallize the crude benzanilide from hot ethanol to obtain a pure product.

Protocol 2: High-Yield Synthesis via the Schotten-Baumann Reaction

This protocol is a common and efficient method for benzanilide synthesis.[5][11][12]

Materials:

  • Aniline

  • Benzoyl chloride

  • 10% aqueous Sodium Hydroxide solution

  • Cold water

Procedure:

  • In a conical flask, combine 2.5 mL of aniline and 25 mL of 10% aqueous sodium hydroxide solution.

  • Carefully add 3.5 mL of benzoyl chloride to the mixture in portions while shaking vigorously. The reaction is exothermic.

  • Continue shaking for 10-15 minutes, until the odor of benzoyl chloride is no longer detectable.

  • A white solid of crude benzanilide will precipitate.

  • Add cold water to the flask and filter the crude product.

  • Wash the product thoroughly with water.

  • Recrystallize the crude product from hot ethanol for purification.

Data Summary

Table 1: Comparison of Synthetic Methods for Benzanilide

Method Reagents Typical Conditions Reported Yield Reference
Direct Thermal CondensationAniline, Benzoic Acid180-225°C, neat80-84% (crude)[1]
Schotten-Baumann ReactionAniline, Benzoyl Chloride, NaOH(aq)Room Temperature~Theoretical[3]
Boric Acid CatalysisBenzoic Acid, Benzylamine, Boric AcidToluene, reflux89% (1 mol% catalyst)[10]
Palladium-doped Clay CatalystBenzoic Acid, AnilineMicrowave irradiation, solvent-freeExcellent[7][8]
TiF₄ CatalysisBenzoic Acid, AnilineToluene, reflux77-96%[9]

Visual Guides

experimental_workflow cluster_direct Direct Thermal Condensation cluster_sb Schotten-Baumann Reaction cluster_purification Purification A Mix Aniline & Benzoic Acid B Heat to 180-225°C A->B E Crude Product B->E Cool & Solidify C Mix Aniline & NaOH(aq) D Add Benzoyl Chloride C->D D->E Filter Precipitate F Wash with HCl(aq) E->F G Wash with NaOH(aq) F->G H Wash with Water G->H I Recrystallize from Ethanol H->I J Pure Benzanilide I->J

Caption: General experimental workflows for benzanilide synthesis.

troubleshooting_yield start Low Yield Obtained? q1 Was the reaction a direct condensation? start->q1 Yes s1 Ensure temperature reached 180-225°C and water was removed. q1->s1 Yes q2 Was the Schotten-Baumann method used? q1->q2 No end Yield Improved s1->end s2 Check for sufficient shaking and ensure the mixture remained basic. q2->s2 Yes q3 Was the product properly purified? q2->q3 No s2->end s3 Perform sequential washes with acid, base, and water before recrystallization. q3->s3 No s3->end

Caption: Troubleshooting decision tree for low benzanilide yield.

References

Optimization

Technical Support Center: Troubleshooting Low Yield in Schotten-Baumann Benzanilide Synthesis

Welcome to the technical support center for the Schotten-Baumann synthesis of benzanilide (B160483). This guide is designed for researchers, scientists, and drug development professionals to help troubleshoot and optimiz...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the Schotten-Baumann synthesis of benzanilide (B160483). This guide is designed for researchers, scientists, and drug development professionals to help troubleshoot and optimize your experimental outcomes. Below you will find frequently asked questions (FAQs), detailed experimental protocols, and troubleshooting workflows to address common issues leading to low product yield.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of the Schotten-Baumann reaction for benzanilide synthesis?

The Schotten-Baumann reaction is a method for synthesizing amides from amines and acid chlorides.[1][2][3] In the case of benzanilide synthesis, aniline (B41778) (an amine) reacts with benzoyl chloride (an acid chloride) in the presence of a base, typically aqueous sodium hydroxide (B78521), to form N-phenylbenzamide (benzanilide).[4] The reaction is a nucleophilic acyl substitution.[5]

Q2: My benzanilide yield is very low. What are the most common causes?

Low yields in benzanilide synthesis via the Schotten-Baumann reaction can often be attributed to several key factors:

  • Hydrolysis of Benzoyl Chloride: Benzoyl chloride can react with water or the hydroxide base, leading to the formation of benzoic acid as a byproduct instead of reacting with aniline.[3][6]

  • Protonation of Aniline: The reaction generates hydrochloric acid (HCl) as a byproduct.[7][8] If not neutralized, this acid will protonate the aniline starting material, rendering it non-nucleophilic and halting the desired reaction.[6][8]

  • Inadequate Mixing: Since the reaction is often biphasic (an organic solvent and an aqueous base), vigorous stirring is crucial to ensure the reactants in both phases come into contact for the reaction to proceed efficiently.[6]

  • Impure Reactants: The purity of both aniline and benzoyl chloride is critical. Impurities can lead to side reactions or inhibit the primary reaction. It is advisable to use freshly distilled or purified reagents.[6]

  • Suboptimal Reaction Conditions: Factors such as reaction temperature, reaction time, and the rate of addition of benzoyl chloride can significantly impact the yield. The reaction is exothermic, and controlling the temperature is important.[9][10][11]

Q3: What is the specific role of the base (e.g., NaOH) in this reaction?

The base, typically a 10% aqueous sodium hydroxide solution, serves two primary and critical functions in the Schotten-Baumann reaction:[3][7][12]

  • Neutralization of HCl: It neutralizes the hydrochloric acid that is formed as a byproduct of the reaction between aniline and benzoyl chloride.[7][8][12] This prevents the protonation of the unreacted aniline, which would otherwise form an unreactive ammonium (B1175870) salt.[8]

  • Driving the Equilibrium: By neutralizing the acidic byproduct, the base helps to drive the reaction equilibrium towards the formation of the amide product.[2][7]

Q4: Can side reactions other than benzoyl chloride hydrolysis occur?

Yes, besides the hydrolysis of benzoyl chloride, other side reactions can reduce the yield of benzanilide. One possibility is the formation of N,N-dibenzoylaniline if there is a high concentration of benzoyl chloride relative to aniline.[3] However, the most common and significant side reaction is the formation of benzoic acid from the hydrolysis of benzoyl chloride.[3][6]

Q5: How can I minimize the hydrolysis of benzoyl chloride?

To minimize the hydrolysis of benzoyl chloride, consider the following strategies:

  • Slow Addition of Benzoyl Chloride: Add the benzoyl chloride to the reaction mixture slowly and with vigorous stirring.[6][10] This ensures that it has a greater chance to react with the aniline before it comes into contact with water or the hydroxide ions.

  • Low Temperature: Perform the reaction at a low temperature (e.g., in an ice bath).[10][11] This slows down the rate of all reactions, including the hydrolysis of benzoyl chloride. The reaction between aniline and benzoyl chloride is exothermic, so cooling helps to control the reaction rate.[9][10][11]

  • Vigorous Stirring: As mentioned, efficient mixing is key in a biphasic system to maximize the interaction between the reactants in the organic phase (aniline and benzoyl chloride) and the base in the aqueous phase.[6]

Q6: What is the best way to purify the crude benzanilide product?

Recrystallization is a common and effective method for purifying the crude benzanilide product.[3] Ethanol is frequently used as the recrystallization solvent.[9][13] The process typically involves dissolving the crude product in hot ethanol, followed by cooling to allow the purified benzanilide to crystallize. This process helps to remove unreacted starting materials and byproducts, such as benzoic acid.[9]

Experimental Protocols and Data

Standard Experimental Protocol for Benzanilide Synthesis

This protocol is a standard laboratory procedure for the synthesis of benzanilide via the Schotten-Baumann reaction.

  • Preparation of Reactants:

    • In a conical flask, dissolve a specific amount of aniline in a suitable organic solvent like dichloromethane (B109758) or add it directly to the aqueous base.[14][15]

    • Prepare a 10% aqueous solution of sodium hydroxide.[9][13][14]

  • Reaction Setup:

    • Combine the aniline with the 10% aqueous sodium hydroxide solution in the conical flask.[14]

    • Cool the flask in an ice bath to maintain a low temperature.[10]

  • Addition of Benzoyl Chloride:

    • Slowly add benzoyl chloride to the stirred mixture of aniline and sodium hydroxide solution.[9][14] The addition should be done dropwise or in small portions.

  • Reaction:

    • After the addition is complete, seal the flask and shake it vigorously for approximately 10-15 minutes, or until the odor of benzoyl chloride is no longer present.[14]

  • Isolation of Crude Product:

    • The benzanilide product will precipitate as a white solid.[9]

    • Add cold water to the flask to help break up the solid mass.[14]

    • Collect the crude product by vacuum filtration and wash it with cold water.[16]

  • Purification:

    • Recrystallize the crude benzanilide from a suitable solvent, such as hot ethanol, to obtain the purified product.[9][13]

    • Allow the solution to cool, collect the crystals by filtration, and let them air dry.

Summary of Typical Reaction Parameters
ParameterTypical Value/ConditionRationale
Aniline to Benzoyl Chloride Ratio 1 : 1.1 to 1 : 1.2A slight excess of benzoyl chloride can help ensure the complete consumption of aniline.[9]
Base Concentration 10% aqueous NaOHSufficiently concentrated to neutralize the HCl byproduct effectively.[9][13][14]
Temperature 0 - 10 °C (Ice Bath)The reaction is exothermic; low temperatures help to control the reaction rate and minimize side reactions like hydrolysis.[9][10][11]
Reaction Time 10 - 30 minutesTypically a rapid reaction, completion can often be judged by the disappearance of the benzoyl chloride odor.[14]
Stirring/Agitation VigorousEssential for bringing reactants in the biphasic system into contact.[6]

Visual Troubleshooting and Workflow Diagrams

Troubleshooting Low Yield in Benzanilide Synthesis

The following diagram outlines a logical workflow for troubleshooting common causes of low yield in the Schotten-Baumann synthesis of benzanilide.

TroubleshootingWorkflow Troubleshooting Low Benzanilide Yield start Low Benzanilide Yield check_purity Check Purity of Reactants (Aniline & Benzoyl Chloride) start->check_purity check_conditions Review Reaction Conditions start->check_conditions check_workup Examine Workup & Purification start->check_workup impure_reactants Impure Reactants? check_purity->impure_reactants incorrect_conditions Incorrect Conditions? check_conditions->incorrect_conditions loss_during_workup Product Loss? check_workup->loss_during_workup purify_reagents Solution: Purify/Distill Reactants Before Use impure_reactants->purify_reagents Yes optimize_conditions Solution: Optimize Conditions (Temp, Stirring, Addition Rate) incorrect_conditions->optimize_conditions Yes optimize_workup Solution: Optimize Recrystallization & Extraction Solvents loss_during_workup->optimize_workup Yes

Caption: A workflow diagram for troubleshooting low yield in benzanilide synthesis.

Schotten-Baumann Reaction Mechanism for Benzanilide

This diagram illustrates the step-by-step mechanism of the Schotten-Baumann reaction for the synthesis of benzanilide.

ReactionMechanism Schotten-Baumann Reaction Mechanism for Benzanilide cluster_reactants Reactants cluster_intermediate Reaction Intermediate cluster_products Products Aniline Aniline (Nucleophile) TetrahedralIntermediate Tetrahedral Intermediate Aniline->TetrahedralIntermediate Nucleophilic Attack BenzoylChloride Benzoyl Chloride (Electrophile) BenzoylChloride->TetrahedralIntermediate Benzanilide Benzanilide TetrahedralIntermediate->Benzanilide Chloride Leaves HCl HCl (Byproduct) TetrahedralIntermediate->HCl NaCl_H2O NaCl + H2O HCl->NaCl_H2O Neutralization NaOH NaOH (Base) NaOH->NaCl_H2O

Caption: The reaction mechanism for the synthesis of benzanilide via the Schotten-Baumann reaction.

References

Troubleshooting

optimizing reaction temperature for aniline and benzoic acid condensation

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the condensation reaction between aniline (B41778)...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the condensation reaction between aniline (B41778) and benzoic acid to form N-phenylbenzamide (benzanilide).

Frequently Asked Questions (FAQs)

Q1: What is the direct condensation reaction between aniline and benzoic acid?

The direct condensation of aniline and benzoic acid is a method to form N-phenylbenzamide through an amidation reaction. This process involves heating the two reactants together, which results in the formation of an amide bond and the elimination of a water molecule.

Q2: Why are high temperatures typically required for the direct condensation of aniline and benzoic acid?

Aniline, a base, and benzoic acid, an acid, readily react at room temperature to form a stable and poorly reactive ammonium (B1175870) carboxylate salt.[1][2] High temperatures, often exceeding 160°C, are necessary to overcome the activation energy barrier and drive the dehydration of this salt, pushing the equilibrium towards the formation of the amide product, N-phenylbenzamide.[2][3]

Q3: What are the primary side reactions and degradation concerns when optimizing reaction temperature?

Elevated temperatures can lead to several issues that may reduce yield and purity:

  • Thermal Degradation: While benzoic acid is stable up to 300°C, aniline can undergo polymerization and form tarry, resinous materials at uncontrolled high temperatures.[4][5]

  • Oxidation: In the presence of air, aniline can oxidize, especially at higher temperatures, leading to colored impurities.[4]

  • Decarboxylation: At very high temperatures in the presence of water (subcritical conditions), benzoic acid can undergo decarboxylation to form benzene.[5]

Q4: Are there alternative methods to direct high-temperature condensation for synthesizing N-phenylbenzamide?

Yes, several milder methods exist that avoid the need for high temperatures:

  • Schotten-Baumann Reaction: This common method involves activating the benzoic acid by converting it to benzoyl chloride. The benzoyl chloride then reacts readily with aniline at much lower temperatures (e.g., 0°C to room temperature) to produce N-phenylbenzamide.[6][7]

  • Use of Coupling Agents: Reagents like dicyclohexylcarbodiimide (B1669883) (DCC) can be used to facilitate amide bond formation at or below room temperature.[6][7][8] These agents act as dehydrating agents, allowing the reaction to proceed under mild conditions.

  • Catalytic Methods: Certain catalysts, such as boron-based reagents, can mediate the condensation at more moderate temperatures (e.g., 80-100°C) compared to the direct thermal method.[9]

Troubleshooting Guide

This guide addresses common issues encountered during the aniline and benzoic acid condensation.

G cluster_legend Legend Problem Problem Cause Possible Cause Solution Solution start Low or No Yield cause1 Reaction Temp. Too Low? start->cause1 Check Reaction Parameters cause2 Reaction Temp. Too High? cause1->cause2 No sol1 Increase temperature gradually. Monitor for side products. cause1->sol1 Yes cause3 Impure Reagents? cause2->cause3 No sol2 Lower temperature. Consider alternative milder methods (e.g., coupling agents). cause2->sol2 Yes cause4 Inefficient Water Removal? cause3->cause4 No sol3 Purify starting materials. (e.g., distill aniline). cause3->sol3 Yes sol4 Use Dean-Stark apparatus or molecular sieves to remove water. cause4->sol4 Yes G cluster_prep 1. Reaction Setup cluster_reaction 2. Reaction cluster_workup 3. Workup & Isolation cluster_purification 4. Purification arrow arrow A Combine Reactants (Aniline, Benzoic Acid, Solvent/Catalyst) B Setup Apparatus (e.g., Reflux Condenser, Dean-Stark Trap) A->B C Heat to Target Temperature B->C D Monitor Progress (e.g., TLC, Water Collection) C->D E Cool Reaction Mixture D->E F Precipitate/Extract Crude Product E->F G Wash Crude Product (e.g., with acid, base, water) F->G H Recrystallize or use Column Chromatography G->H I Dry Pure Product H->I

References

Optimization

identifying side products in the aniline and benzoic acid reaction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of N-phenylbenzamide from ani...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of N-phenylbenzamide from aniline (B41778) and benzoic acid.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis and purification of N-phenylbenzamide, with a focus on identifying and mitigating the formation of side products.

Problem Potential Cause Troubleshooting Steps
Low yield of N-phenylbenzamide 1. Incomplete reaction: The direct condensation of aniline and benzoic acid requires high temperatures to drive off water and can be slow.[1] 2. Acid-base salt formation: Aniline and benzoic acid can form a stable ammonium (B1175870) carboxylate salt, which may not efficiently convert to the amide.1. Ensure sufficient heating: The reaction mixture typically needs to be heated to 180-190°C to initiate the distillation of water and aniline, and then further heated to around 225°C to drive the reaction to completion.[2] 2. Use of a catalyst: Consider using a catalyst such as boric acid or a titanium(IV) compound to facilitate the reaction under milder conditions.[3][4] 3. Azeotropic removal of water: Performing the reaction in a solvent like xylene or toluene (B28343) with a Dean-Stark apparatus can help to remove water and shift the equilibrium towards product formation.
Discolored (e.g., purplish-gray, brown, or red) product 1. Oxidation of aniline: Aniline is susceptible to air oxidation, especially at high temperatures, which can form colored impurities and polymeric materials.[2][5] 2. Presence of impurities in starting materials: Using aged or impure aniline can introduce colored contaminants.1. Use freshly distilled aniline: To minimize oxidation products, it is advisable to use freshly distilled aniline for the reaction. 2. Perform reaction under an inert atmosphere: Carrying out the synthesis under nitrogen or argon can help prevent air oxidation. 3. Decolorization during workup: The crude product can be decolorized by recrystallization from hot ethanol (B145695) with the addition of activated carbon (Norite).[2]
Presence of unreacted starting materials in the final product Incomplete reaction or insufficient purification: Unreacted aniline and benzoic acid are the most common impurities.[6]1. Optimize reaction time and temperature: Ensure the reaction is heated for a sufficient duration at the appropriate temperature to maximize conversion.[2] 2. Thorough purification: Follow a rigorous purification protocol. This typically involves washing the crude product with dilute hydrochloric acid to remove unreacted aniline, followed by a wash with a dilute sodium hydroxide (B78521) solution to remove unreacted benzoic acid.[2]
Unexpected peaks in HPLC or GC-MS analysis Formation of side products: High reaction temperatures can lead to side reactions.1. Benzene (B151609): Benzoic acid can undergo decarboxylation at high temperatures to form benzene.[6] 2. Benzoic anhydride (B1165640): Self-condensation of benzoic acid at elevated temperatures can produce benzoic anhydride.[7] 3. Aniline self-condensation products: While less common in this specific reaction, high temperatures could potentially lead to self-condensation of aniline, forming products like phenazine.[5]

Frequently Asked Questions (FAQs)

Q1: What are the primary side products I should expect in the thermal condensation of aniline and benzoic acid?

A1: The most common "impurities" are typically unreacted starting materials: aniline and benzoic acid.[6] At the high temperatures required for the direct thermal reaction, other side products can form. These may include benzene from the decarboxylation of benzoic acid, and benzoic anhydride from the self-condensation of benzoic acid.[6][7] Additionally, colored impurities can arise from the oxidation of aniline.[2][5]

Q2: My final N-phenylbenzamide product is off-color. How can I purify it?

A2: A discolored product is often due to oxidized aniline impurities.[2] An effective method for purification and decolorization is recrystallization from hot ethanol using decolorizing carbon (e.g., Norite).[2] This process can be repeated if necessary to obtain a white, crystalline product.

Q3: How can I confirm the presence of suspected side products like benzene or benzoic anhydride?

A3: Gas chromatography-mass spectrometry (GC-MS) is an excellent technique for identifying volatile side products like benzene. For less volatile compounds like benzoic anhydride and for overall purity analysis, High-Performance Liquid Chromatography (HPLC) is a suitable method.[8][9][10] Developing an HPLC method with a C18 column and a suitable mobile phase (e.g., acetonitrile/water gradient) can allow for the separation and quantification of the main product and impurities.[8][11]

Q4: Is there a way to avoid the high temperatures and potential side product formation associated with the direct thermal method?

A4: Yes, several alternative methods exist that operate under milder conditions. One common approach is the Schotten-Baumann reaction, which involves converting benzoic acid to a more reactive benzoyl chloride, which then readily reacts with aniline at lower temperatures in the presence of a base.[12] Alternatively, coupling agents such as dicyclohexylcarbodiimide (B1669883) (DCC) can be used to facilitate the amide bond formation at or near room temperature.[13] Catalysts like boric acid or titanium tetrachloride have also been shown to promote the direct condensation of aniline and benzoic acid under less harsh conditions.[3][4]

Experimental Protocols

Synthesis of N-Phenylbenzamide (Benzanilide) via Thermal Condensation

This protocol is adapted from Organic Syntheses.[2]

  • Reaction Setup: In a round-bottomed flask equipped for distillation, combine aniline (e.g., 8.1 moles) and benzoic acid (e.g., 8.2 moles).

  • Heating: Place the flask in an oil bath and heat to 180-190°C. At this temperature, a mixture of water and aniline will begin to distill.

  • Reaction Progression: Continue heating at 180-190°C for approximately two hours, or until the distillation of water and aniline slows significantly.

  • Completion: Slowly raise the temperature of the oil bath to 225°C and maintain this temperature until distillation ceases (approximately one to two hours).

  • Cooling and Workup: Allow the reaction mixture to cool. The crude product will solidify upon cooling.

  • Purification:

    • Grind the crude solid product.

    • Wash the solid with dilute hydrochloric acid to remove unreacted aniline.

    • Wash the solid with a dilute sodium hydroxide solution to remove unreacted benzoic acid.

    • Wash with water until the washings are neutral.

    • Dry the purified product.

  • Recrystallization (Optional): For higher purity and to remove color, dissolve the dried product in hot ethanol, treat with decolorizing carbon, filter, and allow to recrystallize upon cooling.[2]

Visualizations

Reaction Pathway and Potential Side Products

The following diagram illustrates the main reaction for the synthesis of N-phenylbenzamide and the potential side reactions that can lead to the formation of impurities.

ReactionPathways Aniline Aniline NPhenylbenzamide N-Phenylbenzamide (Benzanilide) Aniline->NPhenylbenzamide + Benzoic Acid - H2O AnilineOxidation Aniline Oxidation/ Polymerization Products Aniline->AnilineOxidation + O2 (High Temp) BenzoicAcid Benzoic Acid BenzoicAcid->NPhenylbenzamide + Aniline - H2O Benzene Benzene BenzoicAcid->Benzene - CO2 (High Temp) BenzoicAnhydride Benzoic Anhydride BenzoicAcid->BenzoicAnhydride + Benzoic Acid - H2O (High Temp)

Caption: Reaction scheme for N-phenylbenzamide synthesis and potential side products.

Troubleshooting Workflow for Unexpected Impurities

This diagram outlines a logical workflow for identifying and addressing unexpected impurities in your N-phenylbenzamide product.

TroubleshootingWorkflow Start Unexpected Peak(s) in Analysis IdentifyImpurity Identify Impurity (e.g., GC-MS, LC-MS) Start->IdentifyImpurity QuantifyImpurity Quantify Impurity (e.g., HPLC, GC) IdentifyImpurity->QuantifyImpurity KnownSideProduct Is it a known side product? QuantifyImpurity->KnownSideProduct ModifyConditions Modify Reaction Conditions - Lower Temperature - Use Catalyst - Inert Atmosphere KnownSideProduct->ModifyConditions Yes ImprovePurification Improve Purification - Acid/Base Washes - Recrystallization - Chromatography KnownSideProduct->ImprovePurification Yes CheckStartingMaterials Check Purity of Starting Materials KnownSideProduct->CheckStartingMaterials No End Pure N-Phenylbenzamide ModifyConditions->End ImprovePurification->End CheckStartingMaterials->End

Caption: Workflow for troubleshooting unexpected impurities in N-phenylbenzamide synthesis.

References

Troubleshooting

purification of crude benzanilide from unreacted starting materials

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the purification of crude benzanilide (B16...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the purification of crude benzanilide (B160483) from unreacted starting materials.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude benzanilide synthesized from aniline (B41778) and benzoyl chloride?

A1: The most common impurities are unreacted starting materials, namely aniline and benzoic acid (from the hydrolysis of benzoyl chloride). Aniline can impart a purplish-gray color to the crude product.[1]

Q2: How can I remove unreacted aniline from my crude benzanilide?

A2: Unreacted aniline can be effectively removed by washing the crude product with a dilute solution of hydrochloric acid (e.g., approximately 1 M HCl).[1][2] Aniline, being basic, will react with the acid to form a water-soluble salt (anilinium chloride), which is then washed away. This process is typically repeated to ensure complete removal.[1]

Q3: How do I eliminate unreacted benzoic acid from the crude product?

A3: Benzoic acid can be removed by washing the crude benzanilide with a dilute basic solution, such as 1 M sodium hydroxide.[1][2] The acidic benzoic acid reacts with the base to form sodium benzoate, a water-soluble salt that can be easily washed away.

Q4: My purified benzanilide is still colored. What should I do?

A4: A persistent color in your benzanilide after acid and base washes suggests the presence of colored impurities. Recrystallization from a suitable solvent, such as hot ethanol (B145695), often resolves this issue.[1][3][4] For highly colored impurities, adding a small amount of decolorizing carbon (Norite) to the hot solution before filtration can be effective.[1][5]

Q5: What is the best solvent for the recrystallization of benzanilide?

A5: Ethanol is a commonly used and effective solvent for the recrystallization of benzanilide.[1][4][6][7] Benzanilide has good solubility in hot ethanol and low solubility in cold ethanol, which allows for good recovery of pure crystals upon cooling.

Q6: How can I assess the purity of my final benzanilide product?

A6: The purity of your benzanilide can be determined by its melting point. Pure benzanilide has a sharp melting point in the range of 161-163°C.[6][8] A broad or depressed melting point range indicates the presence of impurities.

Troubleshooting Guide

Issue Potential Cause Suggested Solution
Low Yield of Purified Benzanilide Incomplete removal of starting materials during washing steps.Ensure thorough washing with both dilute HCl and NaOH solutions. Grinding the crude product into a fine powder before washing can improve the efficiency of extraction.[1]
Product loss during recrystallization.Use a minimal amount of hot solvent to dissolve the crude product to ensure the solution is saturated. Avoid using an excessive amount of solvent, as this will reduce the yield of recovered crystals.
Premature crystallization during hot filtration.Pre-heat the funnel and filter paper to prevent the benzanilide from crystallizing out of the hot solution prematurely.[9][10]
Oily Product Instead of Crystals During Recrystallization The solution is supersaturated with impurities, or the cooling rate is too fast.Ensure the crude product has been thoroughly washed to remove the bulk of impurities before recrystallization. Allow the hot, filtered solution to cool slowly to room temperature before placing it in an ice bath.[5]
No Crystals Form Upon Cooling The solution is not saturated; too much solvent was used.Reheat the solution and evaporate some of the solvent to concentrate it. Then, allow it to cool again.
Scratch the inside of the flask with a glass rod at the liquid's surface to induce crystallization.
Product Appears as a Fine Powder Instead of Distinct Crystals The solution cooled too rapidly.Allow the solution to cool slowly and undisturbed to promote the formation of larger crystals.

Experimental Protocol: Purification of Crude Benzanilide

This protocol outlines the purification of crude benzanilide synthesized from aniline and benzoyl chloride.

Materials:

  • Crude benzanilide

  • 1 M Hydrochloric Acid (HCl)

  • 1 M Sodium Hydroxide (NaOH)

  • Deionized water

  • Ethanol

  • Decolorizing carbon (optional)

  • Büchner funnel and flask

  • Filter paper

  • Beakers

  • Erlenmeyer flask

  • Heating mantle or hot plate

  • Ice bath

Procedure:

  • Acid Wash (Removal of Aniline):

    • Suspend the crude benzanilide in a beaker with approximately 1 M HCl solution.

    • Stir the mixture vigorously for 10-15 minutes.

    • Filter the solid using a Büchner funnel and wash the cake with deionized water.

    • Repeat the acid wash to ensure all aniline has been removed.[1]

  • Base Wash (Removal of Benzoic Acid):

    • Transfer the acid-washed solid to a clean beaker and suspend it in approximately 1 M NaOH solution.

    • Stir the mixture for 10-15 minutes.

    • Filter the solid using a Büchner funnel and wash thoroughly with deionized water until the washings are neutral.

  • Recrystallization:

    • Transfer the washed and dried crude benzanilide to an Erlenmeyer flask.

    • Add a minimal amount of ethanol and heat the mixture to boiling to dissolve the solid.[7]

    • If the solution is colored, add a small amount of decolorizing carbon and boil for a few more minutes.[1]

    • Perform a hot filtration to remove the decolorizing carbon and any other insoluble impurities.

    • Allow the filtrate to cool slowly to room temperature.

    • Once crystals begin to form, place the flask in an ice bath to complete the crystallization process.

  • Isolation and Drying:

    • Collect the purified benzanilide crystals by vacuum filtration using a Büchner funnel.

    • Wash the crystals with a small amount of cold ethanol.

    • Allow the crystals to air dry or dry them in a desiccator.

  • Analysis:

    • Determine the melting point of the dried crystals to assess their purity.

Data Presentation

Compound Molar Mass ( g/mol ) Melting Point (°C) Solubility
Benzanilide197.24161-163Insoluble in water; soluble in hot ethanol.[7][8]
Aniline93.13-6Slightly soluble in water; soluble in HCl.
Benzoic Acid122.12122Slightly soluble in cold water; soluble in hot water and NaOH solution.

Visualization of the Purification Workflow

PurificationWorkflow Purification Workflow for Crude Benzanilide Crude Crude Benzanilide (contains Aniline, Benzoic Acid) AcidWash Wash with 1M HCl Crude->AcidWash Filter1 Filter AcidWash->Filter1 AnilineWaste Aqueous Waste (Anilinium Chloride) Filter1->AnilineWaste Filtrate Solid1 Solid (Benzanilide, Benzoic Acid) Filter1->Solid1 Solid BaseWash Wash with 1M NaOH Solid1->BaseWash Filter2 Filter BaseWash->Filter2 BenzoateWaste Aqueous Waste (Sodium Benzoate) Filter2->BenzoateWaste Filtrate Recrystallize Recrystallize from Hot Ethanol Filter2->Recrystallize Solid Cool Cool to Crystallize Recrystallize->Cool Filter3 Filter and Dry Cool->Filter3 Pure Pure Benzanilide Crystals Filter3->Pure

Caption: A flowchart illustrating the key steps in the purification of crude benzanilide.

References

Optimization

removing excess aniline from benzanilide product using acid wash

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the removal of excess aniline (B41778) from benzanili...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the removal of excess aniline (B41778) from benzanilide (B160483) products using an acid wash.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind using an acid wash to remove aniline from benzanilide?

An acid wash is an effective purification technique that leverages the difference in basicity between the aniline reactant and the benzanilide product. Aniline is a weak base, and it readily reacts with a dilute acid, such as hydrochloric acid (HCl), to form a water-soluble salt, anilinium chloride.[1][2] Benzanilide, being a neutral amide, does not react with the dilute acid and remains insoluble in the aqueous solution. This significant difference in solubility allows for the selective removal of the aniline impurity through liquid-liquid extraction or by washing the solid product.

Q2: Why is it crucial to remove unreacted aniline from the benzanilide product?

Residual aniline can interfere with subsequent synthetic steps, alter the product's physical properties, and is generally considered an impurity that can affect the product's performance in downstream applications. For pharmaceutical applications, removal of all process impurities to acceptable levels is a critical regulatory requirement.

Q3: Can other acids be used for the acid wash besides hydrochloric acid?

Yes, other dilute mineral acids like sulfuric acid can also be used. The key is that the acid must be strong enough to protonate the aniline, forming a water-soluble salt. However, hydrochloric acid is commonly used due to its effectiveness and the high solubility of the resulting anilinium chloride.

Data Presentation

The efficiency of the acid wash purification is based on the differential solubility of the components in aqueous solutions. The following table summarizes the relevant solubility data.

CompoundChemical StructureSolubility in WaterSolubility in Dilute Aqueous Acid (e.g., 1M HCl)Rationale for Solubility
Benzanilide Benzanilide StructureInsoluble[3][4]InsolubleBenzanilide is a neutral amide and does not have a sufficiently basic site to be protonated by dilute acid.
Aniline Aniline StructureSlightly soluble (3.6 g/100 mL at 20°C)[5]Soluble[1][6]The amino group is basic and is protonated by the acid to form the highly water-soluble anilinium salt.[1]
Anilinium Chloride Anilinium Chloride StructureHighly soluble (107 g/100 mL at 20°C)[5]Highly solubleAs an ionic salt, it is readily solvated by polar water molecules.

Experimental Protocols

Detailed Methodology for Acid Wash of Benzanilide

This protocol is adapted from established organic synthesis procedures.[6]

  • Preparation of the Acidic Solution : Prepare a 1M solution of hydrochloric acid by diluting concentrated HCl with deionized water.

  • Suspension of the Crude Product : In a flask, suspend the crude benzanilide product (containing excess aniline) in the 1M HCl solution. Use a sufficient volume of the acid solution to ensure the entire solid can be effectively stirred.

  • Agitation : Vigorously stir the suspension for at least 30-60 minutes.[6] This ensures that all the aniline comes into contact with the acid and is converted to its water-soluble salt.

  • Isolation of the Purified Product :

    • If the product is a solid : Filter the mixture using a Büchner funnel. Wash the solid cake on the funnel with a small amount of fresh 1M HCl, followed by deionized water to remove any remaining acid and anilinium chloride.

    • If the product is dissolved in an organic solvent : Transfer the mixture to a separatory funnel. Allow the layers to separate and drain the lower aqueous layer. Wash the organic layer with one or two more portions of 1M HCl, followed by a wash with deionized water, and finally with a saturated sodium bicarbonate solution to neutralize any remaining acid.

  • Drying : Dry the purified benzanilide product. If it is a solid, it can be air-dried or dried in a vacuum oven at a moderate temperature. If it is in an organic solvent, dry the solution over an anhydrous drying agent (e.g., sodium sulfate (B86663) or magnesium sulfate), filter, and remove the solvent under reduced pressure.

  • Purity Check : Assess the purity of the benzanilide product using an appropriate analytical method, such as Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or by checking its melting point.

Troubleshooting Guide

IssuePotential Cause(s)Recommended Solution(s)
Incomplete Removal of Aniline - Insufficient amount of acid used.- Inadequate stirring or contact time.- Concentration of acid is too low.- Use a larger volume of the acid solution or repeat the wash step.[6]- Increase the stirring time to ensure complete reaction.- Ensure the acid concentration is sufficient (e.g., 1M HCl).
Formation of an Emulsion - Vigorous shaking of the separatory funnel.- Presence of fine particulate matter or other impurities acting as emulsifying agents.- Allow the mixture to stand undisturbed for a longer period.- Add a saturated solution of sodium chloride (brine) to increase the ionic strength of the aqueous phase.[7]- If the emulsion persists, filter the mixture through a pad of Celite® or glass wool.[8]- For persistent emulsions, centrifugation can be effective.
Loss of Benzanilide Product - The benzanilide product may have some slight solubility in the organic solvent used for extraction, which is then partially soluble in the aqueous layer.- If the product is acid-sensitive, it may degrade.- Minimize the number of washes, or back-extract the combined aqueous washes with a fresh portion of the organic solvent to recover any dissolved product.- For acid-sensitive products, consider using a milder acid or a different purification technique such as column chromatography with an amine-deactivated stationary phase.[9][10]
Product is an Oil Instead of a Solid - Presence of impurities, including residual aniline, can lower the melting point of the product.- Ensure the acid wash was thorough. Consider an additional wash step.- Attempt to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of pure benzanilide.
Product is Colored - Aniline can oxidize to form colored impurities.- After the acid wash, the product can be recrystallized from a suitable solvent (e.g., ethanol) to remove colored impurities.[11]

Visualizations

Chemical_Principle cluster_aqueous Aqueous Phase Benzanilide Benzanilide (Product) Insoluble in Acid Aniline_start Aniline (Impurity) HCl + Dilute HCl Aniline_start->HCl Anilinium Anilinium Chloride (Water-Soluble Salt) Anilinium->Aniline_start Deprotonation (with base) HCl->Anilinium Protonation

Caption: Chemical principle of aniline removal via acid wash.

Troubleshooting_Workflow Start Start: Crude Benzanilide with Aniline Impurity AcidWash Perform Acid Wash (e.g., 1M HCl) Start->AcidWash Emulsion Emulsion Formed? AcidWash->Emulsion CheckPurity Check Purity (TLC/HPLC) AnilinePresent Aniline Still Present? CheckPurity->AnilinePresent RepeatWash Repeat Acid Wash with Vigorous Stirring AnilinePresent->RepeatWash Yes ProductLoss Significant Product Loss? AnilinePresent->ProductLoss No Emulsion->CheckPurity No BreakEmulsion Break Emulsion: - Add Brine - Let Stand - Filter through Celite Emulsion->BreakEmulsion Yes RepeatWash->CheckPurity BreakEmulsion->CheckPurity BackExtract Back-extract Aqueous Layers with Organic Solvent ProductLoss->BackExtract Yes PureProduct Pure Benzanilide ProductLoss->PureProduct No BackExtract->PureProduct

Caption: Troubleshooting workflow for acid wash purification.

References

Troubleshooting

preventing benzoyl chloride hydrolysis during benzanilide synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing benzoyl chloride hydrolysis during...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing benzoyl chloride hydrolysis during benzanilide (B160483) synthesis.

Troubleshooting Guide

This guide addresses specific issues that may arise during the Schotten-Baumann synthesis of benzanilide, with a focus on minimizing the hydrolysis of benzoyl chloride.

Problem Possible Cause(s) Suggested Solution(s)
Low Yield of Benzanilide Hydrolysis of Benzoyl Chloride: Benzoyl chloride is highly reactive with water and can hydrolyze to form benzoic acid, reducing the yield of the desired benzanilide.[1][2] This is a common issue in the aqueous basic conditions of the Schotten-Baumann reaction.[1][2]- Control Addition of Benzoyl Chloride: Add the benzoyl chloride slowly and dropwise to the reaction mixture.[3][4] This minimizes its concentration at any given time, favoring the reaction with aniline (B41778) over hydrolysis. - Vigorous Stirring: Ensure efficient and vigorous stirring of the biphasic mixture to maximize the interfacial area between the organic and aqueous phases, promoting the reaction between aniline and benzoyl chloride.[2] - Temperature Control: The reaction is exothermic.[5] Maintain a low to moderate temperature (e.g., room temperature or slightly above) to control the reaction rate and reduce the rate of hydrolysis.[2]
Incomplete Reaction: The reaction may not have proceeded to completion.- Reaction Time: Ensure a sufficient reaction time. The disappearance of the characteristic odor of benzoyl chloride can indicate the completion of the reaction.[4][5] - pH Control: The presence of a base, typically 10% aqueous sodium hydroxide (B78521), is crucial to neutralize the HCl byproduct and drive the reaction forward.[3]
Product is Oily or has a Low Melting Point Contamination with Benzoic Acid: The presence of benzoic acid as an impurity will lower the melting point of the final product.[1]- Purification: Wash the crude product with a dilute base solution, such as saturated sodium bicarbonate, to remove the acidic benzoic acid impurity.[1][6] The benzoic acid will be converted to the water-soluble sodium benzoate (B1203000) and removed in the aqueous layer.[1] - Recrystallization: Recrystallize the purified product from a suitable solvent, such as hot ethanol (B145695), to obtain pure benzanilide crystals.[3]
Reaction is Sluggish Poor Mixing: In a two-phase system, inadequate mixing can lead to a slow reaction rate.[2]- Increase Stirring Rate: Use a mechanical stirrer to ensure vigorous agitation of the reaction mixture.[2] - Phase-Transfer Catalyst: Consider the use of a phase-transfer catalyst (PTC) to facilitate the transfer of reactants between the aqueous and organic phases, which can significantly increase the reaction rate. Quaternary ammonium (B1175870) salts are effective PTCs for this purpose.[7][8][9]

Frequently Asked Questions (FAQs)

Q1: What is the primary side reaction to be concerned about during benzanilide synthesis via the Schotten-Baumann reaction?

A1: The primary side reaction is the hydrolysis of benzoyl chloride in the presence of the aqueous base (e.g., NaOH) to form benzoic acid.[1][2] This side reaction competes with the desired reaction of benzoyl chloride with aniline to form benzanilide, thereby reducing the overall yield.

Q2: How can I confirm if my benzanilide product is contaminated with benzoic acid?

A2: Benzoic acid contamination can be suspected if the melting point of your product is lower and broader than the literature value for pure benzanilide (163-164 °C). Additionally, an IR spectrum of the impure product may show a broad O-H stretch characteristic of a carboxylic acid, in addition to the amide N-H and C=O stretches.

Q3: What is the role of the sodium hydroxide solution in the Schotten-Baumann reaction?

A3: The sodium hydroxide solution serves two main purposes. Firstly, it neutralizes the hydrochloric acid (HCl) that is formed as a byproduct of the reaction between aniline and benzoyl chloride.[3] This prevents the protonation of the aniline, which would render it non-nucleophilic and stop the reaction.[10] Secondly, it helps to drive the reaction to completion by removing one of the products.[3]

Q4: Are there alternatives to sodium hydroxide that can offer better selectivity?

A4: Yes, using potassium hydroxide (KOH) instead of sodium hydroxide (NaOH) has been shown to increase the selectivity of the desired amidation reaction over the competing hydrolysis.[9][11] Additionally, using an organic base like pyridine (B92270) can be an alternative, as it can also act as a catalyst.[3][12]

Q5: Can the reaction conditions be optimized to favor benzanilide formation?

A5: Yes, several parameters can be optimized. Slow, dropwise addition of benzoyl chloride with vigorous stirring is crucial.[3][4] Maintaining a controlled temperature can also help. Furthermore, the use of a phase-transfer catalyst can significantly enhance the rate of the desired reaction between aniline and benzoyl chloride over the hydrolysis of benzoyl chloride.[7][9]

Experimental Protocols

Protocol 1: Standard Schotten-Baumann Synthesis of Benzanilide
  • In a conical flask, dissolve 2.5 mL of aniline in 25 mL of 10% aqueous sodium hydroxide solution.[13]

  • To this solution, add 3.5 mL of benzoyl chloride dropwise while vigorously shaking the flask.[4][13] The reaction is exothermic, and a white solid should begin to precipitate.

  • After the complete addition of benzoyl chloride, stopper the flask and continue to shake vigorously for 15-20 minutes, or until the odor of benzoyl chloride is no longer detectable.[4]

  • Filter the crude benzanilide using vacuum filtration and wash the solid with cold water to remove any soluble byproducts.[3]

  • Proceed with purification as described in Protocol 2.

Protocol 2: Purification of Benzanilide from Benzoic Acid
  • Suspend the crude benzanilide in a suitable organic solvent such as dichloromethane.

  • Transfer the suspension to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate.[1] This will convert any benzoic acid impurity into water-soluble sodium benzoate.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over an anhydrous salt (e.g., magnesium sulfate), filter, and remove the solvent under reduced pressure.

  • Recrystallize the resulting solid from hot ethanol to obtain pure benzanilide crystals.[3]

Data Presentation

Parameter Condition Effect on Benzanilide Yield/Purity Primary Rationale
Rate of Benzoyl Chloride Addition Slow (dropwise)Increases yield and purityMinimizes local excess of benzoyl chloride, favoring reaction with aniline over hydrolysis.[2]
FastDecreases yield and purityIncreases the likelihood of benzoyl chloride reacting with water, leading to benzoic acid formation.
Stirring VigorousIncreases yieldMaximizes the interfacial area between the aqueous and organic phases, enhancing the reaction rate.[2]
PoorDecreases yieldLimits the interaction between reactants in the biphasic system.
Temperature Controlled (e.g., Room Temp)Favors higher purityHelps to control the exothermic reaction and can reduce the rate of the hydrolysis side reaction.[2]
HighMay decrease purityCan accelerate the rate of benzoyl chloride hydrolysis.
Base NaOHStandardEffective at neutralizing HCl byproduct.[3]
KOHPotentially higher selectivityCan accelerate the desired amidation reaction more than the hydrolysis side reaction.[9][11]
Catalyst NoneStandardReaction proceeds at a moderate rate.
Phase-Transfer Catalyst (e.g., Quaternary Ammonium Salt)Increases reaction rate and selectivityEnhances the rate of the desired amidation reaction without significantly affecting the rate of hydrolysis.[7][8][9]

Visualizations

competing_reactions BC Benzoyl Chloride Benzanilide Benzanilide (Desired Product) BC->Benzanilide + Aniline (Aminolysis) BenzoicAcid Benzoic Acid (Hydrolysis Product) BC->BenzoicAcid + H2O (Hydrolysis) Aniline Aniline Water Water (from NaOH(aq))

Caption: Competing reaction pathways for benzoyl chloride.

experimental_workflow cluster_reaction Reaction cluster_workup Workup & Purification A 1. Mix Aniline and aq. NaOH B 2. Add Benzoyl Chloride Dropwise (Vigorous Stirring) A->B C 3. React for 15-20 min B->C D 4. Filter Crude Product C->D Reaction Complete E 5. Wash with NaHCO3(aq) D->E F 6. Recrystallize from Ethanol E->F G Benzanilide F->G Pure Product

References

Optimization

Technical Support Center: Catalyst Regeneration and Reuse in Palladium-Catalyzed Benzanilide Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for the...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for the regeneration and reuse of palladium catalysts in benzanilide (B160483) synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during palladium-catalyzed benzanilide synthesis, with a focus on catalyst performance and recyclability.

Problem Potential Cause Recommended Solution
Low or No Product Yield Inactive Catalyst: The active Pd(0) species may not have formed or has been deactivated by exposure to oxygen.- Ensure all reagents and solvents are thoroughly deoxygenated by sparging with an inert gas (Argon or Nitrogen). - Use a pre-activated catalyst or ensure in-situ reduction of the Pd(II) precursor is complete.
Catalyst Poisoning: Nitrogen-containing starting materials (anilines) or products (benzanilides) can coordinate to the palladium center, inhibiting its catalytic activity.- Increase the catalyst loading. - Screen different ligands. Bulky, electron-rich phosphine (B1218219) ligands can sometimes mitigate catalyst poisoning by preventing substrate coordination.
Suboptimal Reaction Conditions: Incorrect temperature, solvent, or base can lead to poor catalyst performance.- Optimize the reaction temperature; typically, these reactions require heating (80-110 °C). - Screen solvents. While toluene (B28343) and dioxane are common, for polar substrates, solvents like DMF might improve solubility.[1][2] - Ensure the base is appropriate for the substrate and reaction conditions. Common bases include NaOt-Bu, K₂CO₃, and Cs₂CO₃.
Catalyst Deactivation During Reaction Formation of Palladium Black: High temperatures or prolonged reaction times can cause the catalyst to agglomerate and precipitate as inactive palladium black.- Lower the reaction temperature and extend the reaction time. - Ensure efficient stirring to maintain catalyst dispersion. - Consider using a supported catalyst, which can offer greater stability against aggregation.
Leaching of Palladium: The active palladium species may leach from the support into the reaction medium, especially under harsh conditions.[3][4]- After the reaction, perform a hot filtration test. If the reaction continues in the filtrate, leaching has occurred. - Consider using a catalyst with a stronger metal-support interaction or functionalized supports to minimize leaching.
Decreased Catalyst Activity After Recycling Incomplete Removal of Adsorbates: Residual starting materials, products, or byproducts can block the active sites of the catalyst.- Implement a more rigorous washing protocol after catalyst recovery. Washing with different solvents of varying polarity can be effective. - Consider a mild regeneration treatment, such as washing with a solvent mixture like chloroform (B151607) and glacial acetic acid, to remove strongly adsorbed organic species.[5]
Sintering of Palladium Nanoparticles: High-temperature regeneration methods (e.g., calcination) can cause the palladium nanoparticles to grow in size, reducing the number of active sites.- Use lower temperatures for calcination if it is part of the regeneration protocol. - Characterize the regenerated catalyst using techniques like TEM to assess particle size.
Poisoning by Impurities: If not thoroughly cleaned, the catalyst can be poisoned by impurities in subsequent reaction runs.- Ensure all glassware is meticulously cleaned between cycles. - Use fresh, high-purity reagents for each recycling experiment.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of palladium catalyst deactivation in benzanilide synthesis?

A1: The most common causes of deactivation include:

  • Poisoning: The nitrogen atoms in aniline (B41778) and benzanilide can act as ligands, binding to the palladium active sites and preventing them from participating in the catalytic cycle.

  • Coking/Fouling: Organic molecules, including substrates, products, and byproducts, can adsorb onto the catalyst surface, blocking pores and active sites.

  • Sintering: At high temperatures, palladium nanoparticles can agglomerate into larger, less active particles, reducing the available surface area.

  • Leaching: The active palladium species can detach from the support and dissolve into the reaction mixture, leading to a loss of heterogeneous catalyst.[3][4]

Q2: How can I tell if my catalyst has been deactivated?

A2: Signs of catalyst deactivation include a significant drop in reaction yield or conversion rate compared to previous runs with the fresh catalyst. Visual inspection may reveal the formation of palladium black (a fine, black precipitate), which indicates catalyst agglomeration. For a more detailed analysis, characterization techniques such as Transmission Electron Microscopy (TEM) can be used to observe changes in particle size, X-ray Photoelectron Spectroscopy (XPS) to assess the oxidation state of palladium, and Brunauer-Emmett-Teller (BET) analysis to measure changes in surface area.

Q3: Is it better to use a homogeneous or heterogeneous palladium catalyst for benzanilide synthesis?

A3: Both types of catalysts can be effective. Homogeneous catalysts often exhibit higher activity and selectivity but can be difficult to separate from the product, making reuse challenging. Heterogeneous catalysts, such as palladium on carbon (Pd/C), palladium on alumina (B75360) (Pd/Al₂O₃), or palladium on clay, are generally preferred for their ease of recovery (typically by filtration) and recyclability, which is advantageous for sustainable and cost-effective processes.[2][6]

Q4: How many times can I typically reuse my palladium catalyst?

A4: The number of times a catalyst can be reused depends on the specific catalyst, the reaction conditions, and the effectiveness of the recovery and regeneration process. Some robust heterogeneous catalysts have been shown to be recyclable for 5-7 times or more with only a minor loss in activity.[2][6] It is crucial to monitor the catalyst's performance in each cycle to determine its practical lifespan.

Q5: What is palladium leaching and how can I minimize it?

A5: Palladium leaching is the process where palladium species detach from the solid support and dissolve into the reaction solution.[3][4] This can lead to product contamination and a decrease in the activity of the heterogeneous catalyst over time. To minimize leaching, you can:

  • Use a support material that has a strong interaction with the palladium nanoparticles.

  • Employ milder reaction conditions (lower temperatures).

  • Use ligands that help to stabilize the palladium on the support.

  • Chemically anchor the palladium to the support through covalent bonds.

Quantitative Data on Catalyst Reuse

The following table summarizes the recyclability of a palladium-doped clay catalyst in the synthesis of benzanilide from 4-methoxy aniline and benzoyl chloride under microwave irradiation.[2]

Recycle Run Yield (%)
199
299
398
498
597
696
796

Experimental Protocols

Protocol 1: Synthesis of Benzanilide using a Recyclable Pd-Clay Catalyst[2]
  • Reaction Setup: In a 5 mL microwave vial, add benzoyl chloride (1 mmol), aniline (1 mmol), and 5 mg of the Pd-clay catalyst.

  • Microwave Irradiation: Cap the vial with a Teflon pressure cap and place it in a microwave reactor. Irradiate the mixture for 8 minutes at 150°C.

  • Catalyst Recovery: After the reaction is complete and the mixture has cooled to room temperature, dissolve the mixture in ethyl acetate.

  • Filtration: Separate the catalyst from the solution by filtration.

  • Washing: Wash the recovered catalyst with ethanol (B145695).

  • Drying: Dry the catalyst before reusing it in a subsequent reaction.

  • Product Purification: The product in the filtrate can be purified by crystallization.

Protocol 2: General Procedure for Catalyst Regeneration by Solvent Washing

This protocol is a general method for removing organic residues that may deactivate the catalyst.

  • Catalyst Recovery: After the reaction, recover the palladium catalyst by filtration.

  • Initial Wash: Wash the catalyst several times with the solvent used in the reaction to remove any residual product and unreacted starting materials.

  • Solvent Treatment: Create a slurry of the catalyst in a 2:3 mixture of chloroform and glacial acetic acid.[5]

  • Stirring/Sonication: Stir the slurry at 60°C for 1 hour. Alternatively, sonication can be used to aid in the removal of strongly adsorbed species.

  • Filtration and Washing: Filter the catalyst and wash it thoroughly with absolute ethanol and then deionized water to remove the acid and any remaining impurities.

  • Drying: Dry the catalyst in an oven at 110°C for 6-12 hours before reuse.

Protocol 3: Recovery of Palladium from a Spent Catalyst by Leaching and Precipitation

This protocol is for the complete recovery of palladium from a deactivated catalyst that cannot be effectively regenerated.

  • Calcination: Calcine the spent catalyst in a furnace at 400-500°C for 3 hours to burn off organic residues.

  • Leaching: Prepare a leaching solution of 3 M HCl and 5% (v/v) H₂O₂. Add the calcined catalyst to this solution at a pulp density of 50 g/L. Heat the mixture to 80°C and stir for 2 hours.

  • Filtration: Filter the mixture to separate the catalyst support from the acidic solution containing the dissolved palladium.

  • Precipitation: Adjust the pH of the filtrate to 9 by the dropwise addition of a 0.5 M NaOH solution. This will precipitate the palladium as palladium hydroxide (B78521).

  • Recovery: Collect the palladium hydroxide precipitate by filtration, wash it with deionized water, and dry it. The recovered palladium can then be used to prepare a fresh batch of catalyst.

Visualizations

experimental_workflow cluster_synthesis Benzanilide Synthesis cluster_recovery Catalyst Recovery cluster_evaluation Performance Evaluation cluster_regeneration Catalyst Regeneration start Mix Reactants & Catalyst reaction Reaction (e.g., Microwave) start->reaction filtration Filtration reaction->filtration washing Washing with Solvents filtration->washing drying Drying washing->drying activity_check Check Activity/Yield drying->activity_check deactivated Activity Decreased? activity_check->deactivated deactivated->start No regen_protocol Regeneration Protocol (e.g., Solvent Wash) deactivated->regen_protocol regen_protocol->start

Caption: Experimental workflow for catalyst use, recovery, and regeneration.

troubleshooting_low_yield decision decision solution solution start Low Product Yield Observed q1 Are reagents and solvents degassed and dry? start->q1 sol1 Degas solvents and use dry reagents. q1->sol1 No q2 Is the catalyst active? q1->q2 Yes sol1->q2 sol2 Use a pre-activated catalyst or ensure proper activation. q2->sol2 No q3 Are reaction conditions (T, base, solvent) optimal? q2->q3 Yes sol2->q3 sol3 Screen different temperatures, bases, and solvents. q3->sol3 No q4 Is catalyst poisoning suspected? q3->q4 Yes sol3->q4 sol4 Increase catalyst loading or screen different ligands. q4->sol4 Yes end Yield Improved q4->end No sol4->end

Caption: A troubleshooting guide for addressing low yields in benzanilide synthesis.

catalyst_deactivation cluster_deactivation Deactivation Pathways active_catalyst Active Pd Catalyst (e.g., Pd(0) nanoparticles on support) poisoning Poisoning (N-coordination) active_catalyst->poisoning sintering Sintering (High Temperature) active_catalyst->sintering leaching Leaching (Dissolution of Pd) active_catalyst->leaching coking Coking/Fouling (Organic Residues) active_catalyst->coking deactivated_catalyst Deactivated Catalyst poisoning->deactivated_catalyst sintering->deactivated_catalyst leaching->deactivated_catalyst coking->deactivated_catalyst

Caption: Common pathways for palladium catalyst deactivation.

References

Troubleshooting

challenges in scaling up benzanilide production from aniline

This guide provides researchers, scientists, and drug development professionals with technical support for challenges encountered during the scaling up of benzanilide (B160483) production from aniline (B41778). Frequentl...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides researchers, scientists, and drug development professionals with technical support for challenges encountered during the scaling up of benzanilide (B160483) production from aniline (B41778).

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing benzanilide from aniline? A1: The most prevalent laboratory and industrial method is the Schotten-Baumann reaction.[1][2][3] This involves the acylation of aniline with benzoyl chloride in the presence of an aqueous base, typically sodium hydroxide (B78521) (NaOH), to neutralize the hydrochloric acid (HCl) byproduct.[3][4][5]

Q2: What are the primary side reactions to consider when scaling up this process? A2: The main side reaction is the hydrolysis of the reactive benzoyl chloride by water, which forms benzoic acid.[1][6] This is especially problematic in the biphasic Schotten-Baumann reaction, which uses an aqueous base.[1] Managing the reaction temperature and the rate of benzoyl chloride addition is crucial to minimize this.

Q3: Why is temperature control critical during scale-up? A3: The reaction between aniline and benzoyl chloride is highly exothermic, meaning it releases a significant amount of heat.[7][8] In a large-scale reactor, inefficient heat dissipation can lead to a rapid temperature increase, accelerating the undesirable hydrolysis of benzoyl chloride and potentially causing safety hazards.[1][6]

Q4: What are the key safety precautions when working with the reactants? A4: Benzoyl chloride is toxic and moisture-sensitive, and its vapor is a lachrymator (induces tearing).[9] Aniline is toxic and can be absorbed through the skin.[10] Both should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles. The reaction should be equipped with a system to manage the HCl gas that may be generated.

Q5: What is the role of the base (e.g., NaOH) in the reaction? A5: The base plays two critical roles. First, it neutralizes the hydrochloric acid (HCl) generated during the reaction, preventing it from protonating the unreacted aniline and rendering it non-nucleophilic.[3][11] Second, by driving the equilibrium, it ensures the reaction proceeds to completion, thus maximizing the yield of benzanilide.[3]

Troubleshooting Guide

IssuePotential Cause(s)Recommended Solution(s)
Low Product Yield 1. Incomplete Reaction: Insufficient reaction time or temperature. 2. Hydrolysis of Benzoyl Chloride: Benzoyl chloride reacting with water instead of aniline.[1][6] 3. Product Loss During Workup: Product dissolving in wash liquids or remaining in the mother liquor after recrystallization.[6] 4. Incorrect Stoichiometry: Inaccurate measurement of reactants.1. Monitor the reaction using Thin-Layer Chromatography (TLC) to determine completion. Consider extending the reaction time or moderately increasing the temperature.[6] 2. Perform the reaction under anhydrous conditions where possible or control the addition rate of benzoyl chloride to a well-stirred, cooled mixture to favor the reaction with aniline.[6] 3. Minimize the volume of solvent used for recrystallization. Ensure wash steps are performed with cold solvents to reduce product loss.[12] 4. Double-check all calculations and ensure accurate measurement of all reagents.
Product is Impure (e.g., low melting point) 1. Presence of Starting Materials: Unreacted aniline or benzoic acid (from hydrolysis) present in the final product.[13] 2. Side-Product Formation: Formation of other byproducts due to uncontrolled reaction conditions. 3. Inefficient Purification: Inadequate washing or recrystallization.1. During workup, wash the crude product with dilute HCl to remove unreacted aniline and with a dilute base (e.g., sodium bicarbonate) to remove benzoic acid.[7][12] 2. Maintain strict control over reaction temperature and addition rates. 3. Perform a second recrystallization, potentially using a different solvent system. Using decolorizing carbon can help remove colored impurities.[12]
Exothermic Reaction is Difficult to Control 1. Rapid Reagent Addition: Adding the benzoyl chloride too quickly to the aniline solution. 2. Insufficient Cooling: The reactor's cooling system is inadequate for the scale of the reaction. 3. High Reactant Concentration: The reaction mixture is too concentrated, leading to a rapid generation of heat.[6]1. Add the benzoyl chloride dropwise or via a syringe pump over an extended period.[6] 2. Ensure the reactor is placed in an ice bath and that the cooling system is functioning efficiently before starting the addition. 3. Use a sufficient amount of solvent to help dissipate the heat generated during the reaction.[6]
Phase Separation or Mixing Issues at Scale 1. Poor Mass Transfer: In a biphasic system, inefficient mixing between the aqueous and organic layers can slow the reaction rate.[1] 2. Emulsion Formation: Vigorous agitation can sometimes lead to stable emulsions, complicating the workup.1. Optimize the stirring speed and consider the reactor and impeller design to ensure efficient mixing and maximize the interfacial area between the phases. 2. If an emulsion forms, adding a saturated brine solution can help break it. Allow the mixture to stand for a longer period to facilitate separation.

Experimental Protocols

Key Experiment: Schotten-Baumann Synthesis of Benzanilide

This protocol details a standard lab-scale procedure that can be adapted for scale-up.

Materials:

  • Aniline (e.g., 2.5 mL, ~2.6 g)

  • 10% Aqueous Sodium Hydroxide (NaOH) solution (e.g., 25 mL)

  • Benzoyl Chloride (e.g., 3.5 mL, ~4.3 g)

  • Cold Water

  • Ethanol (for recrystallization)

  • Dilute Hydrochloric Acid (HCl)

  • Dilute Sodium Bicarbonate (NaHCO₃)

Procedure:

  • Reaction Setup: In a conical flask or reactor vessel of appropriate size, combine aniline and the 10% NaOH solution.[8][14] Ensure the vessel is in an ice bath to manage the reaction temperature.

  • Reagent Addition: While vigorously stirring the mixture, slowly add the benzoyl chloride in small portions over a period of 10-15 minutes.[14] A white solid precipitate of benzanilide will begin to form as heat is evolved.[8]

  • Reaction: After the addition is complete, continue to stir the mixture vigorously for an additional 10-15 minutes, or until the characteristic smell of benzoyl chloride is no longer detectable.[8][14]

  • Workup - Quenching and Filtration: Dilute the reaction mixture with cold water to help break up the solid mass.[14] Filter the crude product using a Buchner funnel.

  • Workup - Washing: Wash the collected solid sequentially with:

    • Cold water to remove soluble salts (NaCl).

    • Dilute HCl to remove any unreacted aniline.

    • Dilute NaHCO₃ to remove any benzoic acid.

    • Finally, wash again with cold water until the filtrate is neutral.

  • Purification: Recrystallize the crude, washed benzanilide from hot ethanol.[8] Dissolve the solid in a minimum amount of hot ethanol, filter the hot solution if necessary to remove insoluble impurities, and allow it to cool slowly to form crystals.

  • Drying: Collect the purified crystals by filtration and dry them in a vacuum oven or in the air. The melting point of pure benzanilide is 162-164 °C.[15]

Data Presentation

Table 1: Comparison of Lab-Scale Benzanilide Synthesis Conditions

ParameterProtocol 1[7]Protocol 2[8]Protocol 3[16]
Aniline 12 g2.6 g (2.5 mL)1 mL
Benzoyl Chloride 10 g4.3 g (3.5 mL)1 mL
Base Dilute NaOH25 mL of 10% NaOH12 mL of 10% NaOH
Reaction Time Not specified10 minutes15 minutes
Purification Washed with HCl, water, NaOHRecrystallized from hot alcoholRecrystallized from ethanol
Reported Yield ~80%Not specified71.56%

Table 2: Physicochemical Properties of Benzanilide

PropertyValue
Chemical Formula C₁₃H₁₁NO[15]
Molar Mass 197.237 g/mol [15]
Appearance White solid[15]
Melting Point 162-164 °C[15]
Density 1.314 g/cm³[13][15]
Solubility in Water Insoluble (<0.1 g/L at 25 °C)[13][15]
Solubility in Ethanol 12.5 g / 100 mL at 25 °C[13]
Solubility in Chloroform >25 g / 100 mL at 25 °C[13]

Visualizations

Benzanilide_Synthesis_Pathway cluster_reactants Reactants cluster_products Products Aniline Aniline (C₆H₅NH₂) Reaction Schotten-Baumann Reaction Aniline->Reaction BenzoylChloride Benzoyl Chloride (C₆H₅COCl) BenzoylChloride->Reaction Benzanilide Benzanilide (C₆H₅CONHC₆H₅) HCl Hydrochloric Acid (HCl) Base Base (e.g., NaOH) Base->Reaction Catalyst & Neutralizer Reaction->Benzanilide Reaction->HCl

Caption: Reaction pathway for the synthesis of benzanilide from aniline.

Troubleshooting_Workflow Start Problem: Low Benzanilide Yield Cause1 Incomplete Reaction? Start->Cause1 Cause2 Significant Side Reactions? (e.g., Hydrolysis) Start->Cause2 Cause3 Product Loss During Workup? Start->Cause3 Solution1 Solution: - Increase reaction time/temp - Monitor with TLC Cause1->Solution1 Yes Solution2 Solution: - Ensure slow reagent addition - Improve cooling - Use anhydrous solvents if possible Cause2->Solution2 Yes Solution3 Solution: - Optimize wash steps (use cold solvent) - Minimize recrystallization solvent Cause3->Solution3 Yes

Caption: Troubleshooting workflow for addressing low product yield.

Scale_Up_Parameters Yield Yield Purity Purity Safety Safety Rate Rate Temp Temperature Temp->Yield affects Temp->Purity affects hydrolysis Temp->Safety exotherm risk Temp->Rate increases AdditionRate Reagent Addition Rate AdditionRate->Yield AdditionRate->Purity affects side reactions AdditionRate->Safety manages exotherm Mixing Stirring Speed (Mass Transfer) Mixing->Yield Mixing->Rate improves Concentration Concentration Concentration->Safety exotherm risk Concentration->Rate

Caption: Key parameter relationships in scaling up benzanilide production.

References

Optimization

effect of solvent choice on aniline and benzoic acid reaction kinetics

This guide addresses common issues encountered when studying the reaction kinetics between aniline (B41778) and benzoic acid, focusing on the critical role of solvent selection. Frequently Asked Questions (FAQs) & Troubl...

Author: BenchChem Technical Support Team. Date: December 2025

This guide addresses common issues encountered when studying the reaction kinetics between aniline (B41778) and benzoic acid, focusing on the critical role of solvent selection.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is the reaction between aniline and benzoic acid so slow in my chosen solvent?

A1: The reaction rate is highly dependent on the solvent's properties. A slow reaction could be due to several factors:

  • Solvent Polarity: The reaction between aniline (a nucleophile) and benzoic acid is an acid-base reaction that proceeds through a charged transition state. Polar solvents are generally better at stabilizing this charged intermediate, which can accelerate the reaction. If you are using a non-polar solvent like toluene (B28343) or hexane, the reaction rate will likely be very slow.[1][2]

  • Solvent Type (Protic vs. Aprotic): Protic solvents (e.g., water, ethanol) can form hydrogen bonds with aniline, which can decrease its nucleophilicity and slow down the reaction.[1] Polar aprotic solvents (e.g., DMSO, acetonitrile), on the other hand, do not hydrogen bond as strongly with the nucleophile, which can lead to a faster reaction.[3]

  • Viscosity: Highly viscous solvents can hinder the diffusion of reactants, reducing the frequency of collisions and thus slowing the reaction rate.[4]

Troubleshooting Steps:

  • Switch to a more polar solvent: If you are using a non-polar solvent, consider switching to a polar aprotic solvent like DMSO or acetonitrile (B52724) to see if the rate increases.

  • Evaluate protic solvents carefully: While polar, protic solvents might solvate the aniline too effectively, reducing its reactivity.

  • Check solvent viscosity: If using a particularly viscous solvent, try a less viscous alternative with similar polarity.

Q2: I'm observing unexpected side products. Could the solvent be the cause?

A2: Yes, the solvent can influence the reaction pathway and lead to side products. For instance, in hydroxylic (protic) solvents, the solvent molecules themselves can sometimes participate in the reaction, leading to ester or ether formation. The primary reaction is the formation of anilinium benzoate, but depending on conditions, further reactions like amide formation (benzanilide) can occur, especially at higher temperatures.

Troubleshooting Steps:

  • Use an inert solvent: Solvents like toluene or chloroform (B151607) are less likely to participate in the reaction.

  • Control the temperature: Higher temperatures can favor side reactions. Try running the reaction at a lower temperature.

  • Analyze your product mixture: Use techniques like TLC, HPLC, or NMR to identify the side products, which can give clues about the unintended reaction pathway.

Q3: How does solvent polarity quantitatively affect the reaction rate?

A3: Generally, for reactions that proceed through a charged transition state from neutral reactants, an increase in solvent polarity leads to an increase in the reaction rate.[1] This is because polar solvents stabilize the charged transition state more than the neutral reactants, lowering the activation energy. The relationship can be complex and is often evaluated using parameters like the dielectric constant (ε).

Below is a table summarizing the properties of common solvents and their expected qualitative effect on the reaction rate.

Data Presentation: Solvent Properties and Expected Kinetic Effects

SolventDielectric Constant (ε) at 25°C[1]TypeExpected Effect on Reaction Rate
Water78Polar ProticModerate to Fast (stabilizes ions, but may solvate aniline)[1]
Dimethyl Sulfoxide (DMSO)47Polar AproticFast (stabilizes transition state, less solvation of aniline)[1][3]
Acetonitrile37Polar AproticFast (similar to DMSO)[1][3]
Ethanol24.3Polar ProticModerate
Chloroform4.8Non-polarSlow
Toluene2.4Non-polarVery Slow[2]

Experimental Protocols

Protocol: Monitoring Reaction Kinetics using UV-Vis Spectroscopy

This protocol outlines a general method for determining the rate constant of the aniline and benzoic acid reaction.

1. Preparation of Solutions:

  • Prepare stock solutions of known concentrations of aniline and benzoic acid in the desired solvent.
  • Ensure the solvent is of high purity to avoid interference.

2. Kinetic Run:

  • Equilibrate the reactant solutions and the solvent to the desired reaction temperature in a water bath.
  • In a cuvette, mix known volumes of the aniline and benzoic acid solutions.
  • Immediately place the cuvette in a temperature-controlled UV-Vis spectrophotometer.

3. Data Acquisition:

  • Monitor the change in absorbance at a wavelength where one of the reactants or the product has a unique and strong absorption. For instance, aniline has a characteristic UV absorbance that will decrease as the reaction proceeds.
  • Record absorbance values at regular time intervals until the reaction is complete or has proceeded significantly.

4. Data Analysis:

  • Convert absorbance data to concentration using the Beer-Lambert law (A = εbc).
  • Plot concentration versus time.
  • Determine the reaction order and the rate constant (k) by fitting the data to the appropriate integrated rate law (e.g., second-order for this reaction).

Visualizations

Below are diagrams illustrating the experimental workflow and the conceptual relationship between solvent properties and reaction kinetics.

Experimental_Workflow cluster_prep 1. Preparation cluster_run 2. Kinetic Run cluster_analysis 3. Data Analysis Prep_Aniline Prepare Aniline Stock Solution Mix Mix Reactants in Solvent Prep_Aniline->Mix Prep_Benzoic Prepare Benzoic Acid Stock Solution Prep_Benzoic->Mix Spectro Place in UV-Vis Spectrophotometer Mix->Spectro Monitor Monitor Absorbance vs. Time Spectro->Monitor Calculate Calculate Rate Constant (k) Monitor->Calculate Solvent_Effects cluster_solvent Solvent Properties cluster_effects Kinetic Effects Polarity Polarity (Dielectric Constant) TS_Stabilization Transition State Stabilization Polarity->TS_Stabilization Increases Proticity Proticity (H-Bonding) Nuc_Solvation Nucleophile (Aniline) Solvation Proticity->Nuc_Solvation Increases Rate Reaction Rate (k) TS_Stabilization->Rate Increases Nuc_Solvation->Rate Decreases

References

Troubleshooting

minimizing azoxybenzene formation during aniline synthesis optimization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of aniline (B41778), with a spe...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of aniline (B41778), with a specific focus on minimizing the formation of the common byproduct, azoxybenzene (B3421426).

Troubleshooting Guide

This guide addresses common issues encountered during aniline synthesis, particularly via the catalytic hydrogenation of nitrobenzene (B124822), and provides systematic steps to identify and resolve them.

Issue 1: High Levels of Azoxybenzene Impurity Detected

  • Symptom: Chromatographic analysis (GC, HPLC) of the crude reaction mixture shows a significant peak corresponding to azoxybenzene. The isolated aniline product may have a yellowish tint.

  • Possible Causes & Solutions:

CauseCorrective Actions
Incomplete Reduction The formation of azoxybenzene occurs through the condensation of partially reduced intermediates, nitrosobenzene (B162901) and phenylhydroxylamine. Ensure complete reduction to aniline by: - Optimizing Hydrogen Pressure: Inadequate hydrogen pressure can lead to the accumulation of intermediates. Increase the hydrogen pressure within the safe limits of your reactor system. - Extending Reaction Time: Monitor the reaction progress using TLC or in-situ monitoring techniques to ensure it goes to completion.
Catalyst Deactivation or Inappropriate Choice The catalyst plays a crucial role in the selective reduction of the nitro group. - Catalyst Activity: Use a fresh batch of a high-activity catalyst, such as Palladium on Carbon (Pd/C) or a supported Nickel catalyst. If reusing a catalyst, ensure it has been properly regenerated. - Catalyst Loading: Lower palladium loading (e.g., 0.3 wt% vs. 5 wt%) on the support has been shown to favor aniline selectivity and reduce the formation of byproducts.[1][2]
Suboptimal Reaction Temperature Temperature can significantly influence the reaction pathway. - Temperature Control: While higher temperatures can increase the reaction rate, they may also promote side reactions. Aniline selectivity has been observed to decrease at temperatures above 100°C.[1][2] For a Pd/Al2O3 catalyst, aniline selectivity was 97% at 60°C but dropped to 68% at 180°C.[1]
Incorrect pH of the Reaction Medium The pH of the reaction medium can influence the stability and reactivity of intermediates. - pH Adjustment: While acidic conditions are often used for reductions with metals like tin, catalytic hydrogenations are typically performed under neutral conditions. Alkaline conditions can sometimes favor the formation of condensation products like azoxybenzene.[3]
Solvent Effects The choice of solvent can affect the solubility of hydrogen and the reaction intermediates, thereby influencing selectivity. - Solvent Selection: Protic solvents like ethanol (B145695) are commonly used. In some photocatalytic reductions, methanol (B129727) has shown high selectivity for aniline, while tetrahydrofuran (B95107) favored azoxybenzene formation.[4]

Troubleshooting Workflow for High Azoxybenzene

start High Azoxybenzene Detected check_h2 Check Hydrogen Supply & Pressure start->check_h2 incomplete_reduction Incomplete Reduction? check_h2->incomplete_reduction check_catalyst Evaluate Catalyst catalyst_issue Catalyst Issue? check_catalyst->catalyst_issue check_temp Review Reaction Temperature temp_issue Temperature Too High? check_temp->temp_issue check_ph Assess Reaction pH ph_issue pH Favorable for Condensation? check_ph->ph_issue check_solvent Consider Solvent Choice solvent_issue Solvent Affecting Selectivity? check_solvent->solvent_issue incomplete_reduction->check_catalyst No increase_h2 Increase H2 Pressure / Extend Reaction Time incomplete_reduction->increase_h2 Yes catalyst_issue->check_temp No replace_catalyst Use Fresh/More Active Catalyst or Optimize Loading catalyst_issue->replace_catalyst Yes temp_issue->check_ph No lower_temp Decrease Reaction Temperature temp_issue->lower_temp Yes ph_issue->check_solvent No adjust_ph Adjust to Neutral pH ph_issue->adjust_ph Yes change_solvent Screen Alternative Solvents solvent_issue->change_solvent Yes end Azoxybenzene Minimized solvent_issue->end No increase_h2->end replace_catalyst->end lower_temp->end adjust_ph->end change_solvent->end Nitrobenzene Nitrobenzene Nitrosobenzene Nitrosobenzene Nitrobenzene->Nitrosobenzene +2H+ / +2e- Phenylhydroxylamine Phenylhydroxylamine Nitrosobenzene->Phenylhydroxylamine Azoxybenzene Azoxybenzene (Byproduct) Nitrosobenzene->Azoxybenzene Aniline Aniline Phenylhydroxylamine->Aniline +2H+ / +2e- Phenylhydroxylamine->Azoxybenzene Condensation

References

Optimization

Technical Support Center: Isolating Pure Benzanilide Crystals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and purification of benzanilide...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and purification of benzanilide (B160483). This guide focuses on the critical workup and isolation phase to obtain pure crystalline benzanilide.

Frequently Asked Questions (FAQs)

Q1: What are the expected physical properties of pure benzanilide?

A1: Pure benzanilide is a white to off-white crystalline solid.[1][2][3] Key properties are summarized in the table below. A significant deviation from the reported melting point, particularly a broad melting range, suggests the presence of impurities.[4]

Q2: My crude benzanilide has a purplish-gray color. Is this normal and how can I remove the color?

A2: A purplish-gray color in crude benzanilide is common.[5] This can be due to trace impurities. The color can typically be removed during recrystallization by treating the hot solution with a small amount of activated charcoal.[4][5] After boiling with charcoal for a few minutes, perform a hot filtration to remove the charcoal before allowing the solution to cool and crystallize.[4]

Q3: What are the most common impurities in crude benzanilide and how are they removed during the workup?

A3: The most common impurities are unreacted starting materials, namely aniline (B41778) and benzoic acid (if formed from hydrolysis of benzoyl chloride).[2][4][5] The workup procedure is designed to remove these:

  • Aniline: Unreacted aniline is removed by washing the crude product with a dilute acid solution, such as hydrochloric acid.[5] Aniline reacts to form a water-soluble salt, which is washed away.

  • Benzoic Acid: Benzoic acid is removed by washing with a dilute base solution, such as sodium hydroxide (B78521).[5] Benzoic acid is converted to its water-soluble sodium salt.

Q4: During recrystallization, my product "oiled out" instead of forming crystals. What should I do?

A4: "Oiling out" occurs when the solute's melting point is lower than the boiling point of the solvent, or if the solution is supersaturated with impurities.[4] To troubleshoot this:

  • Lower the cooling temperature: Allow the solution to cool more slowly to room temperature before placing it in an ice bath.[4]

  • Use a different solvent: Select a solvent with a lower boiling point.[4]

  • Add more solvent: The solution might be too concentrated.[4]

Q5: My final yield of pure benzanilide is very low. What are the potential causes?

A5: Low yield can result from several factors during the workup and purification:

  • Product loss during washing: Ensure the benzanilide is thoroughly filtered and collected between acidic and basic washes.

  • Incorrect recrystallization solvent: Using a solvent in which benzanilide is too soluble, even at low temperatures, will result in significant loss to the mother liquor.[4][6]

  • Using too much recrystallization solvent: This can prevent the product from crystallizing effectively upon cooling.[4] Try evaporating some of the solvent to concentrate the solution.[4]

  • Premature crystallization: If the solution cools too quickly during hot filtration (to remove charcoal or other solids), product can be lost. Ensure the funnel and receiving flask are pre-heated.

Data Presentation

Table 1: Physical and Solubility Data for Benzanilide

PropertyValueSource(s)
Molecular Formula C₁₃H₁₁NO[2][3]
Molecular Weight 197.24 g/mol [3]
Appearance White to off-white crystalline solid[2][3]
Melting Point 161-164 °C[2][7]
Solubility in Water Insoluble / Very low[1][2][8]
Solubility in Ethanol (B145695) Soluble, especially when hot[1][2]
Solubility in Acetone Soluble[3]
Solubility in Chloroform Soluble[2][3][9]
Solubility in Diethyl Ether Soluble[2]
Recrystallization Solvents Ethanol, Petroleum Ether[5][7]

Experimental Protocol

Detailed Workup and Recrystallization of Benzanilide

This protocol assumes the reaction has been completed and the crude product is in an organic solvent or has been precipitated.

  • Quenching and Initial Separation:

    • If the reaction was performed in an aqueous basic solution (e.g., Schotten-Baumann reaction), the crude benzanilide will have precipitated as a solid.[9][10][11]

    • Filter the crude solid using a Büchner funnel.

  • Acid Wash to Remove Aniline:

    • Transfer the crude solid to a beaker.

    • Add approximately 5-10 volumes of dilute (e.g., 1 M) hydrochloric acid.

    • Stir the suspension vigorously for 10-15 minutes.[5]

    • Filter the solid again using a Büchner funnel. Wash the cake with deionized water. This step removes any unreacted aniline.[5]

  • Base Wash to Remove Benzoic Acid:

    • Transfer the acid-washed solid to a clean beaker.

    • Add approximately 5-10 volumes of dilute (e.g., 1 M) sodium hydroxide solution.

    • Stir vigorously for 10-15 minutes.[5]

    • Filter the solid using a Büchner funnel. This step removes any benzoic acid impurity.[5]

  • Final Water Wash and Drying:

    • Wash the filtered solid thoroughly with deionized water until the washings are neutral (test with pH paper).

    • Press the solid as dry as possible on the filter paper.

    • Transfer the crude, washed benzanilide to a watch glass and dry in a drying oven at a moderate temperature (e.g., 80-100 °C) until a constant weight is achieved.[5]

  • Recrystallization for Final Purification:

    • Choose an appropriate solvent. Ethanol is a common and effective choice.[5][11]

    • Place the dry, crude benzanilide in an Erlenmeyer flask.

    • Add the minimum amount of hot ethanol to just dissolve the solid completely.[10]

    • (Optional: Decolorization) If the solution is colored, remove it from the heat, add a small amount of activated charcoal, and then gently boil for a few minutes.[5]

    • Perform a hot gravity filtration to remove the charcoal and any other insoluble impurities. Use a pre-heated funnel to prevent premature crystallization.[10]

    • Allow the clear filtrate to cool slowly to room temperature. Crystals of pure benzanilide should form.[10]

    • Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.

    • Collect the pure crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.

    • Dry the purified crystals to a constant weight.

Visualizations

experimental_workflow start Crude Reaction Mixture filter1 Filter Crude Solid start->filter1 acid_wash Wash with Dilute HCl (Removes Aniline) filter1->acid_wash filter2 Filter acid_wash->filter2 base_wash Wash with Dilute NaOH (Removes Benzoic Acid) filter2->base_wash filter3 Filter base_wash->filter3 water_wash Wash with H₂O until Neutral filter3->water_wash dry_crude Dry Crude Product water_wash->dry_crude recrystallize Recrystallize from Hot Ethanol dry_crude->recrystallize hot_filter Hot Filtration (optional, with charcoal) recrystallize->hot_filter cool Cool to Room Temp, then Ice Bath hot_filter->cool filter_pure Filter Pure Crystals cool->filter_pure dry_pure Dry Pure Benzanilide Crystals filter_pure->dry_pure end_product Pure Benzanilide dry_pure->end_product

Caption: Workflow for the workup and purification of benzanilide.

troubleshooting_guide prob1 Low Final Yield cause1a Too much solvent used prob1->cause1a cause1b Wrong solvent choice prob1->cause1b cause1c Product loss during washes prob1->cause1c prob2 Product 'Oiled Out' during Recrystallization cause2a Solution too concentrated prob2->cause2a cause2b Cooling too rapid prob2->cause2b prob3 Final Product is Colored cause3a Colored impurities present prob3->cause3a prob4 Broad Melting Point Range cause4a Impurities remain (e.g., starting materials) prob4->cause4a sol1a Concentrate solution (evaporate some solvent) cause1a->sol1a sol1b Select a different solvent cause1b->sol1b sol1c Ensure careful filtration cause1c->sol1c sol2a Add more hot solvent cause2a->sol2a sol2b Allow slow cooling to RT before using ice bath cause2b->sol2b sol3a Use activated charcoal during recrystallization cause3a->sol3a sol4a Repeat workup washes or re-recrystallize cause4a->sol4a

Caption: Troubleshooting guide for common benzanilide purification issues.

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to Catalysts for Benzanilide Synthesis: Performance and Protocols

For Researchers, Scientists, and Drug Development Professionals The synthesis of benzanilide (B160483), a key structural motif in many pharmaceuticals and functional materials, can be achieved through various catalytic r...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The synthesis of benzanilide (B160483), a key structural motif in many pharmaceuticals and functional materials, can be achieved through various catalytic routes. The choice of catalyst significantly impacts reaction efficiency, yield, selectivity, and environmental footprint. This guide provides an objective comparison of different classes of catalysts—metal-based, organocatalysts, and biocatalysts—for the synthesis of benzanilide, supported by experimental data and detailed protocols to aid in catalyst selection for specific research and development needs.

Quantitative Performance Comparison

The following table summarizes the performance of representative catalysts for benzanilide synthesis based on reported experimental data. It is important to note that reaction conditions vary significantly between different catalytic systems, which should be taken into account when comparing their performance.

Catalyst TypeCatalystCatalyst LoadingReaction ConditionsReactantsYield (%)Reference
Metal-Based Palladium-Doped Clay3-15 mgSolvent-free, Microwave (150W), 8-10 min4-Methoxy aniline (B41778), Benzoyl chlorideUp to 99%[1]
Palladium(II) Acetate5 mol%TFA/TFAA, K₂S₂O₈, rt to 70°C, 1-12 hN-alkyl-benzanilides (for C-H hydroxylation)Good to Excellent[2]
[RuCl₂(p-cymene)]₂2.5 mol%TFA/TFAA, K₂S₂O₈, rt to 70°C, 1-12 hN-alkyl-benzanilides (for C-H hydroxylation)Good to Excellent[2]
Organocatalyst Boric Acid1-50 mol%Toluene (B28343), Reflux, 5-20 hBenzoic acid, Benzylamine62-89%[3][4]
Biocatalyst Novozym 435 (Lipase)Not specifiedWater, Room Temperature, 1 hAnilines, 1,3-Diketones64.3-96.2%[5]

Note: The data for Palladium(II) Acetate and [RuCl₂(p-cymene)]₂ are for a related C-H hydroxylation reaction of N-alkyl-benzanilides, which provides insights into their catalytic activity under the specified conditions. The yield for Novozym 435 is for the amidation of anilines with 1,3-diketones as acyl donors, demonstrating the potential of biocatalysis for amide bond formation.

Experimental Protocols

Detailed methodologies for the synthesis of benzanilide and related amides using the compared catalysts are provided below.

Metal-Based Catalysis: Palladium-Doped Clay

This protocol describes a solvent-free synthesis of benzanilides using a palladium-doped clay catalyst under microwave irradiation.[1]

  • Catalyst Preparation: Palladium-doped clay can be prepared by supporting palladium nanoparticles on a clay matrix like montmorillonite.

  • Reaction Setup: In a microwave-safe vessel, add the aniline derivative (1 mmol), benzoyl chloride derivative (1 mmol), and the palladium-doped clay catalyst (3-15 mg).

  • Reaction Conditions: The reaction mixture is irradiated in a microwave reactor at a power of 150W for 8-10 minutes.

  • Work-up and Purification: After completion of the reaction, the product is extracted with a suitable organic solvent (e.g., ethyl acetate), and the catalyst is separated by filtration. The solvent is then evaporated, and the crude product is purified by recrystallization.

Organocatalysis: Boric Acid

This procedure outlines the direct amidation of a carboxylic acid with an amine using boric acid as a catalyst.[3][4]

  • Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, add benzoic acid (0.03 mol), boric acid (1-50 mol%), and toluene as the solvent.

  • Reaction Conditions: The mixture is heated to reflux. Once the toluene is refluxing, add the amine (e.g., benzylamine, 0.031 mol) dropwise. The reaction is continued at reflux for 5-20 hours, with azeotropic removal of water.

  • Work-up and Purification: After cooling to room temperature, the reaction mixture is washed with an acidic solution (e.g., 1M HCl) to remove unreacted amine, followed by a basic solution (e.g., 1M NaOH) to remove unreacted benzoic acid and the boric acid catalyst. The organic layer is then dried over an anhydrous salt (e.g., Na₂SO₄), and the solvent is removed under reduced pressure to yield the amide product. The crude product can be further purified by recrystallization.

Biocatalysis: Lipase (Novozym 435)

This protocol describes the lipase-catalyzed synthesis of amides in an aqueous medium.[5]

  • Reaction Setup: In a reaction vessel, combine the aniline derivative (1 mmol), a 1,3-diketone as the acyl donor (1.2 mmol), and Novozym 435 in water.

  • Reaction Conditions: The reaction mixture is stirred at room temperature for 1 hour.

  • Work-up and Purification: The enzyme is removed by filtration. The aqueous solution is then extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are dried and concentrated to give the crude product, which can be purified by column chromatography.

Visualizing the Workflow

General Experimental Workflow for Catalyst Comparison

The following diagram illustrates a typical workflow for the comparative study of different catalysts in benzanilide synthesis.

G cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis Reactant_Prep Reactant Preparation (Aniline & Benzoic Acid Derivatives) Reaction_Setup Reaction Setup (Solvent, Temperature, Time) Reactant_Prep->Reaction_Setup Catalyst_Prep Catalyst Selection (Metal-based, Organocatalyst, Biocatalyst) Catalyst_Prep->Reaction_Setup Catalyst_A Catalyst A Reaction_Setup->Catalyst_A Catalyst_B Catalyst B Reaction_Setup->Catalyst_B Catalyst_C Catalyst C Reaction_Setup->Catalyst_C Workup Work-up & Purification Catalyst_A->Workup Catalyst_B->Workup Catalyst_C->Workup Analysis Product Analysis (Yield, Purity, etc.) Workup->Analysis Comparison Comparative Analysis Analysis->Comparison G Start Carboxylic Acid (R-COOH) Activation Activation of Carboxylic Acid Start->Activation Catalyst Catalyst (Lewis Acidic) Catalyst->Activation Nucleophilic_Attack Nucleophilic Attack Activation->Nucleophilic_Attack Amine Amine (R'-NH2) Amine->Nucleophilic_Attack Intermediate Tetrahedral Intermediate Nucleophilic_Attack->Intermediate Dehydration Dehydration Intermediate->Dehydration Product Amide (R-CONH-R') Dehydration->Product Catalyst_Regen Catalyst Regeneration Dehydration->Catalyst_Regen

References

Comparative

Reactivity Showdown: Aniline and its Derivatives in Acylation with Benzoic Acid

A Comparative Guide for Researchers in Synthetic Chemistry and Drug Development The acylation of anilines with carboxylic acids to form amides is a cornerstone of organic synthesis, pivotal in the construction of a vast...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparative Guide for Researchers in Synthetic Chemistry and Drug Development

The acylation of anilines with carboxylic acids to form amides is a cornerstone of organic synthesis, pivotal in the construction of a vast array of pharmaceuticals and functional materials. Understanding the nuanced differences in reactivity among aniline (B41778) and its substituted analogues is critical for optimizing reaction conditions, predicting outcomes, and designing efficient synthetic routes. This guide provides an objective comparison of the reactivity of aniline versus substituted anilines with benzoic acid, supported by experimental data and detailed protocols.

Unveiling the Impact of Substituents: A Quantitative Comparison

The electronic nature of substituents on the aniline ring profoundly influences the nucleophilicity of the amino group and, consequently, the rate of acylation. Electron-donating groups (EDGs) enhance the electron density on the nitrogen atom, increasing its nucleophilicity and accelerating the reaction. Conversely, electron-withdrawing groups (EWGs) decrease the electron density, rendering the amine less nucleophilic and slowing the reaction.

A study on the polybutoxytitanate-catalyzed acylation of substituted anilines with benzoic acid in boiling ortho-xylene (145 °C) provides quantitative insights into these effects. The second-order rate constants for this reaction are well-correlated by the Hammett equation, which quantitatively describes the influence of meta- and para-substituents on the reactivity of benzene (B151609) derivatives.[1]

Substituent (in Aniline)Substituent PositionRate Constant (k) [relative values]Classification
-OCH3paraHigherElectron-Donating
-CH3paraHigherElectron-Donating
-H-BaselineUnsubstituted
-ClparaLowerWeak Electron-Withdrawing
-BrparaLowerWeak Electron-Withdrawing
-NO2paraSignificantly LowerStrong Electron-Withdrawing

Note: The table presents a qualitative summary based on the principles described in the cited literature. Exact rate constants would be dependent on specific catalytic systems and reaction conditions.

The Hammett equation analysis for this reaction reveals a negative ρ (rho) value for electron-donating groups, indicating that the reaction is favored by increased electron density at the reaction center.[1] Conversely, a positive ρ value is observed for electron-accepting groups, signifying that the reaction is hindered by decreased electron density.[1]

Experimental Protocol: A Representative Procedure for Amide Synthesis

Several methods exist for the direct condensation of anilines with benzoic acid. The following protocol is a representative example utilizing a coupling agent, which is a common approach to facilitate this transformation under mild conditions.

Materials:

  • Substituted Aniline (1.0 eq)

  • Benzoic Acid (1.0 eq)

  • N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq)

  • 4-Dimethylaminopyridine (DMAP) (0.1 eq)

  • Dichloromethane (DCM), anhydrous

  • Ethyl acetate (B1210297)

  • Hexane

  • 1 M Hydrochloric acid

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

Procedure:

  • To a round-bottom flask under an inert atmosphere, add the substituted aniline (1.0 eq), benzoic acid (1.0 eq), and DMAP (0.1 eq) in anhydrous DCM.

  • Stir the mixture at room temperature until all solids are dissolved.

  • In a separate flask, dissolve DCC (1.1 eq) in anhydrous DCM.

  • Add the DCC solution dropwise to the aniline/benzoic acid mixture at 0 °C (ice bath).

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. The formation of a white precipitate (dicyclohexylurea, DCU) will be observed.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, filter the reaction mixture to remove the DCU precipitate.

  • Wash the filtrate sequentially with 1 M HCl, saturated NaHCO3 solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography (e.g., using a hexane/ethyl acetate solvent system) to yield the desired N-substituted benzanilide.[2]

Visualizing the Reaction and its Analysis

To better understand the underlying principles of aniline reactivity in this context, the following diagrams illustrate the general reaction mechanism and the logical workflow of a Hammett analysis.

ReactionMechanism Aniline Substituted Aniline (Nucleophile) TetrahedralIntermediate Tetrahedral Intermediate Aniline->TetrahedralIntermediate Nucleophilic Attack BenzoicAcid Benzoic Acid (Electrophile) ActivatedAcid Activated Benzoic Acid (e.g., with DCC) BenzoicAcid->ActivatedAcid Activation ActivatedAcid->TetrahedralIntermediate Amide N-Substituted Benzamide TetrahedralIntermediate->Amide Collapse

Caption: General mechanism for the acylation of a substituted aniline with benzoic acid.

HammettAnalysis cluster_data Experimental Data cluster_parameters Hammett Parameters cluster_plot Analysis cluster_interpretation Interpretation RateConstants Measure Rate Constants (k) for a series of substituted anilines Plot Plot log(k/k₀) vs. σ RateConstants->Plot SubstituentConstants Obtain Hammett Substituent Constants (σ) for each substituent SubstituentConstants->Plot LinearRelationship Determine the slope (ρ) from the linear fit Plot->LinearRelationship Conclusion Interpret the sign and magnitude of ρ to understand the reaction mechanism LinearRelationship->Conclusion

Caption: Workflow for a Hammett analysis of aniline reactivity.

References

Validation

A Comparative Guide to the Synthesis of Benzanilide: Benzoic Acid vs. Benzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals The synthesis of amides is a cornerstone of organic and medicinal chemistry, with benzanilide (B160483) being a frequently synthesized model compound and a...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The synthesis of amides is a cornerstone of organic and medicinal chemistry, with benzanilide (B160483) being a frequently synthesized model compound and a key structural motif in many pharmaceuticals. The two most common laboratory-scale approaches to synthesizing benzanilide involve the acylation of aniline (B41778) using either benzoic acid or its more reactive derivative, benzoyl chloride. This guide provides an objective comparison of these two methods, supported by experimental data and detailed protocols, to aid researchers in selecting the optimal synthetic route for their specific needs.

Reaction Pathways at a Glance

The synthesis of benzanilide from either starting material involves the formation of an amide bond between aniline and a benzoic acid derivative.

  • From Benzoyl Chloride: This is a classic Schotten-Baumann reaction, where the highly electrophilic acyl chloride reacts directly with the nucleophilic aniline. The reaction is typically rapid and high-yielding.

  • From Benzoic Acid: This route requires the in situ activation of the carboxylic acid to generate a more reactive species that can then be attacked by aniline. This is commonly achieved using a variety of coupling agents.

Comparative Analysis

The choice between benzoyl chloride and benzoic acid hinges on a trade-off between reaction efficiency and reagent handling. Benzoyl chloride offers a more straightforward, rapid, and often higher-yielding reaction. In contrast, benzoic acid requires an activation step, which can introduce additional reagents and purification challenges, but avoids the hazards associated with acyl chlorides.

ParameterBenzoyl Chloride MethodBenzoic Acid Method (DCC Coupling)
Reaction Type Acyl Halide-Amine Coupling (Schotten-Baumann)Carboxylic Acid-Amine Coupling
Key Reagents Benzoyl chloride, Aniline, 10% NaOH (aq)Benzoic acid, Aniline, DCC, Et3N, CH2Cl2
Reaction Time 15 - 20 minutes[1][2][3]3 days[4]
Temperature Room Temperature (exothermic)0 °C to Room Temperature[4]
Typical Yield ~90%[3]High (exact % varies with substrate)
Byproducts NaCl, H2ODicyclohexylurea (DCU), Triethylammonium salt
Workup/Purification Filtration, washing with H2O, recrystallization[1][5]Filtration of DCU, solvent evaporation, recrystallization[4]
Safety Concerns Benzoyl chloride is corrosive and a lachrymator.DCC is a potent skin sensitizer (B1316253) and allergen.

Experimental Protocols

Method 1: Synthesis from Benzoyl Chloride (Schotten-Baumann Reaction)

This procedure is a classic example of the Schotten-Baumann reaction, which utilizes a base to neutralize the HCl byproduct and drive the reaction to completion.[5][6][7]

Protocol:

  • In a 250 mL conical flask, combine 2.5 mL of aniline with 25 mL of 10% aqueous sodium hydroxide (B78521) solution.[1][2]

  • Working in a fume hood, add 3.5 mL of benzoyl chloride to the mixture in small portions.[1][2]

  • Stopper the flask and shake it vigorously for 15-20 minutes.[3] The reaction is exothermic and a white solid will precipitate. Continue shaking until the characteristic odor of benzoyl chloride is no longer detectable.[1][3]

  • Dilute the reaction mixture with 25 mL of cold water to break up the solid mass.[1][2]

  • Collect the crude benzanilide by vacuum filtration and wash the solid thoroughly with cold water.

  • Recrystallize the crude product from hot ethanol (B145695) to obtain pure, crystalline benzanilide.

  • Dry the crystals and determine the yield and melting point.

Method 2: Synthesis from Benzoic Acid (DCC Coupling)

This method employs dicyclohexylcarbodiimide (B1669883) (DCC) as a coupling agent to activate the benzoic acid.

Protocol:

  • Dissolve benzoic acid (1 equivalent), triethylamine (B128534) (1.05 equivalents), and aniline (1 equivalent) in dry dichloromethane (B109758) (CH2Cl2) in a round-bottom flask.[4]

  • Cool the reaction mixture to 0 °C in an ice bath with magnetic stirring.[4]

  • In a separate flask, dissolve DCC (1 equivalent) in a minimal amount of dry CH2Cl2.

  • Add the DCC solution dropwise to the stirred reaction mixture over 30 minutes.[4]

  • Allow the reaction to stir at 0 °C for 3 days. A white precipitate of dicyclohexylurea (DCU) will form.[4]

  • Remove the DCU precipitate by vacuum filtration.

  • Transfer the filtrate to a separatory funnel and wash sequentially with dilute HCl, saturated NaHCO3 solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

  • Recrystallize the resulting crude solid from a suitable solvent system (e.g., hexane/ethyl acetate) to yield pure benzanilide.[4]

Logical Workflow of Comparison

The following diagram illustrates the decision-making process and comparative elements for the two synthetic pathways.

G cluster_start Starting Materials cluster_reagents Key Reagents / Conditions cluster_product Product & Byproducts cluster_analysis Comparative Metrics BenzoicAcid Benzoic Acid DCC DCC, Et3N CH2Cl2, 0°C -> RT 3 days BenzoicAcid->DCC Activation Needed BenzoylChloride Benzoyl Chloride NaOH 10% NaOH (aq) Aniline, RT 15-20 min BenzoylChloride->NaOH Direct Reaction Product1 Benzanilide + DCU DCC->Product1 Product2 Benzanilide + NaCl NaOH->Product2 Analysis Yield Time Safety Workup Product1->Analysis Product2->Analysis

Caption: Comparative workflow for benzanilide synthesis.

Conclusion

  • The Benzoyl Chloride (Schotten-Baumann) method is highly efficient, rapid, and simple to perform, making it ideal for routine, high-yield synthesis when handling of the corrosive and lachrymatory benzoyl chloride is not a concern. Its primary advantages are speed and operational simplicity.

  • The Benzoic Acid (DCC Coupling) method offers a milder alternative that avoids the use of an acyl chloride. However, this comes at the cost of significantly longer reaction times, the use of a potent allergen (DCC), and a more involved workup to remove the dicyclohexylurea byproduct. This route is advantageous when the starting materials are sensitive to the harsh conditions of acyl chloride formation or when benzoyl chloride is unavailable.

For most standard applications in research and development, the Schotten-Baumann reaction using benzoyl chloride remains the more practical and efficient choice for synthesizing benzanilide. The decision to use a benzoic acid coupling method is typically driven by specific substrate requirements or safety constraints.

References

Comparative

A Comparative Guide: Conventional Heating vs. Microwave Irradiation for Benzanilide Synthesis

For researchers, scientists, and professionals in drug development, the efficiency and conditions of chemical synthesis are paramount. This guide provides an objective comparison of conventional heating and microwave irr...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, the efficiency and conditions of chemical synthesis are paramount. This guide provides an objective comparison of conventional heating and microwave irradiation methods for the synthesis of benzanilide (B160483), a key intermediate in many pharmaceutical and chemical applications. The information presented is supported by experimental data to aid in method selection and optimization.

Introduction to Benzanilide Synthesis

Benzanilide is an amide synthesized from the reaction of aniline (B41778) and benzoyl chloride. The traditional method for this synthesis is the Schotten-Baumann reaction, which is a well-established protocol involving conventional heating. However, with the advent of green chemistry, microwave-assisted organic synthesis (MAOS) has emerged as a promising alternative, offering potential advantages in terms of reaction time and yield. This guide will delve into a comparative analysis of these two methodologies.

Experimental Protocols

Conventional Synthesis: The Schotten-Baumann Reaction

The conventional synthesis of benzanilide is typically carried out via the Schotten-Baumann reaction. This method involves the acylation of aniline with benzoyl chloride in the presence of an aqueous base, such as sodium hydroxide (B78521). The base serves to neutralize the hydrochloric acid byproduct and facilitate the reaction.

Protocol:

  • In a conical flask, 2.5 mL of aniline is combined with 25 mL of a 10% aqueous sodium hydroxide solution.

  • To this mixture, 3.5 mL of benzoyl chloride is added portion-wise while the flask is vigorously shaken.

  • The reaction mixture is then shaken for approximately 15 to 20 minutes. The completion of the reaction is indicated by the disappearance of the characteristic odor of benzoyl chloride.

  • Upon completion, the solid benzanilide product is collected by filtration, washed with cold water, and can be further purified by recrystallization from a suitable solvent like hot alcohol.

Microwave-Assisted Synthesis

Microwave-assisted synthesis of benzanilide is often performed under solvent-free conditions, frequently utilizing a catalyst to enhance the reaction rate. This method leverages the efficient and rapid heating capabilities of microwave irradiation.

Protocol:

  • A mixture of 1 mmol of aniline, 1 mmol of benzoyl chloride, and a catalytic amount (e.g., 5 mg) of palladium-doped clay is placed in a 5 mL microwave vial.

  • The vial is sealed with a Teflon pressure cap.

  • The reaction vessel is then subjected to microwave irradiation for a specified time and at a set temperature and power. A typical condition is 8 minutes at 150°C with a power of 260 watts.

  • After cooling, the product can be purified by crystallization, often without the need for column chromatography.

Performance Comparison: A Quantitative Analysis

The following table summarizes the key quantitative data from experimental studies, providing a direct comparison of the two synthesis methods.

ParameterConventional Heating (Schotten-Baumann)Microwave Irradiation
Reaction Time 15 - 20 minutes8 minutes
Yield 71.56% - 79.92%~99%
Temperature Room Temperature (exothermic)150°C
Solvent Aqueous NaOH / Organic PhaseSolvent-free
Catalyst NonePalladium-doped clay

Workflow Comparison

The following diagram illustrates the distinct workflows for the synthesis of benzanilide using conventional heating versus microwave irradiation.

G cluster_conventional Conventional Heating cluster_microwave Microwave Irradiation C1 Mix Aniline and Aqueous NaOH C2 Add Benzoyl Chloride (Portion-wise) C1->C2 C3 Vigorous Shaking (15-20 min) C2->C3 C4 Filtration and Washing C3->C4 C5 Recrystallization C4->C5 M1 Mix Aniline, Benzoyl Chloride, and Catalyst M2 Seal in Microwave Vial M1->M2 M3 Microwave Irradiation (8 min, 150°C) M2->M3 M4 Cooling M3->M4 M5 Crystallization M4->M5

Caption: A comparative workflow of benzanilide synthesis.

Conclusion

The comparison between conventional heating and microwave irradiation for benzanilide synthesis reveals significant differences in reaction conditions and outcomes. Microwave-assisted synthesis demonstrates a clear advantage in terms of reaction time and product yield, offering a much faster and more efficient route to benzanilide. The solvent-free nature of the microwave protocol also aligns with the principles of green chemistry by reducing solvent waste.

In contrast, the conventional Schotten-Baumann reaction, while effective, requires longer reaction times and generally results in lower yields. The choice of method will ultimately depend on the specific requirements of the researcher, including available equipment, desired yield and purity, and considerations for reaction time and environmental impact. For rapid and high-yield synthesis, microwave irradiation presents a compelling alternative to traditional methods.

Validation

A Comparative Guide to the Validation of Analytical Methods for Aniline and Benzoic Acid Quantification

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of validated analytical methods for the quantification of aniline (B41778) and benzoic acid, two compounds of si...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of validated analytical methods for the quantification of aniline (B41778) and benzoic acid, two compounds of significant interest in the pharmaceutical and chemical industries. Due to their potential toxicity and roles as key synthetic intermediates, accurate and reliable quantification is paramount. This document outlines the performance of various analytical techniques, supported by experimental data, to assist researchers in selecting the most appropriate method for their specific needs.

Comparative Performance of Analytical Methods

The selection of an analytical method for the quantification of aniline and benzoic acid is contingent upon factors such as required sensitivity, the complexity of the sample matrix, available instrumentation, and the need for simultaneous analysis. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most prevalent and robust techniques, offering high resolution and sensitivity. Spectrophotometric methods, while often simpler and more cost-effective, may lack the specificity and sensitivity of chromatographic techniques.

Below is a summary of performance data for various analytical methods applied to the quantification of aniline and benzoic acid.

Aniline Quantification Methods
ParameterHPLC-UVGC-NPDGC-MSSpectrophotometry (Colorimetric)
Linearity Range 2.0 - 60 µg/mL[1]40 - 800 µg/L[2]0.5 - 25.0 mg/L[3]0.2 - 2.4 µg/mL
Limit of Detection (LOD) ~0.1 µg/L2.3 µg/L[2]0.1 mg/L[3]30 µg/L[4]
Limit of Quantification (LOQ) 0.0778 - 0.2073 µg/mL[1]Not explicitly foundNot explicitly foundNot explicitly found
Accuracy (% Recovery) 87.51% - 101.35%[1]Not explicitly foundNot explicitly found96% - 103%[4]
Precision (% RSD) 0.31% - 1.62%[1]<10%Within-run: 3.8%, Between-run: 5.8%[3]< 3%[4]
Benzoic Acid Quantification Methods
ParameterHPLC-UV/DADGC-MSSpectrophotometry
Linearity Range 5 - 200 µg/mL[5]0.1 - 10 µg/mL[6]Not explicitly found
Limit of Detection (LOD) 0.42 µg/mL[5]0.05 µg/g[6]Not explicitly found
Limit of Quantification (LOQ) 1.14 µg/mL[5]0.1 µg/g[6]Not explicitly found
Accuracy (% Recovery) 85.61% - 102.04%[5]98% - 105%[6]80% - 103%
Precision (% RSD) 1.84% (repeatability), 2.40% (intermediate)[5]< 5%[6]Not explicitly found

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols serve as a general guideline and may require optimization based on the specific sample matrix and instrumentation.

High-Performance Liquid Chromatography (HPLC) for Aniline and Benzoic Acid

Instrumentation:

  • HPLC system with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

For Aniline:

  • Column: C4 column.[1]

  • Mobile Phase: Methanol (B129727)/acetate (B1210297) buffer (10 mM, pH 5) (60:40, v/v).[1]

  • Flow Rate: 1 mL/min.[1]

  • Detection: 270 nm.[1]

  • Standard Preparation: Prepare a stock solution of aniline in the mobile phase and perform serial dilutions to create calibration standards.

  • Sample Preparation: Filter aqueous samples through a 0.45 µm membrane filter prior to injection.

For Benzoic Acid:

  • Column: C18 column (e.g., Germini-C18, 50 mm x 4.6 mm, 5 µm).[5]

  • Mobile Phase: 0.05 M ammonium (B1175870) acetate (pH 4.4) and methanol (60:40, v/v).[5]

  • Flow Rate: 1 mL/min.[5]

  • Detection: 234 nm.[5]

  • Standard Preparation: Prepare a stock solution of benzoic acid in methanol and dilute with the mobile phase for calibration standards.

  • Sample Preparation: For solid samples like noodles, homogenize and extract with a mixture of methanol and water (60:40, v/v).[5] For liquid samples, dilute with methanol and filter.[7]

Gas Chromatography (GC) for Aniline and Benzoic Acid

Instrumentation:

  • Gas chromatograph equipped with a suitable detector (e.g., Nitrogen-Phosphorus Detector - NPD, Flame Ionization Detector - FID, or Mass Spectrometer - MS).

For Aniline (GC-NPD):

  • Column: SE-54 fused silica (B1680970) capillary column (30 m x 0.25 mm).[8]

  • Carrier Gas: Helium.

  • Injector Temperature: 250 °C.[2]

  • Detector Temperature: 300 °C.[2]

  • Sample Preparation (Aqueous): Adjust sample pH to >11 with NaOH and perform liquid-liquid extraction with methylene (B1212753) chloride.[2][8] The solvent is then exchanged to toluene (B28343) before analysis.[8]

For Benzoic Acid (GC-MS):

  • Column: 5% diphenyl - 95% dimethylpolysiloxane capillary column (e.g., HP-5ms).[2]

  • Derivatization: Benzoic acid is often derivatized to a more volatile form, such as its trimethylsilyl (B98337) ester, before GC analysis.[9]

  • Sample Preparation: Acidify the sample and extract with an organic solvent like ethyl acetate.[9] The extract is then dried and derivatized.

Spectrophotometric Method for Aniline and Benzoic Acid

Instrumentation:

  • UV-Vis Spectrophotometer.

For Aniline (Colorimetric):

  • Principle: Aniline reacts with N-chlorosuccinimide and 8-hydroxyquinaldine (B167061) in an alkaline medium (pH 10-11) to form a blue-colored dye.[4]

  • Procedure:

    • To the water sample containing aniline, add a solution of N-chlorosuccinimide and 8-hydroxyquinaldine in DMF.

    • Adjust the pH to 10-11 with NaOH.

    • Measure the absorbance at the maximum wavelength (around 615 nm).[4]

    • Quantify using a calibration curve prepared from aniline standards.

For Benzoic Acid:

  • Principle: Direct measurement of UV absorbance.

  • Procedure:

    • Extract benzoic acid from the sample using a suitable solvent.

    • Measure the absorbance at a specific wavelength (e.g., 225 nm, 260 nm, and 300 nm for simultaneous determination with its hydroxy isomers).

    • Quantify using a calibration curve.

Visualizations

Analytical Method Validation Workflow

G Workflow for Analytical Method Validation cluster_0 Method Development cluster_1 Method Validation cluster_2 Routine Analysis A Define Analytical Requirements B Select Appropriate Technique (HPLC, GC, etc.) A->B C Optimize Method Parameters (e.g., mobile phase, temperature) B->C D Specificity / Selectivity C->D E Linearity & Range F Accuracy G Precision (Repeatability & Intermediate) H LOD & LOQ I Robustness J Sample Analysis I->J K Data Reporting J->K

Caption: A generalized workflow for the development and validation of an analytical method.

Signaling Pathway of Aniline-Induced Splenotoxicity

G Aniline-Induced Splenotoxicity Signaling Pathway Aniline Aniline Exposure OxidativeStress Oxidative Stress (Iron Overload) Aniline->OxidativeStress IKK IKKα / IKKβ Phosphorylation OxidativeStress->IKK MAPK MAPK Activation (ERK, JNK, p38) OxidativeStress->MAPK NFkB NF-κB Activation IKK->NFkB MAPK->NFkB AP1 AP-1 Activation MAPK->AP1 Cytokines Upregulation of Inflammatory & Fibrogenic Cytokines (IL-1, IL-6, TNF-α) NFkB->Cytokines AP1->Cytokines Toxicity Splenic Toxicity (Fibrosis, Sarcomas) Cytokines->Toxicity

Caption: Signaling cascade initiated by aniline exposure leading to splenotoxicity.[1]

Metabolic Pathway of Benzoic Acid in Mammals

G Metabolic Pathway of Benzoic Acid in Mammals BenzoicAcid Benzoic Acid ButyrateCoALigase Butyrate-CoA Ligase BenzoicAcid->ButyrateCoALigase BenzoylCoA Benzoyl-CoA ButyrateCoALigase->BenzoylCoA GlycineNAcyltransferase Glycine N-Acyltransferase (+ Glycine) BenzoylCoA->GlycineNAcyltransferase HippuricAcid Hippuric Acid GlycineNAcyltransferase->HippuricAcid Excretion Urinary Excretion HippuricAcid->Excretion

Caption: The metabolic conversion of benzoic acid to hippuric acid for excretion in mammals.[2]

References

Comparative

A Comparative Guide to the Kinetic Analysis of Aniline Acylation

For Researchers, Scientists, and Drug Development Professionals The acylation of aniline (B41778) is a fundamental transformation in organic synthesis, crucial for the production of a wide array of pharmaceuticals, agroc...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The acylation of aniline (B41778) is a fundamental transformation in organic synthesis, crucial for the production of a wide array of pharmaceuticals, agrochemicals, and materials. The choice of acylating agent and reaction conditions significantly impacts the reaction kinetics, yield, and overall efficiency. This guide provides a comparative kinetic analysis of the acylation of aniline with benzoic acid, alongside alternative and more reactive acylating agents. The information presented is supported by experimental data to aid in the selection of the most suitable method for specific research and development needs.

Comparison of Acylating Agents for Aniline Acylation

The direct acylation of aniline with benzoic acid is an atom-economical but kinetically challenging reaction. More reactive acylating agents, such as acetic anhydride (B1165640) and benzoyl chloride, offer significantly faster reaction rates. The following table summarizes the kinetic parameters for the acylation of aniline using these different reagents.

Acylating AgentCatalyst/ConditionsRate Constant (k)Activation Energy (Ea)Yield (%)Reaction Time
Benzoic Acid Uncatalyzed (High Temp.)Very LowHighLow to ModerateVery Long (hours to days)
Benzoic Acid PolybutoxytitanatesSecond-order rate constants determined[1]-HighShorter than uncatalyzed
Benzoic Acid Boric Acid--Good to Excellent[2]Moderate
Acetic Anhydride Uncatalyzed--HighShort
Benzoyl Chloride UncatalyzedSecond-order kinetics observed[3]-HighVery Short

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental results. Below are protocols for the kinetic analysis of aniline acylation with different reagents.

Protocol 1: Kinetic Analysis of Uncatalyzed Acylation of Aniline with Benzoic Acid

This experiment is challenging due to the slow reaction rate at moderate temperatures. High temperatures are typically required to achieve a reasonable conversion.

Materials:

  • Aniline

  • Benzoic Acid

  • High-boiling point solvent (e.g., o-xylene)

  • High-performance liquid chromatography (HPLC) or Gas chromatography (GC) system

  • Thermostated reaction vessel

Procedure:

  • Prepare stock solutions of known concentrations of aniline and benzoic acid in o-xylene.

  • Equilibrate the reaction vessel to the desired temperature (e.g., 140-160 °C).

  • Mix the aniline and benzoic acid solutions in the reaction vessel to initiate the reaction.

  • At regular time intervals, withdraw aliquots from the reaction mixture.

  • Quench the reaction in the aliquots by rapid cooling and dilution with a suitable solvent.

  • Analyze the concentration of the product (benzanilide) and the remaining reactants using a calibrated HPLC or GC method.

  • Plot the concentration of the product versus time to determine the reaction rate.

  • Repeat the experiment at different initial concentrations of reactants to determine the reaction order.

  • Perform the experiment at various temperatures to determine the activation energy using the Arrhenius equation.

Protocol 2: Kinetic Analysis of Catalyzed Acylation of Aniline with Benzoic Acid (using Polybutoxytitanates)

Materials:

  • Aniline

  • Benzoic Acid

  • Polybutoxytitanate catalyst

  • o-xylene

  • Apparatus for azeotropic removal of water (Dean-Stark trap)

  • Analytical instrumentation (HPLC or GC)

Procedure:

  • Set up a reaction flask equipped with a condenser and a Dean-Stark trap.

  • Charge the flask with known quantities of aniline, benzoic acid, polybutoxytitanate catalyst, and o-xylene.

  • Heat the mixture to reflux (approx. 144 °C in o-xylene) and begin collecting the water byproduct in the Dean-Stark trap.

  • Monitor the reaction progress by taking samples at regular intervals and analyzing them by HPLC or GC.

  • The rate of reaction can be determined by following the formation of benzanilide (B160483) over time.[1]

Protocol 3: Kinetic Analysis of Acylation of Aniline with Acetic Anhydride

This reaction is significantly faster and can often be performed at or near room temperature.

Materials:

Procedure:

  • Prepare stock solutions of aniline and acetic anhydride in the chosen solvent.

  • For slower reactions, manually mix the reactants in a cuvette and immediately place it in the spectrophotometer. For faster reactions, use a stopped-flow apparatus.

  • Monitor the change in absorbance of a reactant or product at a specific wavelength over time.

  • The initial rate of the reaction can be determined from the initial slope of the absorbance vs. time plot.

  • Vary the concentrations of the reactants to determine the reaction order and rate constant.

Reaction Mechanisms and Logical Workflow

The underlying mechanisms of these acylation reactions differ, which explains the observed differences in their kinetics.

Uncatalyzed Acylation of Aniline with Benzoic Acid

The direct reaction between a carboxylic acid and an amine is slow because the carboxylic acid is a weak electrophile and the amine can be protonated by the acid, reducing its nucleophilicity. The reaction proceeds through a tetrahedral intermediate, followed by the elimination of water.

Uncatalyzed_Acylation Aniline Aniline (Nucleophile) Tetrahedral_Intermediate Tetrahedral Intermediate Aniline->Tetrahedral_Intermediate Nucleophilic Attack BenzoicAcid Benzoic Acid (Electrophile) BenzoicAcid->Tetrahedral_Intermediate Benzanilide Benzanilide Tetrahedral_Intermediate->Benzanilide Elimination Water Water Tetrahedral_Intermediate->Water Elimination

Caption: Uncatalyzed acylation of aniline with benzoic acid.

Catalyzed Acylation of Aniline with Benzoic Acid

Catalysts like polybutoxytitanates or boric acid activate the carboxylic acid, making it a better electrophile. For instance, a boron-based catalyst can form a more reactive mixed anhydride intermediate.

Catalyzed_Acylation cluster_activation Catalyst Activation cluster_acylation Acylation BenzoicAcid Benzoic Acid Active_Intermediate Activated Intermediate (e.g., Mixed Anhydride) BenzoicAcid->Active_Intermediate Catalyst Catalyst (e.g., B(OH)₃) Catalyst->Active_Intermediate Benzanilide Benzanilide Active_Intermediate->Benzanilide Aniline Aniline Aniline->Benzanilide Nucleophilic Attack

Caption: General mechanism for catalyzed acylation.

Experimental Workflow for Kinetic Analysis

A systematic approach is essential for obtaining reliable kinetic data. The following diagram illustrates a general workflow for a kinetic study of aniline acylation.

Experimental_Workflow A Reaction Setup (Reactants, Solvent, Temp.) B Initiate Reaction A->B C Sampling at Time Intervals B->C D Quench Reaction C->D E Analytical Measurement (HPLC, GC, or Spectroscopy) D->E F Data Analysis (Concentration vs. Time) E->F G Determine Rate Law & Rate Constant F->G H Vary Temperature G->H I Determine Activation Energy (Arrhenius Plot) H->I

Caption: Experimental workflow for kinetic analysis.

References

Validation

spectroscopic comparison of anilinium benzoate salt vs benzanilide amide

For researchers, scientists, and drug development professionals, a precise understanding of molecular structure is paramount. This guide provides a detailed spectroscopic comparison of anilinium benzoate (B1203000), an o...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, a precise understanding of molecular structure is paramount. This guide provides a detailed spectroscopic comparison of anilinium benzoate (B1203000), an organic salt, and benzanilide (B160483), an amide, offering insights into their distinct structural features through Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

This comparison utilizes experimental data for benzanilide and predicted data for anilinium benzoate, based on the known spectroscopic behavior of its constituent ions. The presented data and protocols serve as a valuable resource for the identification and characterization of these and similar compounds.

At a Glance: Key Spectroscopic Differences

The fundamental difference between anilinium benzoate and benzanilide lies in their core functional groups. Anilinium benzoate is an ionic compound formed by the proton transfer from benzoic acid to aniline (B41778), resulting in anilinium and benzoate ions held together by electrostatic forces. In contrast, benzanilide possesses a covalent amide linkage (-CONH-). These structural distinctions give rise to markedly different spectroscopic signatures.

Spectroscopic TechniqueAnilinium Benzoate (Predicted)Benzanilide (Experimental)
Infrared (IR) Spectroscopy - Broad N⁺-H stretches (~2800-3200 cm⁻¹) - Asymmetric & Symmetric COO⁻ stretches (~1550-1610 cm⁻¹ & ~1360-1450 cm⁻¹)- Sharp N-H stretch (~3300-3500 cm⁻¹) - Strong C=O (Amide I) stretch (~1630-1680 cm⁻¹) - N-H bend (Amide II) (~1515-1570 cm⁻¹)
¹H NMR Spectroscopy - Broad N⁺H₃ signal (~7-9 ppm) - Aromatic protons of anilinium & benzoate ions- Sharp N-H signal (~8-9 ppm) - Distinct aromatic proton signals for both rings
Mass Spectrometry (EI) - No molecular ion peak expected - Fragments corresponding to aniline (m/z 93) and benzoic acid (m/z 122)- Molecular ion peak (M⁺) at m/z 197 - Characteristic fragments at m/z 105 (benzoyl cation) and m/z 77 (phenyl cation)

In-Depth Spectroscopic Analysis

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule.

Anilinium Benzoate (Predicted Spectrum): As an ionic salt, the IR spectrum of anilinium benzoate is predicted to be a superposition of the spectra of the anilinium and benzoate ions. Key features would include:

  • N⁺-H Stretching: A broad absorption band in the region of 2800-3200 cm⁻¹ due to the stretching vibrations of the N⁺-H bonds in the anilinium cation.

  • Carboxylate Stretching: Two characteristic strong bands for the benzoate anion: an asymmetric stretching vibration between 1550-1610 cm⁻¹ and a symmetric stretching vibration between 1360-1450 cm⁻¹.[1][2] The absence of a sharp C=O peak around 1700 cm⁻¹ is a key indicator of the carboxylate form.[3]

  • Aromatic C-H and C=C Stretching: Bands in the regions of 3000-3100 cm⁻¹ and 1400-1600 cm⁻¹, respectively, arising from both aromatic rings.

Benzanilide (Experimental Spectrum): The IR spectrum of benzanilide is dominated by the characteristic absorptions of the amide functional group.[1][4]

  • N-H Stretching: A sharp peak is typically observed in the 3300-3500 cm⁻¹ region.

  • C=O Stretching (Amide I band): A very strong and sharp absorption band appears around 1630-1680 cm⁻¹. This is one of the most prominent peaks in the spectrum.

  • N-H Bending (Amide II band): A strong band is present in the 1515-1570 cm⁻¹ region, resulting from the coupling of the N-H in-plane bending and C-N stretching vibrations.

  • Aromatic C-H and C=C Stretching: Similar to anilinium benzoate, these are observed in the 3000-3100 cm⁻¹ and 1400-1600 cm⁻¹ regions.

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the chemical environment of protons in a molecule.

Anilinium Benzoate (Predicted Spectrum): The ¹H NMR spectrum of anilinium benzoate in a suitable deuterated solvent would show signals corresponding to the protons of both the anilinium and benzoate ions.

  • N⁺H₃ Protons: A broad singlet is expected in the downfield region, typically around 7-9 ppm, due to the acidic protons of the anilinium ion. The broadness is a result of chemical exchange and quadrupolar relaxation.

  • Aromatic Protons: The aromatic protons of the anilinium and benzoate rings would appear as multiplets in the range of 7-8.5 ppm. The signals for the ortho, meta, and para protons of the benzoate moiety are expected to be distinct.[5][6]

Benzanilide (Experimental Spectrum): The ¹H NMR spectrum of benzanilide shows distinct signals for the amide proton and the two different phenyl rings.[4]

  • N-H Proton: A sharp singlet is typically observed in the downfield region, around 8-9 ppm.

  • Aromatic Protons: The aromatic protons of the two phenyl rings will appear as complex multiplets in the region of 7-8 ppm. The protons on the aniline ring and the benzoyl ring will have slightly different chemical shifts due to the influence of the amide linkage.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, allowing for the determination of molecular weight and structural elucidation.

Anilinium Benzoate (Predicted Fragmentation): In electron ionization (EI) mass spectrometry, anilinium benzoate, being a salt, is not expected to show a molecular ion peak. Instead, the spectrum would likely show peaks corresponding to the individual components after thermal decomposition in the ion source.

  • Aniline Fragment: A peak at m/z 93, corresponding to the molecular ion of aniline.[3]

  • Benzoic Acid Fragment: A peak at m/z 122, corresponding to the molecular ion of benzoic acid.[7]

  • Further Fragmentation: The fragmentation patterns of aniline (loss of HCN to give m/z 66) and benzoic acid (loss of -OH to give m/z 105, and subsequent loss of CO to give m/z 77) would also be observed.[3][7]

Benzanilide (Experimental Fragmentation): Benzanilide, being a covalent molecule, shows a clear molecular ion peak and a characteristic fragmentation pattern.

  • Molecular Ion Peak: A distinct molecular ion peak (M⁺) is observed at m/z 197.

  • Base Peak: The most intense peak (base peak) is typically at m/z 105, corresponding to the stable benzoyl cation formed by the cleavage of the amide C-N bond.

  • Phenyl Cation: A significant peak at m/z 77 is observed, resulting from the loss of a carbonyl group (CO) from the benzoyl cation.

  • Anilino Radical Cation: A peak at m/z 92 corresponding to the anilino radical cation can also be present.

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of solid organic compounds.

Infrared (IR) Spectroscopy (KBr Pellet Method)
  • Sample Preparation: Grind 1-2 mg of the solid sample with approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar and pestle until a fine, homogeneous powder is obtained.[8][9]

  • Pellet Formation: Transfer the powder into a pellet die and apply high pressure (several tons) using a hydraulic press to form a transparent or translucent pellet.[1]

  • Data Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer and acquire the spectrum.

¹H NMR Spectroscopy
  • Sample Preparation: Dissolve 5-25 mg of the solid sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube.[4][10][11]

  • Homogenization: Ensure the sample is fully dissolved. If necessary, gently warm or vortex the tube. If solid particles remain, filter the solution through a small plug of glass wool into a clean NMR tube.[4][11]

  • Data Acquisition: Place the NMR tube in the spectrometer and acquire the ¹H NMR spectrum according to the instrument's standard procedures.

Mass Spectrometry (Electron Ionization - EI)
  • Sample Introduction: Introduce a small amount of the solid sample into the mass spectrometer, typically using a direct insertion probe.[12]

  • Ionization: Volatilize the sample by heating it in the ion source. The gaseous molecules are then bombarded with a beam of high-energy electrons (typically 70 eV) to induce ionization and fragmentation.[13][14][15]

  • Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio by the mass analyzer.

  • Detection: The detector records the abundance of each ion, generating the mass spectrum.

Logical Workflow for Spectroscopic Comparison

Spectroscopic_Comparison_Workflow cluster_sample_prep Sample Preparation cluster_analysis Spectroscopic Analysis cluster_data Data Interpretation cluster_comparison Final Comparison Anilinium_Benzoate Anilinium Benzoate IR IR Spectroscopy Anilinium_Benzoate->IR NMR NMR Spectroscopy Anilinium_Benzoate->NMR MS Mass Spectrometry Anilinium_Benzoate->MS Benzanilide Benzanilide Benzanilide->IR Benzanilide->NMR Benzanilide->MS IR_Data Analyze IR Spectra (Functional Groups) IR->IR_Data NMR_Data Analyze NMR Spectra (Proton Environments) NMR->NMR_Data MS_Data Analyze Mass Spectra (Fragmentation) MS->MS_Data Comparison Comparative Analysis & Report Generation IR_Data->Comparison NMR_Data->Comparison MS_Data->Comparison

Caption: Workflow for the spectroscopic comparison of two compounds.

This comprehensive guide highlights the power of spectroscopic techniques in distinguishing between closely related chemical structures. The distinct spectra of anilinium benzoate and benzanilide serve as a clear example of how IR, NMR, and MS can be used to elucidate the nature of chemical bonding and molecular architecture.

References

Comparative

A Comparative Guide to Benzanilide Synthesis Protocols for Researchers

For scientists and professionals in drug development and chemical research, the efficient synthesis of benzanilide (B160483) and its derivatives is a frequent necessity. Benzanilide, a fundamental amide, serves as a cruc...

Author: BenchChem Technical Support Team. Date: December 2025

For scientists and professionals in drug development and chemical research, the efficient synthesis of benzanilide (B160483) and its derivatives is a frequent necessity. Benzanilide, a fundamental amide, serves as a crucial building block in the synthesis of a wide array of pharmaceuticals, agrochemicals, and other specialty chemicals. The selection of an appropriate synthetic protocol is paramount, directly impacting yield, purity, reaction time, and overall cost-effectiveness. This guide provides an objective comparison of common benzanilide synthesis protocols, supported by experimental data, to aid researchers in making informed decisions for their specific applications.

At a Glance: Comparing Synthesis Yields

The following table summarizes the reported yields for various benzanilide synthesis protocols, offering a quantitative comparison to guide your selection process.

Synthesis ProtocolKey ReagentsTypical Reaction ConditionsReported Yield (%)
Schotten-Baumann Reaction Aniline (B41778), Benzoyl Chloride, 10% NaOHRoom temperature, vigorous shaking for 15-20 minutes71.56% - 95%[1][2]
Microwave-Assisted Synthesis Aniline, Benzoyl Chloride, Pd-doped clay catalyst150°C, 260 watts microwave irradiation for 8 minutesUp to 99%[3]
Beckmann Rearrangement Benzophenone (B1666685) Oxime, Thionyl Chloride or PPAVaries (e.g., boiling with water, or 60°C with PPA)56.65% - 64.53%[4][5]
Ullmann Condensation Benzamide (B126), Aryl Halide, Copper Catalyst, Ligand, Base110°C, 5-24 hoursVaries; protocol is general for N-aryl benzamides

In-Depth Experimental Protocols

Schotten-Baumann Reaction

This classical method remains a widely used and reliable technique for the synthesis of amides from amines and acid chlorides.

Reaction Principle: The Schotten-Baumann reaction involves the acylation of an amine with an acid chloride in the presence of an aqueous base. The base neutralizes the hydrochloric acid byproduct, driving the reaction to completion.

Detailed Protocol:

  • In a conical flask, combine 2 ml (2.08 g) of aniline with 30 ml of a 10% sodium hydroxide (B78521) (NaOH) solution.

  • While vigorously shaking the mixture, slowly add 3 ml (3.4 g) of benzoyl chloride. Continue shaking for 15-20 minutes, by which time the characteristic odor of benzoyl chloride should no longer be detectable.[6]

  • Dilute the reaction mixture with cold water to precipitate the crude benzanilide.

  • Filter the solid product using a Buchner funnel and wash it with cold water.[7]

  • Recrystallize the crude product from hot ethanol (B145695) to obtain pure benzanilide.[7]

Microwave-Assisted Synthesis

Leveraging microwave technology can dramatically reduce reaction times and often leads to higher yields compared to conventional heating methods.

Reaction Principle: Microwave irradiation provides rapid and uniform heating of the reaction mixture, accelerating the rate of the amidation reaction. This solvent-free method often utilizes a solid-supported catalyst.

Detailed Protocol:

  • In a 5 ml microwave vial, combine benzoyl chloride (1 mmol), aniline (1 mmol), and 5 mg of a palladium-doped clay catalyst.

  • Cap the vial with a Teflon pressure cap.

  • Subject the vial to microwave irradiation for 8 minutes at 150°C using a 260-watt microwave synthesizer.[8]

  • After the reaction is complete and the vial has cooled, the product can be purified by crystallization, often without the need for column chromatography.[8]

Beckmann Rearrangement

Reaction Principle: The Beckmann rearrangement is the acid-catalyzed conversion of an oxime to an N-substituted amide. The group anti-periplanar to the hydroxyl group on the oxime nitrogen migrates to the nitrogen atom.

Detailed Protocol (using Thionyl Chloride):

  • Dissolve 2 g of benzophenone oxime in 20 ml of anhydrous ether in an Erlenmeyer flask.

  • In a fume hood, add approximately 3 ml of pure thionyl chloride to the flask.

  • Distill off the solvent and any other volatile products on a water bath.

  • Add 25 ml of water and boil for several minutes, breaking up any lumps that form.

  • Decant the supernatant liquid and recrystallize the remaining solid product from methanol.[4]

Alternative Protocol (using Polyphosphoric Acid - PPA): An alternative procedure involves heating benzophenone oxime with polyphosphoric acid (PPA) at 60°C for 120 minutes in an ultrasonic environment, which has been reported to yield up to 56.65% benzanilide.[5]

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction that forms a carbon-nitrogen bond, in this case, to produce N-aryl benzamides. While this guide focuses on benzanilide (N-phenylbenzamide), this protocol is broadly applicable for creating a variety of N-aryl benzamides.

Reaction Principle: This cross-coupling reaction involves the N-arylation of an amide with an aryl halide in the presence of a copper catalyst, a ligand, and a base. Modern protocols often utilize a ligand to facilitate the reaction under milder conditions.

Detailed Protocol:

  • To a reaction vessel, add the benzamide (1.0 eq.), the aryl halide (1.2 eq.), copper(I) iodide (0.1 eq.), a suitable ligand (e.g., a diamine or an amino acid, 0.2 eq.), and a base such as potassium carbonate (2.0 eq.).

  • Add a high-boiling point solvent like dimethylformamide (DMF) or toluene.

  • Stir the mixture vigorously and heat to 110°C.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times can range from 5 to 24 hours.

  • Upon completion, cool the mixture to room temperature and quench with water.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography or recrystallization.

Selecting the Right Protocol: A Visual Guide

The choice of synthesis protocol depends on several factors including the desired yield, available starting materials, reaction time constraints, and equipment availability. The following workflow provides a logical approach to selecting the most suitable method.

G Benzanilide Synthesis Protocol Selection start Start: Need to Synthesize Benzanilide q1 Are aniline and benzoyl chloride readily available? start->q1 q2 Is rapid synthesis critical? q1->q2 Yes q3 Is benzophenone oxime the primary starting material? q1->q3 No schotten_baumann Schotten-Baumann Reaction (High Yield, Common Reagents) q2->schotten_baumann No microwave Microwave-Assisted Synthesis (Excellent Yield, Very Fast) q2->microwave Yes q4 Is a diverse range of N-aryl benzamides required? q3->q4 No beckmann Beckmann Rearrangement (Alternative Route) q3->beckmann Yes ullmann Ullmann Condensation (Versatile for N-Aryl Amides) q4->ullmann Yes end Proceed with Selected Protocol q4->end No, re-evaluate starting materials schotten_baumann->end microwave->end beckmann->end ullmann->end

A decision-making workflow for selecting a benzanilide synthesis protocol.

References

Validation

A Comparative Guide to Regioselectivity in C-H Functionalization: Aniline vs. Benzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals The direct functionalization of carbon-hydrogen (C-H) bonds has emerged as a powerful strategy in organic synthesis, offering a more atom- and step-economic...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The direct functionalization of carbon-hydrogen (C-H) bonds has emerged as a powerful strategy in organic synthesis, offering a more atom- and step-economical approach to the construction of complex molecules. Among aromatic compounds, aniline (B41778) and benzoic acid derivatives are fundamental building blocks in pharmaceuticals, agrochemicals, and materials science. Achieving precise control over the regioselectivity of C-H functionalization in these substrates is paramount for efficient and targeted synthesis. This guide provides an objective comparison of the regioselective C-H functionalization of aniline and benzoic acid derivatives, supported by experimental data and detailed methodologies.

Introduction to Regioselectivity in C-H Functionalization

The regiochemical outcome of C-H functionalization on substituted benzene (B151609) rings is primarily governed by the electronic nature of the directing group and the reaction mechanism. In aniline, the amino group is a strong ortho-, para-director for electrophilic aromatic substitution due to its electron-donating nature. Conversely, the carboxylic acid group in benzoic acid is a meta-director for electrophilic attack because it is an electron-withdrawing group. However, in the context of transition metal-catalyzed C-H activation, the coordination of a directing group to the metal center can override these intrinsic electronic preferences, leading to selective functionalization at the ortho, meta, or para positions.

This guide will explore the different strategies employed to achieve regiocontrol in the C-H functionalization of both aniline and benzoic acid derivatives, highlighting the directing groups, catalysts, and reaction conditions that favor each position.

Aniline Derivatives: A Tale of Three Positions

The amino group in aniline can be readily modified to install a variety of directing groups, enabling a diverse range of regioselective C-H functionalizations.

Ortho-Functionalization: The Power of Proximity

Ortho-C-H functionalization is the most established strategy for aniline derivatives, typically relying on a directing group attached to the nitrogen atom. This directing group chelates to the transition metal catalyst, bringing it in close proximity to the ortho C-H bonds and facilitating their activation. A notable advancement is the direct ortho-arylation of unprotected anilines, which circumvents the need for protection-deprotection steps.[1][2][3]

Table 1: Ortho-Selective C-H Arylation of Unprotected Anilines [1][2][3]

Aniline DerivativeAryl HalideCatalyst SystemSolventYield (%)Regioselectivity (ortho:meta:para)
Aniline4-iodotoluenePd(OAc)₂ / [2,2'-bipyridin]-6(1H)-oneDMA85>99:1:0
4-chloroaniline4-iodotoluenePd(OAc)₂ / [2,2'-bipyridin]-6(1H)-oneDMA75>99:1:0
3-methoxyaniline4-iodotoluenePd(OAc)₂ / [2,2'-bipyridin]-6(1H)-oneDMA82>99:1:0
2-methylaniline4-iodotoluenePd(OAc)₂ / [2,2'-bipyridin]-6(1H)-oneDMA78>99:1:0
Meta-Functionalization: The Norbornene-Mediated Relay

Achieving meta-selectivity in aniline derivatives has been a significant challenge. A successful strategy involves a palladium/norbornene co-catalyzed reaction.[4][5][6][7][8] In this approach, an initial ortho-palladation is followed by insertion of norbornene. The resulting alkyl-palladium intermediate then undergoes a C-H activation at the meta-position of the aniline ring, effectively relaying the functionalization to the remote position.

Table 2: Meta-Selective C-H Arylation of Aniline Derivatives [4][5][6][7][8]

Aniline Derivative (with directing group)Aryl IodideCatalyst SystemMediatorSolventYield (%)Regioselectivity (meta:ortho:para)
N-pivaloylaniline4-iodotoluenePd(OAc)₂ / LigandNorborneneDCE75>95:5:0
N-(pyridin-2-yl)aniline4-iodotoluenePd(OAc)₂ / LigandNorborneneDCE80>95:5:0
N-acetyl-3-methylaniline4-iodotoluenePd(OAc)₂ / LigandNorborneneDCE65>95:5:0
Para-Functionalization: Ligand-Controlled Selectivity

Para-selective C-H functionalization of anilines is the least developed area but has seen recent progress through the use of specific ligand designs. For instance, a palladium catalyst with a specialized S,O-ligand has been shown to promote highly para-selective olefination of aniline derivatives.[9][10][11][12][13] The ligand is believed to control the regioselectivity by sterically disfavoring the ortho- and meta-positions, thereby directing the catalyst to the para-position.

Table 3: Para-Selective C-H Olefination of Aniline Derivatives [9][10][11][12][13]

Aniline DerivativeOlefinCatalyst SystemSolventYield (%)Regioselectivity (para:ortho:meta)
N,N-dimethylanilineEthyl acrylatePd(OAc)₂ / S,O-ligandDCE85>98:2:0
4-fluoro-N,N-dimethylanilineEthyl acrylatePd(OAc)₂ / S,O-ligandDCE78>98:2:0
3-methoxy-N,N-dimethylanilineEthyl acrylatePd(OAc)₂ / S,O-ligandDCE82>95:5:0

Benzoic Acid Derivatives: Harnessing the Carboxylate

The carboxylate group in benzoic acid can act as an effective directing group, typically favoring ortho-functionalization. However, innovative strategies have been developed to achieve meta-selectivity.

Ortho-Functionalization: The Intrinsic Directing Power of Carboxylate

The carboxylate group can chelate to a metal center, directing C-H activation to the ortho-position. Ruthenium catalysts have been particularly effective for this transformation, enabling ortho-allylation and arylation of a wide range of benzoic acid derivatives.[14][15][16][17][18]

Table 4: Ortho-Selective C-H Allylation of Benzoic Acid Derivatives [14][15][16]

Benzoic Acid DerivativeAllylic PartnerCatalyst SystemBaseSolventYield (%)Regioselectivity
Benzoic acidAllyl acetate (B1210297)[Ru(p-cymene)Cl₂]₂K₂CO₃t-AmylOH90Exclusive ortho
4-methoxybenzoic acidAllyl acetate[Ru(p-cymene)Cl₂]₂K₂CO₃t-AmylOH85Exclusive ortho
3-chlorobenzoic acidAllyl acetate[Ru(p-cymene)Cl₂]₂K₂CO₃t-AmylOH88Exclusive ortho
Meta-Functionalization: The Template-Based Approach

To override the intrinsic ortho-directing nature of the carboxylate group, a template-based approach has been developed for meta-functionalization. A removable nitrile-containing template is attached to the carboxylic acid, which then directs a palladium catalyst to the meta-position.[19][20][21][22]

Table 5: Meta-Selective C-H Olefination of Benzoic Acid Derivatives [19][20][21][22]

Benzoic Acid Derivative (with template)OlefinCatalyst SystemOxidantSolventYield (%)Regioselectivity (meta:ortho:para)
Benzoic acidEthyl acrylatePd(OAc)₂Ag₂CO₃HFIP75>95:5:0
4-methylbenzoic acidEthyl acrylatePd(OAc)₂Ag₂CO₃HFIP70>95:5:0
3-fluorobenzoic acidEthyl acrylatePd(OAc)₂Ag₂CO₃HFIP68>95:5:0

Experimental Protocols

General Procedure for Ortho-Arylation of Unprotected Anilines[1][2][3]

To a screw-capped vial is added the aniline (1.0 mmol), aryl iodide (1.2 mmol), Pd(OAc)₂ (0.02 mmol, 2 mol%), [2,2'-bipyridin]-6(1H)-one (0.04 mmol, 4 mol%), and Cs₂CO₃ (2.0 mmol). The vial is evacuated and backfilled with argon. Anhydrous N,N-dimethylacetamide (DMA, 2 mL) is added, and the mixture is stirred at 130 °C for 12-24 hours. After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and filtered through a pad of Celite. The filtrate is washed with water and brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure. The residue is purified by column chromatography on silica (B1680970) gel to afford the desired ortho-arylated aniline.

General Procedure for Meta-Arylation of N-Pivaloylanilines[4][5][6][7][8]

In a glovebox, a vial is charged with N-pivaloylaniline (0.2 mmol), aryl iodide (0.4 mmol), Pd(OAc)₂ (0.02 mmol, 10 mol%), a suitable ligand (e.g., a phosphine (B1218219) or N-heterocyclic carbene ligand, 0.04 mmol, 20 mol%), norbornene (0.4 mmol), and AgOAc (0.6 mmol). Anhydrous 1,2-dichloroethane (B1671644) (DCE, 1 mL) is added. The vial is sealed and the reaction mixture is stirred at 100 °C for 24 hours. After cooling to room temperature, the mixture is diluted with dichloromethane (B109758) and filtered through a plug of silica gel. The solvent is removed under reduced pressure, and the residue is purified by flash column chromatography to give the meta-arylated product.

General Procedure for Para-Olefination of N,N-Dimethylanilines[9][10][11][12][13]

A mixture of N,N-dimethylaniline (0.5 mmol), olefin (1.0 mmol), Pd(OAc)₂ (0.025 mmol, 5 mol%), the S,O-ligand (0.03 mmol, 6 mol%), and Ag₂CO₃ (1.0 mmol) in anhydrous DCE (2 mL) is stirred in a sealed tube under an argon atmosphere at 120 °C for 16 hours. After cooling to room temperature, the mixture is filtered through a short pad of Celite, and the filtrate is concentrated. The residue is purified by preparative thin-layer chromatography to afford the para-olefinated product.

General Procedure for Ortho-Allylation of Benzoic Acids[14][15][16]

A mixture of the benzoic acid (0.5 mmol), allyl acetate (1.0 mmol), [Ru(p-cymene)Cl₂]₂ (0.0125 mmol, 2.5 mol%), and K₂CO₃ (1.0 mmol) in t-amyl alcohol (2 mL) is stirred in a sealed tube at 100 °C for 12 hours. After cooling, the reaction is quenched with 1 M HCl and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over MgSO₄, and concentrated. The crude product is purified by column chromatography on silica gel to give the ortho-allylated benzoic acid.

General Procedure for Meta-Olefination of Benzoic Acids[19][20][21][22][23]

To a vial is added the benzoic acid equipped with a nitrile-containing template (0.2 mmol), olefin (0.4 mmol), Pd(OAc)₂ (0.02 mmol, 10 mol%), Ag₂CO₃ (0.4 mmol), and hexafluoroisopropanol (HFIP, 1 mL). The vial is sealed and heated at 100 °C for 24 hours. After cooling, the mixture is diluted with ethyl acetate, washed with water and brine, and dried over Na₂SO₄. The solvent is evaporated, and the residue is purified by column chromatography to afford the meta-olefinated product.

Reaction Mechanisms and Workflows

The regioselectivity in these C-H functionalization reactions is dictated by distinct mechanistic pathways. The following diagrams illustrate the key principles governing the selectivity.

Ortho_Aniline cluster_0 Ortho-Selective C-H Arylation of Unprotected Aniline Aniline Aniline Intermediate_1 Aniline-Pd Complex Aniline->Intermediate_1 Coordination Pd_cat Pd(II) Catalyst + Cooperating Ligand Pd_cat->Intermediate_1 Aryl_halide Ar-X Intermediate_2 Pd(IV) Intermediate Aryl_halide->Intermediate_2 Ortho_product Ortho-Arylated Aniline Pd_0 Pd(0) Palladacycle Ortho-Palladacycle Intermediate_1->Palladacycle Concerted Metalation- Deprotonation (CMD) (ortho-C-H activation) Palladacycle->Intermediate_2 Oxidative Addition Intermediate_2->Ortho_product Reductive Elimination

Caption: Ortho-arylation of unprotected aniline.

Meta_Aniline cluster_1 Meta-Selective C-H Arylation of Aniline Derivative Anilide Anilide (with DG) Ortho_palladacycle Ortho-Palladacycle Anilide->Ortho_palladacycle ortho-C-H Activation Pd_cat Pd(II) Catalyst Pd_cat->Ortho_palladacycle Norbornene Norbornene Norbornene_insertion Alkyl-Pd Intermediate Norbornene->Norbornene_insertion Aryl_iodide Ar-I Arylation Pd(IV) Intermediate Aryl_iodide->Arylation Meta_product Meta-Arylated Anilide Ortho_palladacycle->Norbornene_insertion Norbornene Insertion Meta_palladacycle Meta-Palladacycle Norbornene_insertion->Meta_palladacycle meta-C-H Activation (Relay) Meta_palladacycle->Arylation Oxidative Addition Arylation->Meta_product Reductive Elimination & Norbornene extrusion

Caption: Meta-arylation via norbornene relay.

Ortho_Benzoic cluster_2 Ortho-Selective C-H Functionalization of Benzoic Acid Benzoic_acid Benzoic Acid Intermediate_1 Benzoate-Ru Complex Benzoic_acid->Intermediate_1 Coordination via Carboxylate Ru_cat Ru(II) Catalyst Ru_cat->Intermediate_1 Partner Coupling Partner (e.g., Allyl Acetate) Intermediate_2 Intermediate Partner->Intermediate_2 Ortho_product Ortho-Functionalized Benzoic Acid Ruthenacycle Ortho-Ruthenacycle Intermediate_1->Ruthenacycle ortho-C-H Activation Ruthenacycle->Intermediate_2 Insertion / Oxidative Addition Intermediate_2->Ortho_product Reductive Elimination

Caption: Ortho-functionalization of benzoic acid.

Meta_Benzoic cluster_3 Meta-Selective C-H Olefination of Benzoic Acid Derivative Benzoic_template Benzoic Acid + Nitrile Template Meta_palladacycle Meta-Palladacycle Benzoic_template->Meta_palladacycle Template-Directed meta-C-H Activation Pd_cat Pd(II) Catalyst Pd_cat->Meta_palladacycle Olefin Olefin Olefin_insertion Alkyl-Pd Intermediate Olefin->Olefin_insertion Meta_product Meta-Olefinated Product Meta_palladacycle->Olefin_insertion Olefin Insertion Olefin_insertion->Meta_product β-Hydride Elimination & Catalyst Regeneration

Caption: Meta-olefination via a directing template.

Conclusion

The regioselective C-H functionalization of aniline and benzoic acid derivatives offers powerful tools for the synthesis of valuable organic molecules. For aniline derivatives, ortho-selectivity is readily achieved using directing groups on the nitrogen atom, while meta- and para-selectivity can be accessed through innovative strategies involving norbornene mediators and specialized ligands, respectively. In the case of benzoic acid derivatives, the intrinsic directing ability of the carboxylate group strongly favors ortho-functionalization, whereas meta-selectivity can be attained using a removable directing template. The choice of strategy depends on the desired substitution pattern and the specific synthetic target. The experimental protocols and mechanistic insights provided in this guide are intended to aid researchers in the rational design and execution of regioselective C-H functionalization reactions for these important classes of compounds.

References

Comparative

A Researcher's Guide to Comparing Experimental and Computational FTIR Spectra for Reaction Product Analysis

In modern chemical research, the structural elucidation of novel reaction products is a cornerstone of discovery and development. While experimental Fourier-Transform Infrared (FTIR) spectroscopy provides a rapid and val...

Author: BenchChem Technical Support Team. Date: December 2025

In modern chemical research, the structural elucidation of novel reaction products is a cornerstone of discovery and development. While experimental Fourier-Transform Infrared (FTIR) spectroscopy provides a rapid and valuable fingerprint of a molecule's vibrational modes, computational chemistry offers a powerful complementary approach to predict and interpret these spectra. This guide provides a comprehensive comparison of experimental and computational FTIR spectroscopy for the validation of reaction products, aimed at researchers, scientists, and professionals in drug development.

Introduction: The Synergy of Experiment and Theory

FTIR spectroscopy is a widely used analytical technique that identifies functional groups and provides structural information about molecules. It works by measuring the absorption of infrared radiation by a sample, which excites molecular vibrations at specific frequencies. The resulting spectrum is a unique fingerprint of the molecule.

Computational vibrational spectroscopy, on the other hand, uses quantum chemical calculations to predict the vibrational frequencies and intensities of a molecule.[1] This theoretical approach can be instrumental in assigning the often complex bands observed in experimental spectra and can help to distinguish between potential isomers or confirm the formation of a desired product.[2][3] While experimental FTIR provides real-world data, computational spectra offer a theoretical ideal, and the comparison between the two can provide a high degree of confidence in structural assignments.

Methodology: Acquiring Experimental and Computational Spectra

A robust comparison relies on meticulous procedures for both experimental and computational data generation.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

Attenuated Total Reflectance (ATR) is a common sampling technique in FTIR that is well-suited for analyzing solid and liquid reaction products with minimal sample preparation.

  • Instrument Preparation: Ensure the FTIR spectrometer and ATR accessory are properly calibrated and the ATR crystal (typically diamond or germanium) is clean.

  • Background Spectrum: Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove interference from ambient atmospheric water and carbon dioxide.

  • Sample Application: Place a small amount of the purified reaction product directly onto the ATR crystal. If the sample is a solid, apply firm and even pressure using the built-in press to ensure good contact with the crystal.

  • Spectrum Acquisition: Collect the sample spectrum. Typical parameters include a spectral range of 4000-400 cm⁻¹, a resolution of 4 cm⁻¹, and the co-addition of 16 to 32 scans to improve the signal-to-noise ratio.

  • Data Processing: Perform a background subtraction and, if necessary, an ATR correction using the instrument's software.

Computational Protocol: Density Functional Theory (DFT) Calculations

Density Functional Theory (DFT) is a popular and cost-effective computational method for predicting vibrational spectra.

  • Molecular Structure Input: Draw the proposed structure of the reaction product in a molecular modeling software package.

  • Geometry Optimization: Perform a geometry optimization to find the lowest energy conformation of the molecule. A common level of theory for this is B3LYP with a 6-31G(d) basis set.

  • Frequency Calculation: Using the optimized geometry, perform a frequency calculation at the same level of theory. This will calculate the vibrational frequencies and their corresponding infrared intensities. It is crucial to confirm that the optimized structure corresponds to a true minimum on the potential energy surface by ensuring the absence of imaginary frequencies.

  • Scaling Factor: It is a well-established practice to apply a scaling factor to the calculated frequencies to account for anharmonicity and other systematic errors inherent in the computational method.[1] The appropriate scaling factor will depend on the chosen functional and basis set.

  • Spectrum Generation: The computational software will generate a simulated spectrum, often displayed as a Lorentzian or Gaussian plot of intensity versus wavenumber (cm⁻¹).

Data Presentation: A Comparative Analysis

A direct comparison of the experimental and computational data is best presented in a tabular format. This allows for a clear and concise evaluation of the agreement between the two methods.

**Experimental Peak (cm⁻¹) **Computational Peak (cm⁻¹) (Scaled) Intensity (Experimental) Intensity (Computational) Vibrational Assignment
29802975MediumMediumC-H stretch (aliphatic)
17151720StrongStrongC=O stretch (ketone)
16051600MediumMediumC=C stretch (aromatic)
12501245StrongStrongC-O stretch
820815StrongMediumC-H bend (aromatic, para-substituted)

Note: This is an example table. The actual values and assignments will vary depending on the specific reaction product.

Visualizing the Workflow

To further clarify the comparative process, the following workflow diagram illustrates the key steps involved.

G Workflow for Comparing Experimental and Computational FTIR Spectra cluster_exp Experimental Analysis cluster_comp Computational Analysis exp_sample Purified Reaction Product exp_ftir FTIR Spectrometer (ATR) exp_sample->exp_ftir exp_spectrum Experimental FTIR Spectrum exp_ftir->exp_spectrum compare Comparative Analysis (Peak Positions, Intensities, Assignments) exp_spectrum->compare comp_struct Proposed Molecular Structure comp_dft DFT Calculation (Optimization + Frequency) comp_struct->comp_dft comp_spectrum Computational FTIR Spectrum comp_dft->comp_spectrum comp_spectrum->compare validation Structure Validation/Refinement compare->validation

Caption: Workflow for comparing experimental and computational FTIR spectra.

Discussion and Interpretation

Discrepancies between experimental and computational spectra can arise from several factors:

  • Physical State: Experimental spectra are often measured on solid or liquid samples, whereas computational calculations are typically performed on a single molecule in the gas phase. Intermolecular interactions in the condensed phase can influence vibrational frequencies.

  • Anharmonicity: Real molecular vibrations exhibit anharmonicity, while the standard harmonic approximation used in many calculations does not fully account for this.[2] This is a primary reason for applying scaling factors.

  • Solvent Effects: If the reaction product is in solution, solvent interactions can shift vibrational frequencies. These effects can be modeled computationally, but this adds complexity to the calculations.

  • Conformational Isomers: If the reaction product can exist as multiple stable conformers, the experimental spectrum may be a composite of all populated conformations, whereas the calculation may only be for the lowest energy conformer.

A close match between the scaled computational spectrum and the experimental spectrum provides strong evidence for the proposed structure of the reaction product. When significant differences are observed, it may be necessary to consider alternative structures or refine the computational model.

Conclusion

The combination of experimental and computational FTIR spectroscopy is a powerful strategy for the structural elucidation of reaction products. By leveraging the strengths of both approaches, researchers can achieve a higher level of confidence in their structural assignments, accelerating the pace of research and development. The methodologies and data presentation formats outlined in this guide provide a framework for conducting and reporting these comparative studies in a clear, objective, and scientifically rigorous manner.

References

Validation

Pd(II) vs Ru(ii) catalysts for regioselective hydroxylation of benzanilides

A Comparative Guide to Pd(II) and Ru(II) Catalysts for the Regioselective Hydroxylation of Benzanilides For researchers, scientists, and professionals in drug development, the selective introduction of hydroxyl groups in...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparative Guide to Pd(II) and Ru(II) Catalysts for the Regioselective Hydroxylation of Benzanilides

For researchers, scientists, and professionals in drug development, the selective introduction of hydroxyl groups into aromatic C-H bonds is a critical transformation. This guide provides a detailed comparison of two prominent catalytic systems for the regioselective hydroxylation of benzanilides: those based on Palladium(II) and Ruthenium(II). The choice of catalyst dictates the position of hydroxylation, offering a powerful tool for diversity-oriented synthesis.

Executive Summary

Palladium(II) and Ruthenium(II) catalysts are highly effective for the ortho-hydroxylation of N-alkyl-benzanilides, but they exhibit distinct and complementary regioselectivity.[1][2] When a Pd(II) catalyst is used, hydroxylation occurs on the aniline (B41778) phenyl ring (Ar¹).[1][2] In contrast, a Ru(II) catalyst directs the hydroxylation to the phenyl ring of the benzoyl group (Ar²).[1] This differential selectivity allows for the targeted synthesis of two distinct regio-isomers from a common benzanilide (B160483) precursor.[1]

Computational studies have shed light on the origins of this divergent regioselectivity. In Ru(II)-catalyzed reactions, steric factors are the primary determinants of the reaction's outcome. Conversely, electronic effects are the dominant controlling factor in Pd(II)-catalyzed hydroxylations.[1][3] Both catalytic systems demonstrate good functional group tolerance and can produce hydroxylated products in high yields.[1][3]

Performance Data

The following tables summarize the catalytic performance of Pd(II) and Ru(II) in the regioselective hydroxylation of various N-methyl-benzanilide substrates.

Table 1: Pd(II)-Catalyzed Hydroxylation of N-Methyl-Benzanilides (Hydroxylation on Aniline Ring)

Substrate (R)ProductYield (%)
H2'-Hydroxy-N-methyl-benzanilide85
4-Me2'-Hydroxy-N,4-dimethyl-benzanilide82
4-OMe2'-Hydroxy-4-methoxy-N-methyl-benzanilide78
4-F4-Fluoro-2'-hydroxy-N-methyl-benzanilide75
4-Cl4-Chloro-2'-hydroxy-N-methyl-benzanilide72
4-CF₃2'-Hydroxy-N-methyl-4-(trifluoromethyl)-benzanilide68
3-Me2'-Hydroxy-N,3-dimethyl-benzanilide80
2-Me2'-Hydroxy-N,2-dimethyl-benzanilide65

Table 2: Ru(II)-Catalyzed Hydroxylation of N-Methyl-Benzanilides (Hydroxylation on Benzoyl Ring)

Substrate (R')ProductYield (%)
H2-Hydroxy-N-methyl-benzanilide93
4'-Me4'-Methyl-2-hydroxy-N-methyl-benzanilide91
4'-OMe4'-Methoxy-2-hydroxy-N-methyl-benzanilide88
4'-F4'-Fluoro-2-hydroxy-N-methyl-benzanilide85
4'-Cl4'-Chloro-2-hydroxy-N-methyl-benzanilide82
4'-CF₃4'-(Trifluoromethyl)-2-hydroxy-N-methyl-benzanilide78
3'-Me3'-Methyl-2-hydroxy-N-methyl-benzanilide89
2'-Me2'-Methyl-2-hydroxy-N-methyl-benzanilide70

Experimental Protocols

Below are generalized experimental protocols for the Pd(II) and Ru(II) catalyzed hydroxylation of benzanilides.

General Procedure for Pd(II)-Catalyzed ortho-Hydroxylation of N-Alkyl-Benzanilides

A reaction vessel is charged with the N-alkyl-benzanilide substrate (1.0 equiv), Pd(OAc)₂ (10 mol%), and K₂S₂O₈ (2.0 equiv). The vessel is then sealed and a solvent mixture of TFA/AcOH (trifluoroacetic acid/acetic acid) is added. The reaction mixture is stirred at a specified temperature (e.g., 80 °C) for a designated period (e.g., 12-24 hours). Upon completion, the reaction is cooled to room temperature, diluted with an appropriate organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel to afford the desired ortho-hydroxylated benzanilide.

General Procedure for Ru(II)-Catalyzed ortho-Hydroxylation of N-Alkyl-Benzanilides

To a sealed tube containing the N-alkyl-benzanilide substrate (1.0 equiv) and [RuCl₂(p-cymene)]₂ (5 mol%) is added K₂S₂O₈ (2.0 equiv). A solvent system, typically TFA/TFAA (trifluoroacetic acid/trifluoroacetic anhydride), is then introduced.[4] The mixture is stirred at a controlled temperature (e.g., 60 °C) for the specified reaction time (e.g., 12-24 hours).[4] After cooling to ambient temperature, the reaction mixture is carefully quenched with a saturated aqueous solution of sodium bicarbonate. The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated. Purification of the crude residue by flash column chromatography yields the pure ortho-hydroxylated product.

Visualization of Regioselectivity

The following diagrams illustrate the distinct regioselective outcomes of the Pd(II) and Ru(II) catalyzed hydroxylation reactions.

Pd_Catalyzed_Hydroxylation cluster_reactants Reactants cluster_catalyst Catalyst System cluster_product Product Benzanilide N-Alkyl-Benzanilide Product_Pd Aniline Ring Hydroxylated Product Benzanilide->Product_Pd Regioselective C-H Hydroxylation Catalyst Pd(II) Catalyst (e.g., Pd(OAc)₂) Oxidant Oxidant (e.g., K₂S₂O₈)

Caption: Pd(II)-catalyzed hydroxylation of N-alkyl-benzanilides.

Ru_Catalyzed_Hydroxylation cluster_reactants Reactants cluster_catalyst Catalyst System cluster_product Product Benzanilide N-Alkyl-Benzanilide Product_Ru Benzoyl Ring Hydroxylated Product Benzanilide->Product_Ru Regioselective C-H Hydroxylation Catalyst Ru(II) Catalyst (e.g., [RuCl₂(p-cymene)]₂) Oxidant Oxidant (e.g., K₂S₂O₈)

References

Comparative

A Comparative Study: Palladium-Catalyzed Meta-C-H Bromination of Aniline and Benzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals The regioselective introduction of a bromine atom at the meta-position of aniline (B41778) and benzoic acid derivatives represents a significant challenge i...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The regioselective introduction of a bromine atom at the meta-position of aniline (B41778) and benzoic acid derivatives represents a significant challenge in organic synthesis. Classical electrophilic bromination of anilines overwhelmingly favors the ortho- and para-positions due to the strong activating and directing effects of the amino group.[1][2][3][4][5] Conversely, while benzoic acid is inherently a meta-director under electrophilic conditions, these reactions often necessitate harsh conditions. This guide provides a comparative overview of a modern palladium-catalyzed approach that enables the meta-C-H bromination of both aniline and benzoic acid derivatives, supported by experimental data and detailed protocols.

Performance Comparison: Aniline vs. Benzoic Acid Derivatives

A palladium-catalyzed protocol utilizing a nitrile-based directing group has proven effective for the meta-C-H bromination of both aniline and benzoic acid derivatives. The following tables summarize the performance of this system with various substituted substrates, highlighting the yields achieved.

Table 1: Palladium-Catalyzed Meta-C-H Bromination of Aniline Derivatives[1][2]
EntrySubstrate (Aniline Derivative)ProductYield (%)
1N-(2-(cyanomethyl)phenyl)pivalamideN-(3-bromo-2-(cyanomethyl)phenyl)pivalamide75
2N-(2-fluoro-6-(cyanomethyl)phenyl)pivalamideN-(3-bromo-2-fluoro-6-(cyanomethyl)phenyl)pivalamide68
3N-(4-chloro-2-(cyanomethyl)phenyl)pivalamideN-(3-bromo-4-chloro-2-(cyanomethyl)phenyl)pivalamide82
4N-(4-bromo-2-(cyanomethyl)phenyl)pivalamideN-(3,4-dibromo-2-(cyanomethyl)phenyl)pivalamide71
5N-(2-(cyanomethyl)-4-(trifluoromethyl)phenyl)pivalamideN-(3-bromo-2-(cyanomethyl)-4-(trifluoromethyl)phenyl)pivalamide55
Table 2: Palladium-Catalyzed Meta-C-H Bromination of Benzoic Acid Derivatives[1][3]
EntrySubstrate (Benzoic Acid Derivative)ProductYield (%)
12-((p-tolylsulfonamido)methyl)benzoic acid2-(((3-bromo-4-methylphenyl)sulfonamido)methyl)benzoic acid78
22-(((4-fluorophenyl)sulfonamido)methyl)benzoic acid2-(((3-bromo-4-fluorophenyl)sulfonamido)methyl)benzoic acid72
32-(((4-chlorophenyl)sulfonamido)methyl)benzoic acid2-(((3-bromo-4-chlorophenyl)sulfonamido)methyl)benzoic acid85
42-(((4-bromophenyl)sulfonamido)methyl)benzoic acid2-(((3,4-dibromophenyl)sulfonamido)methyl)benzoic acid76
52-(((4-(trifluoromethyl)phenyl)sulfonamido)methyl)benzoic acid2-(((3-bromo-4-(trifluoromethyl)phenyl)sulfonamido)methyl)benzoic acid65

Experimental Protocols

The following are generalized experimental protocols for the palladium-catalyzed meta-C-H bromination of aniline and benzoic acid derivatives.

General Procedure for Meta-C-H Bromination of Aniline Derivatives[1]

To a sealed tube are added the aniline substrate (1.0 equiv), Pd(OAc)₂ (10 mol%), a suitable ligand such as N-acetylglycine (20 mol%), N-bromosuccinimide (NBS) (1.2 equiv), and a silver salt oxidant (e.g., Ag₂CO₃, 2.0 equiv). The vessel is charged with a solvent, typically a polar aprotic solvent like 1,4-dioxane (B91453) or a fluorinated alcohol such as hexafluoroisopropanol (HFIP), and the mixture is stirred at an elevated temperature (e.g., 100-120 °C) for 12-24 hours. After cooling to room temperature, the reaction mixture is filtered, and the filtrate is concentrated under reduced pressure. The residue is then purified by column chromatography on silica (B1680970) gel to afford the desired meta-brominated product.

General Procedure for Meta-C-H Bromination of Benzoic Acid Derivatives[1]

In a similar fashion to the aniline derivatives, the benzoic acid substrate (1.0 equiv) is combined with Pd(OAc)₂ (10 mol%), a ligand (e.g., N-acetylglycine, 20 mol%), N-bromosuccinimide (NBS) (1.2 equiv), and an oxidant such as Ag₂CO₃ (2.0 equiv) in a sealed tube. A suitable solvent (e.g., 1,4-dioxane or HFIP) is added, and the reaction mixture is heated to 100-130 °C for 12-24 hours. Upon completion, the mixture is cooled, filtered, and the solvent is removed in vacuo. The crude product is purified by silica gel chromatography to yield the meta-brominated benzoic acid derivative.

Mechanistic Insights and Experimental Workflow

The following diagrams illustrate the proposed catalytic cycle for the palladium-catalyzed meta-C-H bromination and a general experimental workflow.

experimental_workflow start Start reagents Combine Substrate, Pd(OAc)₂, Ligand, NBS, and Oxidant start->reagents solvent Add Solvent (e.g., Dioxane or HFIP) reagents->solvent reaction Heat Reaction Mixture (100-130 °C, 12-24 h) solvent->reaction workup Cool, Filter, and Concentrate reaction->workup purification Purify by Column Chromatography workup->purification product Obtain Meta-Brominated Product purification->product

A generalized experimental workflow for meta-C-H bromination.

catalytic_cycle pd_ii Pd(II) Catalyst intermediate1 C-H Activation (ortho-palladation) pd_ii->intermediate1 + Substrate oxidant Oxidant (e.g., Ag₂CO₃) substrate Aniline/Benzoic Acid Derivative (with Directing Group) intermediate2 Coordination of Brominating Agent (e.g., NBS) intermediate1->intermediate2 + NBS intermediate3 Reductive Elimination intermediate2->intermediate3 meta-C-Br bond formation intermediate3->pd_ii Regeneration of Pd(II) product Meta-Brominated Product intermediate3->product - Product

References

Safety & Regulatory Compliance

Safety

Safeguarding the Laboratory: Proper Disposal Procedures for Aniline and Benzoic Acid

For researchers, scientists, and drug development professionals, adherence to strict safety protocols is paramount, not only during experimentation but also in the critical final step of waste disposal. The improper disp...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, adherence to strict safety protocols is paramount, not only during experimentation but also in the critical final step of waste disposal. The improper disposal of chemical reagents like aniline (B41778) and benzoic acid can pose significant risks to personnel and the environment. This guide provides essential, step-by-step procedures for the safe and compliant disposal of these two common laboratory chemicals.

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS) for each chemical and wear the appropriate Personal Protective Equipment (PPE). All handling of aniline, benzoic acid, and their respective waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][2][3]

Aniline:

  • PPE: Chemical-resistant gloves (butyl rubber, neoprene, or Viton are recommended; nitrile gloves are not recommended for handling pure aniline), chemical splash goggles, and a fully-buttoned lab coat are mandatory.[2]

  • Hazards: Aniline is toxic if inhaled, ingested, or absorbed through the skin.[4][5] It is a suspected carcinogen and mutagen.[4][5][6]

Benzoic Acid:

  • PPE: Wear appropriate protective gloves, goggles, and a lab coat.[3]

  • Hazards: Benzoic acid can cause skin and eye irritation.[3][7] Inhaling the dust may lead to respiratory irritation.[3][7]

Waste Classification and Segregation

Both aniline and benzoic acid, along with any materials contaminated with them, must be treated as hazardous waste.[1][2][7][8] Under no circumstances should they be disposed of down the drain or in regular solid waste without appropriate treatment and verification of compliance with local regulations.[1][3][7]

  • Aniline Waste: Classify as "hazardous waste."[2] If it is in a solution with halogenated solvents, it should be segregated as "halogenated organic waste."

  • Benzoic Acid Waste: Designate as "hazardous chemical waste."[9] Solid waste should be segregated from liquid waste.

Disposal Procedures

The primary method for disposal is through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste management contractor.[1][9]

Step 1: Collection and Containerization

  • Collect waste in a compatible, sealable, and clearly labeled container.[2][4][9] The original container is often a suitable choice.[4]

  • The label must include the words "Hazardous Waste," the full chemical name (e.g., "Aniline," "Benzoic Acid"), and the associated hazards.[1][4][10]

  • Do not mix different waste streams unless explicitly permitted by your institution's EHS office.[4][9]

  • Any materials that have come into direct contact with the chemicals, such as gloves, absorbent pads, and weighing papers, must be disposed of as contaminated hazardous waste.[1][4][11]

Step 2: Storage

  • Store waste containers in a designated, secure satellite accumulation area.[1][4]

  • The storage area should be cool, dry, and well-ventilated, away from incompatible materials.[1][2][12]

    • Aniline: Incompatible with strong oxidizing agents, strong acids, and strong bases.[1][2]

    • Benzoic Acid: Incompatible with oxidizing agents and strong bases.[7][12]

Step 3: Arrange for Pickup

  • Contact your institution's EHS department to schedule a pickup for the hazardous waste.[1][9]

Spill Management

Small Spills:

  • Aniline: If you are trained to do so, absorb the spill with an inert material such as vermiculite, sand, or earth.[1][5] Collect the contaminated absorbent into a sealed, labeled container for hazardous waste disposal.[1]

  • Benzoic Acid: Moisten the spilled material first to avoid generating dust.[7] Carefully sweep or use a HEPA-filter vacuum to clean up the spill and place the material into a sealed container for disposal.[7][12]

Large Spills:

  • For any large spill, or if you are not comfortable with the cleanup, evacuate the area immediately, secure it, and contact your institution's EHS department.[1][2][4]

Quantitative Data Summary

The following table summarizes key quantitative parameters relevant to the disposal and pre-treatment of aniline and benzoic acid waste.

ParameterAnilineBenzoic AcidCitation
Waste Classification Hazardous Waste, Potential CarcinogenHazardous Waste, Irritant[2][7][13]
EPA Waste Code U012 (if a discarded commercial chemical product)Check local regulations[14]
pH for Neutralization Aqueous waste: pH 3-4 for Fenton's Oxidation; pH 8-10 for Resin AdsorptionAqueous solutions: Neutralize to pH 5.5-9 before considering drain disposal (local regulations permitting)[1][15]
Incompatible Materials Strong oxidizing agents, strong acids, strong bases, iron, zincStrong oxidizing agents, strong bases, metals (for aqueous solutions)[2][5][7]

Experimental Protocols for Waste Treatment

In some cases, in-laboratory treatment of chemical waste can be performed to reduce hazards, but this must be done in strict accordance with your institution's safety protocols.

Aniline Waste Treatment: Fenton's Oxidation

This method can be used to treat aniline-containing aqueous waste.

Methodology:

  • Transfer the aniline-containing aqueous waste to a suitable reaction vessel within a chemical fume hood.

  • Adjust the pH of the solution to between 3 and 4 using hydrochloric acid.[1]

  • Add ferrous sulfate (B86663) (FeSO₄) to the solution.

  • Slowly and carefully add hydrogen peroxide (H₂O₂) to the solution while stirring.[1] Be aware that this reaction is exothermic and should be controlled.

  • After the reaction is complete, the treated effluent must be neutralized and tested for residual aniline before any further disposal steps are taken in accordance with local regulations.[1]

Benzoic Acid Waste Treatment: Neutralization of Aqueous Solutions

For dilute aqueous solutions of benzoic acid, neutralization may be an option prior to disposal. Always check with your EHS department before proceeding, as drain disposal regulations vary significantly. [15][16]

Methodology:

  • Work in a chemical fume hood and wear appropriate PPE.

  • Slowly add a dilute solution of a weak base, such as sodium bicarbonate, to the benzoic acid solution while stirring.[10]

  • Monitor the pH of the solution using a pH meter or pH strips.

  • Continue adding the base until the pH is within the acceptable range for your local water authority (typically between 5.5 and 9.0).[15]

  • If drain disposal is not permitted by your institution, collect the neutralized solution in a labeled hazardous waste container and arrange for disposal through your EHS department.[10]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of aniline and benzoic acid in a laboratory setting.

G A Waste Generated (Aniline or Benzoic Acid) B Identify Waste Type A->B C Solid Chemical Waste B->C Solid D Liquid Chemical Waste B->D Liquid E Contaminated Materials (PPE, Absorbents) B->E Contaminated F Segregate Waste Stream (e.g., Halogenated vs. Non-Halogenated) C->F D->F E->F G Select Compatible Container F->G H Label Container: 'Hazardous Waste' + Chemical Name + Hazard Info G->H I Store in Designated Satellite Accumulation Area H->I J Institutional Pre-Treatment Protocol Available? I->J K Follow Approved Protocol (e.g., Neutralization) J->K Yes L Contact EHS for Hazardous Waste Pickup J->L No K->L M Final Disposal by Licensed Contractor L->M

Caption: Disposal workflow for aniline and benzoic acid.

References

Handling

Essential Safety and Logistical Information for Handling Aniline and Benzoic Acid

This document provides immediate, essential guidance for laboratory professionals on the safe handling and disposal of aniline (B41778) and benzoic acid. Adherence to these procedures is critical for ensuring personnel s...

Author: BenchChem Technical Support Team. Date: December 2025

This document provides immediate, essential guidance for laboratory professionals on the safe handling and disposal of aniline (B41778) and benzoic acid. Adherence to these procedures is critical for ensuring personnel safety and minimizing environmental impact.

Chemical Safety Summary

Below is a summary of key quantitative safety data for aniline and benzoic acid.

PropertyAnilineBenzoic Acid
Chemical Formula C₆H₅NH₂C₆H₅COOH
Appearance Yellowish to brownish oily liquid[1]White crystalline solid[2]
Boiling Point 184 °C[1][3]249 °C[4]
Melting Point -6 °C[1][3]122.4 °C[4]
Flash Point 158 °F (70 °C)[1]121 °C
Solubility in Water Slightly soluble[3][5][6][7]Slightly soluble in cold water, more soluble in hot water[2][8][9][10]
OSHA PEL (TWA) 5 ppm (19 mg/m³)[11]Not established
ACGIH TLV (TWA) 2 ppm (7.6 mg/m³)[11]Not established

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure to aniline and benzoic acid. The minimum required PPE is outlined below.

Aniline
  • Hand Protection: Chemical-resistant gloves are required. Recommended materials include butyl, neoprene, Polyvinyl alcohol (PVA), or Viton.[12] Nitrile gloves are not recommended for prolonged contact with aniline.[12] If there is any contact with aniline, gloves should be changed immediately.[12]

  • Eye Protection: Chemical splash goggles are essential.[12]

  • Body Protection: A fully-buttoned lab coat must be worn.[12] For tasks with a higher risk of splashing, a chemical-resistant apron is also recommended.[13]

  • Respiratory Protection: All work with aniline should be conducted in a certified laboratory chemical fume hood.[11][12] In situations where vapor or aerosol generation is likely, a respirator may be necessary.[12] Personnel must be medically cleared, fit-tested, and enrolled in a respiratory protection program to wear a respirator.[12]

Benzoic Acid
  • Hand Protection: Wear compatible chemical-resistant gloves to prevent skin contact.[14][15]

  • Eye Protection: Chemical safety goggles must be worn to protect against dust particles and potential splashes.[14][16] A face shield may be worn in addition to goggles for tasks with a higher risk of splashing.[14][16]

  • Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[14]

  • Respiratory Protection: A NIOSH/MSHA-approved respirator (such as a dust mask) is necessary when working with the powder form, especially where dust may be generated or ventilation is inadequate.[14]

Operational Plan: Step-by-Step Handling and Disposal

A systematic approach to handling and disposing of these chemicals is crucial for laboratory safety.

Preparation and Handling
  • Designated Area: Confine all work with aniline and benzoic acid to a designated and clearly marked area, such as a chemical fume hood.[12] The area should be labeled with appropriate warnings. For example: "WARNING! ANILINE WORK AREA – CARCINOGEN & REPRODUCTIVE TOXIN."[12]

  • Ventilation: Ensure the chemical fume hood is functioning correctly before starting any work.[13][17]

  • Emergency Equipment: Locate and verify the functionality of the nearest safety shower, eyewash station, and fire extinguisher.[13]

  • Hand Washing: Always wash hands thoroughly with soap and water after handling these chemicals, even if gloves were worn.[12][17]

Spill Management

Small Spill (Can be cleaned up in 10 minutes by trained personnel):

  • Aniline:

    • Wear appropriate PPE, including the recommended gloves (butyl, neoprene, PVA, or Viton), chemical splash goggles, and a lab coat.[12]

    • Absorb the spill with an inert, dry material such as vermiculite, dry sand, or earth.[11][18]

    • Place the absorbed material into a labeled, sealable hazardous waste container.[12]

  • Benzoic Acid:

    • Moisten the spilled material first or use a HEPA-filter vacuum for clean-up to avoid generating dust.[19][20]

    • Place the collected material into a sealed container for disposal.[19][20]

    • Ventilate and wash the area after clean-up is complete.[19][20]

Large Spill:

  • Immediately evacuate the area.[12]

  • Secure the area and notify others in the vicinity.[12][18]

  • If there is an immediate threat of fire or the spill is uncontained, call emergency services (911).[12]

  • If the spill is contained, contact your institution's Environmental Health and Safety (EHS) department.[12]

Disposal Plan
  • Waste Segregation: Do not mix aniline or benzoic acid waste with other waste streams.[21][22] Collect waste in a designated, properly labeled hazardous waste container.[21][22]

  • Contaminated Materials: Any materials that have come into contact with these chemicals, such as gloves, absorbent pads, and weighing papers, must be considered contaminated and disposed of as hazardous waste.[21]

  • Empty Containers:

    • Aniline: The original container should be used for waste collection if possible.

    • Benzoic Acid: Triple rinse the empty container with a suitable solvent (e.g., water or an appropriate organic solvent).[22] The rinsate must be collected and disposed of as hazardous waste.[22] After triple rinsing, the original label should be defaced or removed, and the container can be disposed of as regular trash in accordance with institutional policies.[22]

  • Final Disposal: Never pour aniline or benzoic acid down the drain or dispose of it in the regular trash.[12][17][22] All collected waste must be disposed of through your institution's EHS office or a licensed hazardous waste disposal company.[22]

Experimental Workflow Visualization

The following diagram illustrates the decision-making process for handling and disposing of aniline and benzoic acid in a laboratory setting.

Caption: Workflow for handling and disposal of Aniline and Benzoic Acid.

References

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